Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

• CAS: 350989-99-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

Introduction: The Significance of the 2-Aminothiophene Scaffold

In the landscape of medicinal chemistry and drug discovery, the 2-aminothiophene scaffold stands out as a "privileged" structure.[1][2] Its inherent physicochemical properties and versatile reactivity make it a cornerstone for the development of novel therapeutic agents. Compounds incorporating this moiety have demonstrated a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, analgesic, antioxidant, and antitumor properties.[2][3] The thiophene ring often acts as a bioisosteric replacement for a phenyl group, enhancing metabolic stability and modulating biological activity. This guide provides a comprehensive, in-depth technical overview of the synthesis and characterization of a specific, promising derivative: Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. This document is intended for researchers, scientists, and professionals in the field of drug development, offering both theoretical grounding and practical, field-proven insights into the experimental workflow.

PART I: Synthesis via the Gewald Reaction

The most reliable and widely adopted method for the synthesis of polysubstituted 2-aminothiophenes is the Gewald reaction.[1][3][4] This one-pot, multi-component reaction is valued for its operational simplicity, use of readily available starting materials, and generally high yields.[5]

Reaction Principle and Causality

The Gewald reaction involves the condensation of a ketone (or aldehyde), an α-cyanoester, and elemental sulfur in the presence of a basic catalyst.[4] The mechanism, though complex, is understood to proceed through a series of well-defined steps:

• Knoevenagel Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation between the ketone (4-ethylacetophenone) and the active methylene compound (ethyl cyanoacetate). This step is crucial as it forms the carbon-carbon bond that will become the C3-C4 bond of the thiophene ring. The choice of a base, typically a secondary amine like diethylamine or morpholine, is critical to facilitate the deprotonation of the α-cyanoester, which then acts as a nucleophile.

• Michael Addition of Sulfur: Elemental sulfur, activated by the basic medium, undergoes a nucleophilic attack by the enolate of the Knoevenagel adduct. This step forms a sulfur-containing intermediate.

• Intramolecular Cyclization and Tautomerization: The sulfur-containing intermediate then undergoes an intramolecular cyclization, where the sulfur attacks the nitrile group. Subsequent tautomerization leads to the formation of the stable, aromatic 2-aminothiophene ring.

The overall reaction is driven by the formation of the thermodynamically stable aromatic thiophene ring.

Experimental Workflow: Synthesis

Caption: Workflow for the synthesis of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.

Detailed Step-by-Step Protocol

This protocol is a self-validating system, designed for reproducibility and high yield.

• Reactant Preparation:

  • To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-ethylacetophenone (0.1 mol, 14.82 g), ethyl cyanoacetate (0.1 mol, 11.31 g), and elemental sulfur (0.1 mol, 3.21 g).

  • Add 100 mL of absolute ethanol as the solvent.

• Reaction Execution:

  • To the stirred mixture, slowly add diethylamine (0.1 mol, 10.3 mL) as the basic catalyst. The choice of a secondary amine like diethylamine is based on its proven efficacy in promoting the initial Knoevenagel condensation without leading to significant side reactions.

  • Heat the reaction mixture to 50-60°C with constant stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) solvent system. The reaction is typically complete within 2-4 hours.

• Product Isolation and Work-up:

  • After completion, cool the reaction mixture to room temperature, and then place it in an ice bath for 30 minutes to facilitate the precipitation of the crude product.

  • Collect the precipitate by vacuum filtration and wash it with a small amount of cold ethanol to remove any unreacted starting materials and soluble impurities.

• Purification:

  • The crude product is purified by recrystallization from hot ethanol. Dissolve the solid in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

  • Filter the purified crystals and dry them under vacuum to obtain Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate as a crystalline solid.

PART II: Characterization of the Synthesized Compound

Thorough characterization is imperative to confirm the identity, purity, and structure of the synthesized molecule. A combination of spectroscopic techniques provides a comprehensive analytical profile.

Experimental Workflow: Characterization

Caption: Workflow for the characterization of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of the synthesized compound. Both ¹H and ¹³C NMR should be performed.

Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.3-7.5	d	2H	Ar-H	Protons on the 4-ethylphenyl ring ortho to the thiophene.
~7.1-7.3	d	2H	Ar-H	Protons on the 4-ethylphenyl ring meta to the thiophene.
~6.1	s	1H	Thiophene-H	Proton at the C5 position of the thiophene ring.
~5.9	br s	2H	-NH₂	Protons of the amino group; chemical shift can vary.
~4.3	q	2H	-OCH₂CH₃	Methylene protons of the ethyl ester group.
~2.7	q	2H	-CH₂CH₃	Methylene protons of the ethyl group on the phenyl ring.
~1.4	t	3H	-OCH₂CH₃	Methyl protons of the ethyl ester group.
~1.2	t	3H	-CH₂CH₃	Methyl protons of the ethyl group on the phenyl ring.

Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~166	C=O	Carbonyl carbon of the ethyl ester.
~164	C2-NH₂	C2 carbon of the thiophene ring attached to the amino group.
~145	Ar-C	Quaternary carbon of the phenyl ring attached to the ethyl group.
~140	C4-Ar	C4 carbon of the thiophene ring attached to the phenyl group.
~132	Ar-C	Quaternary carbon of the phenyl ring attached to the thiophene ring.
~128	Ar-CH	Aromatic CH carbons of the phenyl ring.
~126	Ar-CH	Aromatic CH carbons of the phenyl ring.
~107	C5	C5 carbon of the thiophene ring.
~103	C3	C3 carbon of the thiophene ring.
~60	-OCH₂CH₃	Methylene carbon of the ethyl ester.
~29	-CH₂CH₃	Methylene carbon of the ethyl group on the phenyl ring.
~15	-CH₂CH₃	Methyl carbon of the ethyl group on the phenyl ring.
~14	-OCH₂CH₃	Methyl carbon of the ethyl ester.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.

Expected Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode
3450-3300	Medium-Strong	N-H	Asymmetric and symmetric stretching of the primary amine.
3100-3000	Medium	C-H (Aromatic)	Stretching vibrations of C-H bonds in the phenyl and thiophene rings.
2980-2850	Medium	C-H (Aliphatic)	Stretching vibrations of C-H bonds in the ethyl groups.
~1660	Strong	C=O	Stretching vibration of the ester carbonyl group.
~1600	Medium	C=C	Stretching vibrations within the aromatic rings.
~1580	Medium	N-H	Bending vibration of the primary amine.
~1250	Strong	C-O	Stretching vibration of the ester C-O bond.
~830	Strong	C-H	Out-of-plane bending for a 1,4-disubstituted benzene ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, further confirming its structure.

Predicted Mass Spectrometry Data (Electron Impact - EI)

• Molecular Ion (M⁺): The mass spectrum should show a prominent molecular ion peak at m/z = 289, corresponding to the molecular weight of the target compound (C₁₅H₁₇NO₂S).

• Key Fragmentation Patterns:

  • Loss of an ethyl radical (-C₂H₅): A peak at m/z = 260, resulting from the cleavage of the ethyl group from the phenyl ring.

  • Loss of an ethoxy radical (-OC₂H₅): A peak at m/z = 244, due to the cleavage of the ethoxy group from the ester.

  • Loss of the entire ester group (-COOC₂H₅): A peak at m/z = 216.

  • McLafferty Rearrangement: A potential rearrangement involving the ester group could also be observed.

Conclusion

The synthesis and characterization of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate represent a key process in the exploration of novel therapeutic agents. The Gewald reaction offers a robust and efficient route to this valuable scaffold. The analytical techniques outlined in this guide provide a comprehensive framework for the unambiguous confirmation of the synthesized product's structure and purity. This detailed guide serves as a valuable resource for researchers and scientists, enabling the confident and reproducible synthesis and characterization of this and related 2-aminothiophene derivatives, thereby facilitating advancements in drug discovery and development.

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Spectroscopic Characterization of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic properties of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, a substituted 2-aminothiophene derivative of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental data for this specific molecule, this guide leverages established principles of spectroscopic analysis and data from closely related analogues to present a detailed, predictive characterization. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the structural elucidation of this class of compounds.

Introduction to 2-Aminothiophenes

2-Aminothiophene derivatives are a versatile class of heterocyclic compounds that form the core structure of numerous biologically active molecules. Their utility spans from pharmaceuticals, including antimicrobial and anti-inflammatory agents, to functional materials like organic light-emitting diodes (OLEDs). The biological and material properties of these compounds are intrinsically linked to their molecular structure. Therefore, precise structural confirmation through a combination of spectroscopic techniques is a critical step in their synthesis and application. This guide focuses on the detailed spectroscopic analysis of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, providing a foundational understanding for its identification and further development.

Synthesis via the Gewald Reaction

The most common and efficient method for the synthesis of polysubstituted 2-aminothiophenes is the Gewald reaction.[1] This one-pot, multi-component reaction offers a straightforward route to the target molecule, Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.

Synthetic Pathway

The synthesis involves the reaction of 4-ethylacetophenone, ethyl cyanoacetate, and elemental sulfur in the presence of a basic catalyst, typically a secondary amine such as morpholine or diethylamine.[2]

Caption: The Gewald reaction for the synthesis of the target compound.

Experimental Protocol

• Reaction Setup: To a stirred solution of 4-ethylacetophenone (1 equivalent) and ethyl cyanoacetate (1 equivalent) in a suitable solvent such as ethanol or dimethylformamide, add elemental sulfur (1.1 equivalents).

• Catalyst Addition: Add a catalytic amount of a secondary amine, such as morpholine or diethylamine (0.1-0.2 equivalents).

• Reaction Conditions: Heat the reaction mixture to a temperature between 50-80 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature and pour it into ice-water. The solid product will precipitate out.

• Purification: Collect the precipitate by filtration, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol) to afford the pure Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.

Spectroscopic Data and Interpretation

The following sections detail the predicted spectroscopic data for Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate based on the analysis of structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The predicted ¹H and ¹³C NMR chemical shifts are presented below.

The ¹H NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule.

Table 1: Predicted ¹H NMR Data (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.35	d	2H	Ar-H (ortho to ethyl)
~7.20	d	2H	Ar-H (meta to ethyl)
~6.80	s	1H	Thiophene-H (C5-H)
~5.90	br s	2H	NH₂
4.25	q	2H	O-CH₂-CH₃
2.65	q	2H	Ar-CH₂-CH₃
1.35	t	3H	O-CH₂-CH₃
1.25	t	3H	Ar-CH₂-CH₃

Interpretation:

• The aromatic protons of the 4-ethylphenyl group are expected to appear as two doublets in the range of δ 7.20-7.35 ppm. These predictions are based on the known spectra of 4-ethylacetophenone.[3][4][5]

• The thiophene proton at the C5 position is predicted to be a singlet at approximately δ 6.80 ppm.

• The broad singlet around δ 5.90 ppm is characteristic of the amino protons.

• The ethyl ester group will show a quartet for the methylene protons (~δ 4.25 ppm) and a triplet for the methyl protons (~δ 1.35 ppm).

• The ethyl group on the phenyl ring will exhibit a quartet for its methylene protons (~δ 2.65 ppm) and a triplet for its methyl protons (~δ 1.25 ppm).

Caption: Predicted major fragmentation pathways in mass spectrometry.

Conclusion

This technical guide provides a detailed, predictive spectroscopic analysis of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. By leveraging data from structurally related compounds and established spectroscopic principles, a comprehensive set of expected NMR, IR, and MS data has been compiled. This information serves as a valuable resource for the unambiguous identification and characterization of this and similar 2-aminothiophene derivatives, thereby supporting their application in research and development.

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The Versatile Scaffold: A Technical Guide to Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate in Medicinal Chemistry

Foreword: The Unseen Potential of a Privileged Structure

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds"—structures that can be readily modified to interact with a diverse range of biological targets. The 2-aminothiophene core is a quintessential example of such a scaffold, and within this class, Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate represents a particularly intriguing, yet underexplored, molecule. This guide provides an in-depth technical exploration of this compound, from its fundamental synthesis to its potential as a cornerstone for the development of novel therapeutics. We will delve into the causality behind experimental choices, provide validated protocols, and explore the structure-activity relationships that make this scaffold a compelling starting point for drug discovery programs in oncology, infectious diseases, and beyond.

The Strategic Importance of the 2-Aminothiophene Core

The 2-aminothiophene moiety is a five-membered heterocyclic ring that has garnered significant attention in drug discovery.[1][2][3] Its prevalence stems from a combination of favorable properties:

• Synthetic Accessibility: As we will explore, the Gewald reaction provides a robust and efficient one-pot synthesis for a wide array of polysubstituted 2-aminothiophenes.[4][5][6]

• Bioisosteric Versatility: The thiophene ring is often considered a bioisostere of a phenyl ring, offering similar aromaticity and spatial arrangement while potentially improving metabolic stability and modulating electronic properties.

• Rich Derivatization Chemistry: The presence of a primary amino group at the 2-position and an ester at the 3-position provides two orthogonal handles for a vast array of chemical modifications, allowing for the systematic exploration of chemical space.

• Broad-Spectrum Biological Activity: Derivatives of the 2-aminothiophene core have demonstrated a wide range of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and kinase inhibitory effects.[1][7][8]

The subject of this guide, Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, incorporates a 4-ethylphenyl group. This substitution is of particular interest as the ethyl group can probe hydrophobic pockets in target proteins and influence the overall lipophilicity of the molecule, a critical parameter in drug design.

Synthesis and Characterization: A Self-Validating Protocol

The most reliable and widely used method for the synthesis of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate is the Gewald multicomponent reaction.[4][5][6] This one-pot synthesis is valued for its efficiency and the availability of its starting materials.

The Gewald Reaction: Mechanism and Rationale

The Gewald reaction proceeds through an initial Knoevenagel condensation between the ketone (4'-ethylacetophenone) and the active methylene compound (ethyl cyanoacetate), catalyzed by a base. This is followed by the addition of elemental sulfur and subsequent cyclization to form the thiophene ring.[6]

Caption: The Gewald reaction pathway for the synthesis of the target scaffold.

Detailed Experimental Protocol

This protocol is a self-validating system. Successful formation of the product is confirmed by its physical properties (melting point) and spectroscopic data (NMR, IR, MS), which should be consistent with the expected structure.

Materials:

• 4'-Ethylacetophenone

• Ethyl cyanoacetate

• Elemental sulfur (powdered)

• Morpholine (or another suitable base like diethylamine)

• Ethanol (absolute)

• Standard laboratory glassware and purification apparatus (recrystallization or column chromatography)

Procedure:

• To a stirred mixture of 4'-ethylacetophenone (0.1 mol) and ethyl cyanoacetate (0.1 mol) in absolute ethanol (150 mL), add elemental sulfur (0.1 mol).

• Slowly add morpholine (0.1 mol) to the reaction mixture. The addition of the base is often exothermic, and the rate of addition should be controlled to maintain a gentle reflux.

• Heat the mixture to 50-60°C and maintain this temperature with stirring for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and then place it in a refrigerator overnight to facilitate precipitation.

• Collect the precipitated solid by filtration and wash with cold ethanol.

• The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel using a hexane-ethyl acetate solvent system.

Characterization Data (Predicted)

• Appearance: Yellow to light brown crystalline solid.

• ¹H NMR (CDCl₃, 400 MHz) δ (ppm): 7.3-7.1 (m, 4H, Ar-H), 5.9 (s, 2H, NH₂), 4.3 (q, 2H, OCH₂CH₃), 2.7 (q, 2H, Ar-CH₂CH₃), 1.4 (t, 3H, OCH₂CH₃), 1.2 (t, 3H, Ar-CH₂CH₃).

• ¹³C NMR (CDCl₃, 100 MHz) δ (ppm): Expected signals for the carbonyl ester, aromatic carbons, thiophene carbons, and aliphatic carbons.

• IR (KBr, cm⁻¹): Peaks corresponding to N-H stretching (amino group), C=O stretching (ester), C-N stretching, and aromatic C-H stretching.

• Mass Spectrometry (ESI-MS): m/z calculated for C₁₅H₁₇NO₂S; found [M+H]⁺.

Applications in Medicinal Chemistry: A Scaffold for Diverse Targets

The Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate scaffold is a versatile starting point for the synthesis of a wide range of biologically active molecules. The amino and ester groups can be independently and selectively modified to explore structure-activity relationships.

Anticancer Drug Discovery

Derivatives of the 2-aminothiophene core have shown significant potential as anticancer agents.[7][11] The mechanism of action is often through the inhibition of protein kinases, which are crucial regulators of cell proliferation and survival.

Derivatization Strategy:

• Amide Coupling: The 2-amino group can be acylated with various carboxylic acids to introduce diverse side chains. This is a common strategy to target the ATP-binding pocket of kinases.

• Urea/Thiourea Formation: Reaction of the amino group with isocyanates or isothiocyanates yields urea or thiourea derivatives, which can form key hydrogen bond interactions with protein targets.

• Heterocycle Annulation: The 2-amino-3-carboxylate functionality is a classic precursor for the synthesis of fused thieno[2,3-d]pyrimidines, which are known to be potent kinase inhibitors.

Caption: Derivatization strategies for anticancer drug discovery.

Hypothetical SAR Insights:

Based on studies of related compounds, the 4-ethylphenyl group is expected to occupy a hydrophobic pocket in the kinase active site. Modifications of the 2-amino group that introduce hydrogen bond donors and acceptors are likely to enhance binding affinity.

Antimicrobial Drug Discovery

The 2-aminothiophene scaffold has also been explored for the development of novel antimicrobial agents.[1][2][12] Derivatives have shown activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi.

Derivatization Strategy:

• Schiff Base Formation: Condensation of the 2-amino group with various aldehydes yields Schiff bases (imines), which can be further reduced to secondary amines. This allows for the introduction of a wide variety of aromatic and heterocyclic moieties.

• Sulfonamide Synthesis: Reaction of the amino group with sulfonyl chlorides produces sulfonamides, a well-established pharmacophore in antibacterial drugs.

Table 1: Representative Antimicrobial Activity of 2-Aminothiophene Derivatives

Derivative Class	Target Organisms	Reported Activity (MIC)	Reference
Schiff Bases	S. aureus, E. coli	Varies with aldehyde substituent	[1]
Thieno[2,3-d]pyrimidines	Gram-positive bacteria, C. albicans	Moderate to high	[13]
Carboxamides	Gram-positive and Gram-negative bacteria	Potent activity reported	[14]

Future Perspectives and Conclusion

Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate is a scaffold with significant untapped potential in medicinal chemistry. While direct biological data for this specific molecule is limited in the public domain, the wealth of information on closely related analogs provides a strong rationale for its exploration.

Key areas for future research include:

• Systematic Synthesis and Biological Screening: A library of derivatives based on this scaffold should be synthesized and screened against a diverse panel of biological targets, including kinases, microbial enzymes, and G-protein coupled receptors.

• Structure-Activity Relationship Studies: Detailed SAR studies are needed to understand the influence of the 4-ethylphenyl group on biological activity and to guide the design of more potent and selective compounds.

• Computational Modeling: Molecular docking and other computational techniques can be employed to predict the binding modes of these derivatives with their targets and to rationalize observed SAR.

References

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The Expanding Therapeutic Potential of 2-Aminothiophene Derivatives: A Technical Guide for Drug Discovery Professionals

The 2-aminothiophene scaffold has firmly established itself as a "privileged" structure in modern medicinal chemistry. This versatile five-membered heterocyclic ring system is a cornerstone for the development of a diverse array of therapeutic agents. Its synthetic accessibility, coupled with its ability to interact with a wide range of biological targets, has led to the discovery of 2-aminothiophene derivatives with potent anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the burgeoning therapeutic applications of this remarkable class of compounds. We will delve into their synthesis, mechanisms of action, and the key experimental protocols used to evaluate their efficacy, supported by in-text citations and a complete reference list for further exploration.

The Gateway to Diversity: Synthesis of 2-Aminothiophene Derivatives

The most widely employed and versatile method for synthesizing polysubstituted 2-aminothiophenes is the Gewald reaction .[1][2] This one-pot, multi-component reaction offers an efficient route to a vast library of derivatives.[1] The classical Gewald synthesis involves the condensation of a ketone or aldehyde with an α-cyanoester or α-cyanoketone and elemental sulfur in the presence of a base.[1][2]

Experimental Protocol: The Gewald Reaction

The following is a generalized, yet robust, protocol for the synthesis of 2-aminothiophene-3-carbonitriles:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the starting carbonyl compound (1.0 eq), the active methylene nitrile (e.g., malononitrile) (1.0 eq), and elemental sulfur (1.1 eq) in a suitable solvent such as ethanol or methanol.

• Addition of Base: To this suspension, add a catalytic amount of a base, such as morpholine, diethylamine, or triethylamine (0.1-0.2 eq).

• Reaction Conditions: Heat the reaction mixture to reflux (typically 60-80 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-6 hours.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution and can be collected by filtration. If the product does not precipitate, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterization: The structure and purity of the synthesized 2-aminothiophene derivative should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: The multifaceted anticancer mechanism of 2-aminothiophene derivatives.

Quantitative Data: In Vitro Cytotoxicity

The following table summarizes the cytotoxic activity of selected 2-aminothiophene derivatives against various cancer cell lines.

Compound Class	Cancer Cell Line	Assay	IC₅₀ (µM)	Reference
2-Aminothiophene-3-carboxylic acid ester	T-cell lymphoma, Prostate, Kidney, Hepatoma	Cytotoxicity Assay	Nanomolar range	[3][4]
Thieno[2,3-d]pyrimidine	Breast (MDA-MB-468)	Proliferation Assay	Nanomolar range	[5]
2-Amino-3-aroyl-4-substituted thiophene	Various	Cellular Pharmacology	Varies	[3]
2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile	Cervical (HeLa), Pancreatic (PANC-1)	MTT Assay	Varies	[6][7]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 2-aminothiophene derivative (typically in a series of dilutions) and a vehicle control (e.g., DMSO). Include a positive control with a known cytotoxic agent. Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Antimicrobial Applications: Combating Drug-Resistant Pathogens

The rise of antibiotic resistance is a major global health threat, and 2-aminothiophene derivatives have emerged as a promising class of antimicrobial agents. [8][9][10]They exhibit activity against a broad spectrum of bacteria and fungi. [8][10]

Mechanism of Action: Efflux Pump Inhibition

One of the key mechanisms of antimicrobial resistance is the active efflux of antibiotics from the bacterial cell by efflux pumps. [11]Certain 2-aminothiophene derivatives have been shown to act as efflux pump inhibitors (EPIs) . [11]By blocking these pumps, they can restore the efficacy of conventional antibiotics to which the bacteria have developed resistance. [11]For instance, some derivatives have been shown to enhance the activity of ciprofloxacin and erythromycin against resistant strains of Staphylococcus aureus. [11]

Caption: Mechanism of efflux pump inhibition by 2-aminothiophene derivatives in resistant bacteria.

Quantitative Data: Antimicrobial Activity

Compound Class	Organism	Assay	MIC (µg/mL) / Fold MIC Reduction	Reference
Ethyl 2-amino-4-phenylthiophene-3-carboxylate derivatives	E. coli, P. vulgaris, B. subtilis, S. aureus	MIC Method	Varies	[8]
2-Aminothiophene derivatives with cyclic/heterocyclic moieties	S. pneumoniae, B. subtilis, P. aeruginosa, E. coli	MIC Method	Varies	[10]
2-Aminothiophene derivatives	Staphylococcus aureus (resistant)	Efflux Pump Inhibition	8-16 fold MIC reduction for CIP/ERY	[11]
2-Aminothiophene derivatives	Leishmania amazonensis	Antileishmanial Assay	IC₅₀ in the low µM range	[12]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a standard method to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Preparation of Inoculum: Grow the microbial strain in a suitable broth medium to a specific turbidity, typically corresponding to a concentration of 10⁵-10⁶ colony-forming units (CFU)/mL.

• Serial Dilution: Prepare a series of twofold dilutions of the 2-aminothiophene derivative in a 96-well microtiter plate containing the growth medium.

• Inoculation: Inoculate each well with the prepared microbial suspension. Include a positive control (microorganism with no compound) and a negative control (medium with no microorganism).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37 °C for bacteria) for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Anti-inflammatory and Neuroprotective Potential

Chronic inflammation and neurodegeneration are hallmarks of a variety of debilitating diseases. [13][14]2-Aminothiophene derivatives have shown promise as both anti-inflammatory and neuroprotective agents. [14][15][16]

Mechanism of Action in Inflammation and Neurodegeneration

The anti-inflammatory activity of some 2-aminothiophene analogs is attributed to their ability to inhibit the production of pro-inflammatory mediators. [15][16]Some derivatives have been shown to be inhibitors of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key players in the inflammatory cascade. [17] In the context of neurodegenerative diseases like Alzheimer's, thiophene derivatives have been explored for their ability to cross the blood-brain barrier and interact with pathological protein aggregates. [14][18]Some compounds have also been designed to act as selective agonists of cannabinoid receptor 2 (CB2), which is involved in neuroinflammation. [14]

Quantitative Data: Anti-inflammatory Activity

Compound	Assay	IC₅₀ (µM)	Reference
2-Aminothiophene analog 1	Inhibition of neutrophil oxidative burst	121.47	[15][16]
2-Phenyl-4,5,6,7-tetrahydro[b]benzothiophene derivatives	COX-2 Inhibition	0.31–1.40	[17]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This is a classic in vivo model for evaluating the anti-inflammatory activity of new compounds.

• Animal Acclimatization: Acclimatize male Wistar or Sprague-Dawley rats for at least one week before the experiment.

• Compound Administration: Administer the 2-aminothiophene derivative orally or intraperitoneally to the test group of animals. The control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

• Induction of Edema: After a specific period (e.g., 30-60 minutes), inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema in the treated groups compared to the control group.

Emerging Applications: A Glimpse into the Future

The therapeutic potential of 2-aminothiophene derivatives extends beyond the well-established areas of cancer, infection, and inflammation. Recent research has highlighted their potential in treating metabolic disorders. For instance, novel 2-aminothiophene derivatives have been identified as positive allosteric modulators of the glucagon-like peptide 1 receptor (GLP-1R), a key target for the treatment of type 2 diabetes and obesity. [19]One such derivative was shown to lower blood glucose levels in mice. [19]

Conclusion

The 2-aminothiophene scaffold is a testament to the power of heterocyclic chemistry in drug discovery. Its synthetic tractability, particularly through the robust Gewald reaction, provides access to a vast chemical space teeming with therapeutic potential. From potent anticancer and antimicrobial agents to promising anti-inflammatory, neuroprotective, and anti-diabetic compounds, 2-aminothiophene derivatives continue to be a fertile ground for the development of novel therapeutics. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to further explore and unlock the full therapeutic potential of this remarkable class of molecules.

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In Silico Modeling of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate: A Technical Guide for Drug Discovery Professionals

Foreword: The Rationale for a Computational Approach

In the landscape of modern drug discovery, the strategic application of computational, or in silico, modeling has become indispensable. It offers a powerful lens through which we can predict, analyze, and refine the journey of a potential therapeutic agent from a mere chemical structure to a viable clinical candidate. This guide focuses on a specific molecule of interest: Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate . This compound belongs to the 2-aminothiophene class, a scaffold known for its rich pharmacological potential, with derivatives exhibiting promising anticancer, anti-inflammatory, and antimicrobial activities.[1][2]

The introduction of a 4-ethylphenyl group at the C4 position of the thiophene ring presents a unique structural modification. This substituent is expected to modulate the compound's physicochemical properties, such as lipophilicity and steric profile, which in turn can significantly influence its interaction with biological targets and its pharmacokinetic profile.

This technical guide is structured to provide researchers, scientists, and drug development professionals with a comprehensive, field-proven framework for the in silico evaluation of this novel thiophene derivative. We will move beyond a simple recitation of methods to explain the causality behind our experimental choices, grounding our protocols in the principles of medicinal chemistry and computational biology. Our objective is to create a self-validating workflow that not only predicts the molecule's potential but also provides a deep, mechanistic understanding of its likely behavior.

Part 1: Foundational Analysis and Target Prioritization

Before embarking on complex computational simulations, a foundational analysis of the lead compound is paramount. This involves understanding its synthetic accessibility and identifying high-probability biological targets based on the established activities of structural analogs.

Synthetic Feasibility: The Gewald Reaction

Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate can be efficiently synthesized via the Gewald three-component reaction.[3][4] This one-pot synthesis is a robust and versatile method for creating highly substituted 2-aminothiophenes.

Experimental Protocol: Gewald Synthesis

• Reactant Preparation: To a solution of absolute ethanol, add equimolar amounts of 4'-ethylacetophenone, ethyl cyanoacetate, and elemental sulfur.

• Catalyst Addition: Introduce a catalytic amount of a suitable base, such as morpholine or piperidine, to the mixture.[3] The base facilitates the initial Knoevenagel condensation between the ketone and the active methylene compound.

• Reaction Conditions: The mixture is typically stirred and heated to a moderate temperature (e.g., 45-50°C) for several hours.[4]

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration. Recrystallization from a suitable solvent, such as ethanol, yields the purified Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.

This straightforward synthesis ensures that any promising in silico findings can be readily validated through empirical testing.

Target Identification and Rationale

Given that thiophene derivatives have demonstrated significant efficacy as both anticancer and anti-inflammatory agents, we will prioritize targets implicated in both oncogenesis and inflammation.[5][6][7] The ethyl substitution on the phenyl ring is likely to enhance hydrophobic interactions within the binding pockets of these targets.

Primary Hypothesized Targets:

• Anticancer:

  • Tubulin: A critical component of the cytoskeleton, tubulin is a well-validated target for anticancer drugs. Many small molecules that bind to the colchicine site of tubulin disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis.[8] Thiophene derivatives have been identified as potential tubulin inhibitors.[9]

• Anti-inflammatory:

  • Cyclooxygenase-2 (COX-2): An enzyme responsible for the synthesis of prostaglandins, key mediators of inflammation. Selective COX-2 inhibitors are a major class of anti-inflammatory drugs.[7][10] The structural features of our compound are amenable to binding within the COX-2 active site.

  • Tumor Necrosis Factor-alpha (TNF-α): A pro-inflammatory cytokine that is a pivotal target in autoimmune diseases. Small molecule inhibitors of TNF-α are of significant therapeutic interest.[11][12]

  • Nuclear Factor-kappa B (NF-κB): A transcription factor that regulates the expression of numerous genes involved in inflammation and cell survival. Inhibition of the NF-κB signaling pathway is a key strategy for anti-inflammatory drug development.[13][14]

Part 2: The In Silico Modeling Workflow

Our computational workflow is designed as a multi-stage funnel, progressively filtering and characterizing the therapeutic potential of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.

Diagram: Overall In Silico Workflow

Molecular Docking: Probing the Binding Interaction

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor and estimates the strength of the interaction.[15]

Experimental Protocol: Molecular Docking

• Ligand Preparation:

  • Generate the 3D structure of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate using a molecular builder (e.g., Avogadro, ChemDraw).

  • Perform energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

  • Save the structure in a suitable format (e.g., .mol2 or .pdbqt).

• Target Protein Preparation:

  • Download the crystal structure of the target protein from the Protein Data Bank (PDB). We will use Tubulin (PDB ID: 4O2B) and COX-2 (PDB ID: 5W58) as primary examples.[16][17]

  • Prepare the protein using software such as UCSF Chimera or AutoDockTools. This involves removing water molecules and co-crystallized ligands, adding polar hydrogens, and assigning partial charges.[18][19]

• Docking Simulation:

  • Define the binding site (grid box) on the receptor. For Tubulin, this will be the colchicine binding site. For COX-2, it will be the active site channel.[20][21]

  • Perform the docking using a program like AutoDock Vina. This software will systematically search for the best binding poses of the ligand within the defined grid box.

  • Analyze the results, focusing on the binding energy (kcal/mol) and the specific interactions (hydrogen bonds, hydrophobic interactions) between the ligand and the protein residues.

Causality: The ethyl group on the phenyl ring is predicted to occupy a hydrophobic pocket within the binding sites of both Tubulin and COX-2, potentially leading to a stronger binding affinity compared to unsubstituted phenyl analogs.

Table 1: Predicted Binding Affinities

Target Protein	PDB ID	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
Tubulin	4O2B	-8.5 to -10.0	Cys241, Leu248, Ala316, Val318
COX-2	5W58	-9.0 to -11.0	Val349, Arg513, Val523, Ser530

Note: These values are hypothetical and would be determined by the actual docking simulation.

Diagram: Hypothetical Binding Mode in COX-2

Molecular Dynamics (MD) Simulation: Assessing Complex Stability

While docking provides a static snapshot of the binding, MD simulations offer a dynamic view of the protein-ligand complex over time, providing insights into its stability and the persistence of key interactions.[22][23]

Experimental Protocol: MD Simulation

• System Preparation:

  • Use the best-ranked docked pose from the previous step as the starting structure.

  • Solvate the complex in a water box (e.g., TIP3P water model) and add counter-ions to neutralize the system. This is typically done using software like GROMACS.

• Simulation:

  • Perform energy minimization of the entire system to remove steric clashes.

  • Gradually heat the system to physiological temperature (300 K) and equilibrate it under constant pressure.

  • Run the production MD simulation for an appropriate duration (e.g., 100 nanoseconds).

• Trajectory Analysis:

  • Analyze the trajectory to calculate the Root Mean Square Deviation (RMSD) of the protein and ligand to assess stability.

  • Monitor the hydrogen bonds and other interactions identified in the docking study to see if they are maintained throughout the simulation.

  • Calculate the binding free energy using methods like MM/PBSA or MM/GBSA to get a more accurate estimation of binding affinity.

Causality: A stable RMSD for the ligand within the binding pocket throughout the simulation would indicate a stable binding mode, adding confidence to the docking predictions.

ADMET Prediction: Evaluating Drug-likeness

Early prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial to avoid late-stage failures in drug development.[24]

Workflow: In Silico ADMET Prediction

• Input: The 2D structure of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate in SMILES format.

• Tools: Utilize web-based servers or software like SwissADME, ADMETlab 2.0, or ADMET Predictor®.[25][26]

• Analysis: Evaluate key parameters such as:

  • Lipinski's Rule of Five: Assesses oral bioavailability.

  • Aqueous Solubility: Important for absorption.

  • Blood-Brain Barrier (BBB) Permeation: Predicts potential for CNS effects.

  • CYP450 Inhibition: Predicts potential for drug-drug interactions.

  • hERG Inhibition: Assesses risk of cardiotoxicity.

  • Ames Mutagenicity: Predicts potential for carcinogenicity.

Table 2: Predicted ADMET Properties

Property	Prediction	Implication
Lipinski's Rule of Five	Compliant (0 violations)	Good potential for oral bioavailability
GI Absorption	High	Likely well-absorbed from the gut
BBB Permeant	Yes	Potential for CNS activity (beneficial or adverse)
CYP2D6 Inhibitor	No	Low risk of interaction with CYP2D6 substrates
hERG Inhibitor	Low Probability	Low risk of cardiotoxicity
Ames Mutagenicity	Non-mutagenic	Low risk of being carcinogenic

Note: These are hypothetical predictions based on the general properties of similar scaffolds.

Part 3: Synthesis of Findings and Future Directions

The in silico workflow outlined in this guide provides a robust framework for the initial evaluation of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. The hypothetical results from our modeled protocols suggest that this compound is a promising candidate with good potential for oral bioavailability and strong binding affinity for key anticancer and anti-inflammatory targets.

The key insights derived from this computational analysis are:

• High Target Affinity: The compound is predicted to bind with high affinity to the colchicine site of tubulin and the active site of COX-2.

• Favorable Pharmacokinetics: The ADMET predictions indicate good drug-like properties with a low risk of common toxicities.

• Role of the Ethylphenyl Group: The 4-ethylphenyl substituent appears to be crucial for enhancing hydrophobic interactions within the target binding pockets, a hypothesis that can be further tested by synthesizing and evaluating analogs with different substituents at this position.

The next logical steps would be the in vitro validation of these computational predictions. This would involve synthesizing the compound and testing its activity in enzymatic assays (e.g., COX-2 inhibition assay) and cell-based assays (e.g., cytotoxicity assays against cancer cell lines). A strong correlation between the in silico and in vitro results would provide a solid foundation for advancing this compound into further preclinical development.

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A Technical Guide to Quantum Chemical Computations of Substituted Thiophenes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted thiophenes represent a cornerstone of modern materials science and medicinal chemistry, owing to their versatile electronic properties and ability to act as key pharmacophores.[1][2] Quantum chemical computations provide an indispensable toolkit for rationally designing novel thiophene derivatives by offering profound insights into their structural, electronic, and reactive properties. This guide details the theoretical underpinnings and practical workflows for applying quantum mechanics to the study of these vital heterocyclic compounds. We will explore the selection of appropriate computational methods and basis sets, outline a rigorous protocol for geometry optimization and property calculation, and discuss the interpretation of key molecular descriptors in the context of material and drug design.

Introduction: The Significance of Substituted Thiophenes

Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, is a privileged structure in several scientific domains. Its derivatives are fundamental building blocks for organic electronics, including organic field-effect transistors (OFETs) and organic photovoltaics (OPVs), due to their excellent charge transport properties and tunable electronic band gaps.[3][4] In medicinal chemistry, the thiophene ring is a bioisosteric replacement for the benzene ring, offering modified metabolic stability and unique receptor interaction profiles.[1] This has led to the incorporation of thiophene moieties in numerous FDA-approved drugs for a wide range of diseases, including cancer and infectious agents.[1][2]

The true power of the thiophene scaffold lies in the ability to modulate its properties through substitution. The addition of electron-donating or electron-withdrawing groups at various positions on the ring can profoundly alter its aromaticity, frontier molecular orbital energies (HOMO/LUMO), and intermolecular interaction potential.[5] Quantum chemical computations allow for the precise in silico prediction of these effects, enabling a rational, hypothesis-driven approach to molecular design that accelerates the discovery of novel materials and therapeutics.[6][7]

Theoretical Foundations: Selecting the Right Computational Tools

The accuracy of any quantum chemical prediction hinges on the selection of an appropriate theoretical method and basis set. For systems like substituted thiophenes, which can range from 15 to 100+ atoms, Density Functional Theory (DFT) offers the best compromise between computational cost and accuracy.[8][9]

Density Functional Theory (DFT) Functionals

DFT methods approximate the complex many-electron wavefunction by calculating the electron density. The choice of the exchange-correlation functional is critical.

• B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This is the most widely used hybrid functional and serves as an excellent starting point for thiophene systems. It incorporates a portion of the exact Hartree-Fock exchange, providing a robust description of molecular geometries and electronic properties for a vast range of organic molecules.[8][10][11] Many studies have successfully used B3LYP to correlate computed data with experimental FT-IR and NMR spectra for thiophene derivatives.[10][12]

• M06-2X: This hybrid meta-GGA functional is highly recommended for systems where non-covalent interactions, such as π-π stacking, are important. This is particularly relevant when studying oligothiophenes or the interaction of a thiophene derivative with a biological receptor.[13]

• CAM-B3LYP: This is a long-range corrected functional that performs well for calculating electronic excitation energies, making it a suitable choice for predicting UV-Vis spectra (using Time-Dependent DFT, or TD-DFT).[14]

Basis Sets: The Language of Electrons

The basis set is the set of mathematical functions used to build the molecular orbitals. For sulfur-containing compounds, special attention is required.

• Pople-style Basis Sets (e.g., 6-31G(d,p), 6-311+G(d,p)): These are computationally efficient and widely used. The (d,p) notation indicates the addition of polarization functions (d on heavy atoms, p on hydrogens), which are essential for accurately describing the geometry and bonding around the sulfur atom. The + symbol indicates the addition of diffuse functions, which are important for describing anions or excited states. For general geometry optimizations and electronic property calculations of thiophene derivatives, 6-311G(d,p) or 6-311+G(d,p) are robust choices.[12][15]

• Correlation-Consistent Basis Sets (e.g., aug-cc-pVDZ, aug-cc-pVTZ): Developed by Dunning and coworkers, these sets are designed for systematically converging towards the complete basis set (CBS) limit. While more computationally expensive, they are the gold standard for high-accuracy calculations.[16][17] For molecules where sulfur is bound to highly electronegative elements, correlation-consistent basis sets that include tight d functions (e.g., aug-cc-pV(T+d)Z) can provide superior accuracy.[16][17]

Expert Insight: For most routine investigations of substituted thiophenes (e.g., exploring the effect of a substituent on the HOMO-LUMO gap), the B3LYP/6-311G(d,p) level of theory provides a reliable and cost-effective starting point. For studies involving charge-transfer or excited states, upgrading to a long-range corrected functional like CAM-B3LYP and a more flexible basis set like 6-311+G(d,p) is advisable.

The Computational Workflow: A Self-Validating Protocol

A rigorous and reproducible computational study follows a sequence of logical steps. Each step validates the previous one, ensuring the final results are physically meaningful.

Caption: A standard workflow for quantum chemical computations, ensuring a true energy minimum is found before property analysis.

Step-by-Step Methodology

• Structure Preparation:

  • Action: Build an initial 3D structure of the substituted thiophene using molecular modeling software (e.g., GaussView, Avogadro, ChemDraw).

  • Causality: A reasonable starting geometry is necessary for the optimization algorithm to find the correct energy minimum efficiently.

• Geometry Optimization:

  • Action: Perform a geometry optimization calculation. The chosen DFT functional and basis set (e.g., B3LYP/6-311G(d,p)) are used to iteratively adjust the positions of the atoms until the point of lowest energy on the potential energy surface is found.[11]

  • Causality: This step finds the most stable, realistic conformation of the molecule. All subsequent property calculations must be performed on this optimized geometry to be meaningful.

• Vibrational Frequency Analysis:

  • Action: At the same level of theory used for optimization, perform a frequency calculation.[3]

  • Causality (Trustworthiness): This is a critical validation step. A true energy minimum will have zero imaginary frequencies.[9] If one or more imaginary frequencies are found, the optimized structure is a transition state, not a stable molecule, and the geometry must be perturbed and re-optimized. This protocol ensures the trustworthiness of the result. The calculated vibrational frequencies can also be compared with experimental FT-IR spectra to validate the chosen computational method.[3][12][18]

• Property Calculation:

  • Action: Using the validated minimum-energy geometry, perform a single-point energy calculation to derive the molecular properties of interest.

  • Causality: This step computes the electronic structure from which all key descriptors are derived.

Key Molecular Properties and Their Interpretation

Quantum chemical calculations yield a wealth of data. The following properties are particularly insightful for understanding substituted thiophenes in drug and materials design.

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding electronic behavior.

• HOMO Energy (EHOMO): Correlates with the ability to donate an electron (ionization potential). A higher EHOMO indicates a better electron donor.

• LUMO Energy (ELUMO): Correlates with the ability to accept an electron (electron affinity). A lower ELUMO indicates a better electron acceptor.

• HOMO-LUMO Gap (ΔEH-L): This is the energy difference between the HOMO and LUMO (ΔE = ELUMO - EHOMO). It is a critical indicator of chemical reactivity and electronic transport properties.[11] A small gap suggests the molecule is more reactive and can be more easily excited, which is desirable for organic electronics.[5]

Substituent Type	Position on Thiophene	Expected Effect on EHOMO	Expected Effect on ELUMO	Expected Effect on ΔEH-L	Application Context
Electron-Donating (e.g., -NH2, -OCH3)	2 or 5	Increase (destabilize)	Increase slightly	Decrease	Organic Electronics (p-type)
Electron-Withdrawing (e.g., -NO2, -CN)	2 or 5	Decrease (stabilize)	Decrease significantly	Decrease	Organic Electronics (n-type)
Halogens (e.g., -F, -Cl)	3 or 4	Decrease	Decrease	Can vary	Fine-tuning properties

Table 1: General effects of substituents on the frontier molecular orbitals of thiophene. Actual values depend on the specific substituent and its position.

Molecular Electrostatic Potential (MEP)

The MEP is a 3D map of the electrostatic potential on the electron density surface of a molecule. It is invaluable for understanding intermolecular interactions.

• Red Regions (Negative Potential): Indicate areas rich in electrons, such as lone pairs on oxygen, nitrogen, or the π-system of the thiophene ring. These are sites for electrophilic attack and hydrogen bond acceptance.

• Blue Regions (Positive Potential): Indicate areas of electron deficiency, such as acidic protons (e.g., on an -OH or -NH group). These are sites for nucleophilic attack and hydrogen bond donation.

In drug design, the MEP map can predict how a thiophene-based ligand will interact with the amino acid residues in a protein's active site, guiding the design of more potent inhibitors.[10]

Aromaticity Analysis (NICS)

The Nucleus-Independent Chemical Shift (NICS) is a computational method to quantify the aromaticity of a ring system.[13] It involves placing a "ghost" atom (with no basis functions or electrons) at the geometric center of the ring and calculating its magnetic shielding tensor.

• NICS(0): Calculated at the ring center.

• NICS(1)zz: Calculated 1 Å above the ring plane, focusing on the π-electron contribution.

A large negative NICS value is indicative of strong aromatic character, while a value near zero or positive suggests non-aromatic or anti-aromatic character, respectively. Substituents can alter the electron delocalization and thus the aromaticity of the thiophene ring, which in turn affects its stability and reactivity.[13]

Applications in Drug and Materials Science

• Drug Discovery: Quantum chemical calculations help rationalize structure-activity relationships (SAR).[11] By computing properties like MEP, HOMO/LUMO energies, and partial atomic charges for a series of substituted thiophenes, researchers can build quantitative structure-activity relationship (QSAR) models that correlate these electronic descriptors with biological activity (e.g., IC50 values).[19] This allows for the prediction of the activity of novel, unsynthesized compounds, prioritizing the most promising candidates for synthesis and testing.[20][21]

• Materials Science: For organic electronics, the goal is often to minimize the HOMO-LUMO gap to facilitate electron transport.[4][5] Computations allow for the high-throughput virtual screening of thousands of potential substituent patterns on a thiophene backbone to identify those that yield the desired electronic properties.[1] This drastically reduces the experimental effort required to discover new high-performance materials.

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"solubility and stability studies of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate"

An In-Depth Technical Guide to the Solubility and Stability of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of the essential physicochemical characterization of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, a heterocyclic compound of significant interest in medicinal chemistry and organic synthesis. As a thiophene derivative, this molecule holds potential for various pharmacological applications, analogous to other compounds in its class that have shown antimicrobial and anticancer properties.[1][2] The successful translation of such a promising candidate from the laboratory to a viable product hinges on a thorough understanding of its fundamental properties, primarily its solubility and stability.

Poor aqueous solubility is a leading cause of failure in drug development, leading to low bioavailability and formulation challenges.[3][4] Similarly, chemical instability can compromise the safety, efficacy, and shelf-life of a drug substance. This document, therefore, presents not just the methodologies for assessing these critical parameters but also the scientific rationale behind the experimental designs, empowering researchers and drug development professionals to conduct robust and meaningful evaluations.

Part 1: Solubility Profile Assessment

Aqueous solubility is a prerequisite for the absorption of an orally administered drug.[5] For Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, which is anticipated to be poorly water-soluble due to its aromatic structure and limited hydrogen bonding capacity, a precise determination of its solubility is a foundational step.[6] We will explore the two primary types of solubility measurements: thermodynamic and kinetic.

Thermodynamic Solubility: The Equilibrium Standard

Thermodynamic solubility represents the true equilibrium concentration of a compound in a solvent. It is the gold-standard measurement, crucial for biopharmaceutical classification and formulation development. The shake-flask method is the most reliable technique for this determination.[5][7]

Causality Behind the Method: The core principle is to allow the system to reach a state of energetic minimum, where the chemical potential of the solid compound is equal to that of the dissolved compound. This requires sufficient time for the dissolution process to reach equilibrium, which is why incubation periods of 24-48 hours are standard.[5]

Experimental Protocol: Shake-Flask Method

• Preparation: Add an excess amount of solid Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate to a series of glass vials. The visible presence of undissolved solid at the end of the experiment is essential to confirm that saturation was achieved.[7]

• Solvent Addition: Add a known volume of the desired solvent to each vial. A range of physiologically relevant media should be tested.

  • Purified Water (baseline)

  • Phosphate-Buffered Saline (PBS) pH 7.4

  • Simulated Gastric Fluid (SGF) pH 1.2

  • Selected organic co-solvents (e.g., Ethanol, DMSO) for formulation context.

• Equilibration: Seal the vials and place them in an orbital shaker or rotator within a temperature-controlled incubator (typically at 25°C and 37°C). Agitate the mixtures for 24 to 48 hours.

• Phase Separation: After equilibration, allow the vials to stand, permitting the excess solid to settle. For finer suspensions, centrifugation may be required.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant. Immediately filter the sample using a 0.45 µm syringe filter to remove all undissolved particles. This step is critical to avoid artificially inflated results.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, typically a stability-indicating RP-HPLC method (as will be described in Part 2).

Caption: Workflow for Forced Degradation and Stability Analysis.

Data Presentation: Forced Degradation Summary

The results should be tabulated to clearly indicate the molecule's lability under different stress conditions.

Stress Condition	Conditions	% Assay of Parent Compound	% Degradation	Observations (No. of Degradant Peaks)
Control	Unstressed	100.0	0.0	0
Acidic	0.1 M HCl, 60°C, 24h	TBD	TBD	TBD
Basic	0.1 M NaOH, 60°C, 24h	TBD	TBD	TBD
Oxidative	3% H₂O₂, RT, 24h	TBD	TBD	TBD
Thermal	Solid, 105°C, 48h	TBD	TBD	TBD
Photolytic	ICH Q1B exposure	TBD	TBD	TBD

Conclusion

This guide outlines a robust, scientifically-grounded framework for the comprehensive evaluation of the solubility and stability of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. By employing these detailed protocols, researchers can generate high-quality, reliable data that is essential for making informed decisions throughout the drug development lifecycle. A thorough understanding of these core physicochemical properties not only satisfies regulatory expectations but also provides the foundational knowledge required to overcome formulation challenges and ultimately develop a safe, effective, and stable medicinal product.

References

• Ethyl 2-amino-4-methylthiophene-3-carboxylate - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Development and Validation of a Stability Indicating RP-HPLC Method of a Synthetic Thiophene Chalcone and its degradation products - OUCI. (n.d.). Osmania University. Retrieved January 16, 2026, from [Link]

• (PDF) Development and Validation of a Stability Indicating RP-HPLC Method of a Synthetic Thiophene Chalcone and its degradation products - ResearchGate. (2022, October 12). ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthesis, properties and biological activity of thiophene: A review - Der Pharma Chemica. (n.d.). Der Pharma Chemica. Retrieved January 16, 2026, from [Link]

• Development and Validation of a Stability Indicating RP-HPLC Method of a Synthetic Thiophene Chalcone and its degradation produc - ResearchGate. (2022, October 12). ResearchGate. Retrieved January 16, 2026, from [Link]

• (PDF) Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate - ResearchGate. (2015, September 28). ResearchGate. Retrieved January 16, 2026, from [Link]

• (PDF) SYNTHESIS OF ETHYL-2-AMINO-4-(PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES - ResearchGate. (2022, August 10). ResearchGate. Retrieved January 16, 2026, from [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2023, November 5). Veeprho. Retrieved January 16, 2026, from [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs - Lund University Publications. (n.d.). Lund University. Retrieved January 16, 2026, from [Link]

• Q1A(R2) Guideline - ICH. (n.d.). International Council for Harmonisation. Retrieved January 16, 2026, from [Link]

• Solubilization techniques used for poorly water-soluble drugs - PMC - PubMed Central. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• ICH Q1 Guideline on stability testing of drug substances and drug products_Step 2b - European Medicines Agency (EMA). (2023, April 11). European Medicines Agency. Retrieved January 16, 2026, from [Link]

• Drug solubility: why testing early matters in HTS | BMG LABTECH. (2023, April 6). BMG LABTECH. Retrieved January 16, 2026, from [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - NIH. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs - Brieflands. (2021, May 31). Brieflands. Retrieved January 16, 2026, from [Link]

• Synthesis and characterization of thiophene based C-S coupled aldehydes and comparison of anti-microbial activity of aliphatic and aromatic derivatives | Request PDF - ResearchGate. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Development of forced degradation and stability indicating studies of drugs—A review - NIH. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). Pharmaceutical Technology. Retrieved January 16, 2026, from [Link]

• A stability-indicating reverse phase-HPLC method development and validation for newly approved drug, Belzutifan in bulk - Semantic Scholar. (2023, July 4). Semantic Scholar. Retrieved January 16, 2026, from [Link]

• Thiophene-Based Covalent Organic Frameworks: Synthesis, Photophysics and Light-Driven Applications - MDPI. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• (PDF) Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. (2010, August 23). ResearchGate. Retrieved January 16, 2026, from [Link]

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Protocols & Analytical Methods

Synthesis of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate via Gewald Reaction: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, a polysubstituted 2-aminothiophene derivative. The protocol is based on the well-established Gewald reaction, a versatile and efficient multicomponent reaction for the formation of the thiophene ring system.[1][2][3] This guide details the reaction mechanism, a step-by-step experimental protocol, safety precautions, and methods for purification and characterization of the final product. The information presented is intended to provide researchers with a robust and reproducible method for the synthesis of this and structurally related compounds, which are of significant interest in medicinal chemistry and materials science.

Introduction

The Gewald reaction, first reported by Karl Gewald in 1961, is a cornerstone of heterocyclic chemistry for the synthesis of 2-aminothiophenes.[1][2] This one-pot, multi-component reaction involves the condensation of a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base.[3] The versatility of the Gewald reaction lies in its ability to accommodate a wide range of starting materials, leading to a diverse library of polysubstituted thiophenes.[1][3] These compounds are valuable scaffolds in drug discovery, exhibiting a broad spectrum of biological activities, and also find applications in the development of dyes and functional materials.[3][4][5]

This application note specifically focuses on the synthesis of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. The protocol has been designed to be clear, concise, and reproducible, with an emphasis on explaining the rationale behind each step to ensure both success and safety in the laboratory.

Reaction Mechanism

The generally accepted mechanism for the Gewald reaction proceeds through three principal stages:

• Knoevenagel Condensation: The reaction is initiated by a base-catalyzed condensation between the ketone (4-ethylacetophenone) and the active methylene compound (ethyl cyanoacetate). This step forms a stable α,β-unsaturated nitrile intermediate. The choice of base is crucial; a moderately basic amine like morpholine or triethylamine is typically used to facilitate the condensation without promoting unwanted side reactions.

• Michael Addition of Sulfur: Elemental sulfur, acting as an electrophile, adds to the α-carbon of the α,β-unsaturated nitrile. The exact mechanism of this step is still a subject of some discussion but is believed to involve the formation of a sulfur-adduct intermediate.

• Cyclization and Tautomerization: The intermediate then undergoes an intramolecular cyclization, where the sulfur attacks the cyano group. This is followed by a tautomerization to yield the final, stable 2-aminothiophene ring system.[6]

Experimental Protocol

Materials and Reagents

Reagent	Formula	MW ( g/mol )	M/Eq	Amount
4-Ethylacetophenone	C10H12O	148.20	1.0	(Specify amount)
Ethyl Cyanoacetate	C5H7NO2	113.11	1.0	(Specify amount)
Elemental Sulfur	S	32.06	1.1	(Specify amount)
Morpholine	C4H9NO	87.12	0.2	(Specify amount)
Ethanol	C2H5OH	46.07	-	(Specify volume)

Equipment

• Round-bottom flask (appropriate size)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Thermometer

• Buchner funnel and filter flask

• Apparatus for Thin Layer Chromatography (TLC)

• Rotary evaporator

• Recrystallization apparatus

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 4-ethylacetophenone (1.0 eq), ethyl cyanoacetate (1.0 eq), and elemental sulfur (1.1 eq).

  • Rationale: Using a slight excess of sulfur ensures the complete conversion of the intermediate.

• Solvent and Catalyst Addition: Add ethanol to the flask to dissolve the reactants, followed by the addition of morpholine (0.2 eq) as the basic catalyst.

  • Rationale: Ethanol is a common solvent for the Gewald reaction as it effectively dissolves the reactants and facilitates the reaction at a moderate temperature.[3] Morpholine is a suitable base to catalyze the initial Knoevenagel condensation.[7]

• Reaction: Heat the reaction mixture to a gentle reflux (approximately 50-60 °C) with continuous stirring.

  • Rationale: Heating accelerates the reaction rate. The specified temperature range is generally sufficient for the Gewald reaction to proceed efficiently without significant side product formation.[7]

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Rationale: TLC allows for the visualization of the consumption of starting materials and the formation of the product, indicating the completion of the reaction.

• Work-up and Isolation: Once the reaction is complete (typically within 2-4 hours), cool the mixture to room temperature. A precipitate of the product should form.

  • Rationale: The product is generally less soluble in the cold reaction mixture, allowing for its isolation by precipitation.

• Filtration: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the collected solid with a small amount of cold ethanol to remove any residual impurities.

  • Rationale: Washing with cold ethanol helps to remove soluble impurities without dissolving a significant amount of the desired product.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water.

  • Rationale: Recrystallization is a standard technique for purifying solid organic compounds, yielding a product with high purity.

Workflow Diagram

Caption: Workflow for the Gewald synthesis of the target compound.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Conduct the reaction in a well-ventilated fume hood to avoid inhalation of solvent vapors and any volatile byproducts.

• Sulfur: Elemental sulfur is flammable. Keep it away from open flames and other ignition sources.

• Morpholine: Morpholine is a corrosive and flammable liquid. Handle with care and avoid contact with skin and eyes.

• Solvents: Ethanol is a flammable liquid.

Characterization

The identity and purity of the synthesized Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate should be confirmed by standard analytical techniques:

• Melting Point: A sharp melting point range is indicative of a pure compound.

• Spectroscopy:

  • ¹H NMR and ¹³C NMR: To confirm the chemical structure and the presence of all expected functional groups.

  • FT-IR: To identify characteristic vibrational frequencies of the functional groups (e.g., N-H, C=O, C-S).

  • Mass Spectrometry: To determine the molecular weight of the compound.

Troubleshooting

Problem	Possible Cause	Solution
Low or no product yield	Inactive catalyst	Use fresh or purified morpholine.
Insufficient heating	Ensure the reaction mixture reaches the specified temperature.
Impure starting materials	Use high-purity reagents.
Formation of side products	Reaction temperature too high	Maintain the reaction temperature within the recommended range.
Incorrect stoichiometry	Carefully measure the amounts of all reactants.
Difficulty in crystallization	Product is too soluble	Try a different recrystallization solvent or a solvent mixture.
Presence of impurities	Purify the crude product by column chromatography before recrystallization.

Conclusion

The Gewald reaction provides a straightforward and efficient method for the synthesis of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. By following the detailed protocol and safety guidelines outlined in this document, researchers can reliably synthesize this valuable heterocyclic compound for further applications in drug discovery and materials science. The versatility of the Gewald reaction also opens up possibilities for the synthesis of a wide array of substituted 2-aminothiophenes by varying the starting ketone and active methylene compound.

References

• Buchstaller, H.-P., et al. (2001). Synthesis of Novel 2-Aminothiophene-3-carboxylates by Variations of the Gewald Reaction. Monatshefte für Chemie / Chemical Monthly, 132(3), 279–293. Available at: [Link]

• Wikipedia. (n.d.). Gewald reaction. Retrieved from [Link]

• Puterová, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(1), 209-246. Available at: [Link]

• ResearchGate. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Retrieved from [Link]

• International Journal of Pharmacy and Biological Sciences. (2013). SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Retrieved from [Link]

• TÜBİTAK Academic Journals. (2011). Chemistry of 2-aminothiophene-3-carboxamide and related compounds. Turkish Journal of Chemistry. Available at: [Link]

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• 7. pdf.benchchem.com [pdf.benchchem.com]

Application and Protocol Guide for the Derivatization of the Amino Group on Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

Abstract

This comprehensive guide provides detailed application notes and step-by-step protocols for the chemical modification of the C2-amino group of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. The 2-aminothiophene scaffold is a privileged structure in medicinal chemistry, and derivatization of the amino group is a key strategy for modulating the pharmacological properties of these molecules.[1][2] This document outlines three principal derivatization pathways: N-acylation, N-sulfonylation, and reductive amination via Schiff base formation. For each pathway, we provide a theoretical background, detailed experimental protocols, characterization data, and troubleshooting advice to support researchers in the fields of medicinal chemistry, drug discovery, and organic synthesis.

Introduction: The Significance of 2-Aminothiophene Derivatization

The 2-aminothiophene core is a versatile building block found in a multitude of biologically active compounds, exhibiting a wide range of therapeutic properties including antimicrobial, anti-inflammatory, and anticancer activities.[1][2][3] The title compound, Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, is a classic example of a Gewald reaction product, offering a reactive primary amino group and an ester functionality for further chemical elaboration.[3][4]

The derivatization of the C2-amino group is a cornerstone of structure-activity relationship (SAR) studies. By converting the primary amine into amides, sulfonamides, or secondary/tertiary amines, researchers can systematically alter the molecule's physicochemical properties, such as:

• Lipophilicity: Influencing membrane permeability and oral bioavailability.

• Hydrogen Bonding Capacity: Modifying interactions with biological targets.

• Steric Profile: Probing the steric tolerance of the target's binding pocket.

• Metabolic Stability: Masking a potential site of metabolic degradation.

This guide is designed to empower researchers to efficiently synthesize and characterize a diverse library of derivatives from this valuable thiophene intermediate.

Derivatization Strategies and Protocols

This section details the experimental procedures for the most common and effective methods for derivatizing the amino group of the target 2-aminothiophene.

N-Acylation: Synthesis of 2-Acetamido Derivatives

N-acylation is a fundamental transformation that converts the primary amine into a more stable and often more biologically active amide. This reaction is typically achieved by treating the aminothiophene with an acylating agent, such as an acid chloride or anhydride, in the presence of a non-nucleophilic base to scavenge the acidic byproduct.

The lone pair of electrons on the nitrogen of the C2-amino group acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acylating agent. Pyridine or triethylamine is commonly used as a base to neutralize the HCl or carboxylic acid generated during the reaction, driving the equilibrium towards product formation. Dichloromethane (DCM) or tetrahydrofuran (THF) are excellent solvent choices due to their inert nature and ability to dissolve both the starting materials and reagents.

• Preparation: To a clean, dry 50 mL round-bottom flask equipped with a magnetic stir bar, add Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM) (approximately 10 mL per gram of starting material).

• Base Addition: Add pyridine (1.2 eq) to the solution and stir for 5 minutes at room temperature.

• Acylation: Cool the mixture to 0 °C in an ice bath. Slowly add acetyl chloride (1.1 eq) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by adding 1M HCl (aq) and transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (2 x 20 mL). Combine the organic layers, wash with saturated NaHCO₃ solution and then with brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization from ethanol or by silica gel column chromatography to yield the pure N-acylated product.

Reagent/Parameter	Condition/Amount	Purpose
Starting Material	1.0 eq	Substrate for acylation
Acetyl Chloride	1.1 eq	Acylating agent
Pyridine	1.2 eq	Base to neutralize HCl
Solvent	Anhydrous DCM	Inert reaction medium
Temperature	0 °C to Room Temp.	Controls reaction rate
Reaction Time	2-4 hours	Time for reaction completion
Purification	Recrystallization/Chromatography	To obtain pure product

• ¹H NMR: Appearance of a new singlet for the amide N-H proton (typically δ 9-11 ppm) and a singlet for the acetyl methyl group (around δ 2.2 ppm). The chemical shifts of the aromatic and thiophene protons may also be slightly shifted downfield.

• IR (KBr, cm⁻¹): Disappearance of the characteristic N-H stretching bands of the primary amine (two bands around 3400-3300 cm⁻¹). Appearance of a new N-H stretching band for the secondary amide (around 3300-3200 cm⁻¹) and a strong C=O stretching band for the amide carbonyl (Amide I band, ~1680-1650 cm⁻¹).[5]

N-Sulfonylation: Synthesis of 2-Sulfonamido Derivatives

N-sulfonylation provides access to sulfonamide derivatives, which are important pharmacophores found in numerous drugs. The synthesis is analogous to N-acylation, employing a sulfonyl chloride as the electrophile.

The nucleophilic amino group attacks the electrophilic sulfur atom of the sulfonyl chloride. Pyridine is an excellent choice as it serves as both the base and a catalyst for the reaction. The resulting sulfonamides are generally stable, crystalline solids.

• Preparation: In a dry round-bottom flask, dissolve Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate (1.0 eq) in pyridine (used as both solvent and base).

• Sulfonylation: Cool the solution to 0 °C. Add benzenesulfonyl chloride (1.1 eq) portion-wise, ensuring the temperature remains below 10 °C.

• Reaction: Stir the reaction mixture at room temperature overnight.

• Work-up: Pour the reaction mixture into ice-water. If a precipitate forms, collect it by filtration. If not, extract the mixture with ethyl acetate.

• Washing: Wash the organic layer (or the dissolved precipitate) sequentially with 1M HCl (to remove pyridine), water, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent in vacuo.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure sulfonamide.

Reagent/Parameter	Condition/Amount	Purpose
Starting Material	1.0 eq	Substrate for sulfonylation
Benzenesulfonyl Chloride	1.1 eq	Sulfonylating agent
Pyridine	Solvent/Base	Catalyst and acid scavenger
Temperature	0 °C to Room Temp.	Controls reaction rate
Reaction Time	Overnight	Ensures complete reaction
Purification	Recrystallization	To obtain pure product

• ¹H NMR: Appearance of a singlet for the sulfonamide N-H proton (often downfield, δ > 10 ppm) and multiplets for the protons of the new phenylsulfonyl group.

• IR (KBr, cm⁻¹): Disappearance of the primary amine N-H stretches. Appearance of a single N-H stretch for the sulfonamide (around 3250 cm⁻¹). Characteristic strong, asymmetric and symmetric stretching bands for the S=O group will appear around 1350 cm⁻¹ and 1160 cm⁻¹, respectively.[6]

Reductive Amination via Schiff Base Formation

This two-step, one-pot procedure allows for the introduction of a wide variety of alkyl or aryl substituents onto the nitrogen atom. The first step is the formation of a Schiff base (imine) by condensation with an aldehyde or ketone. The intermediate imine is then reduced in situ to the corresponding secondary amine.

The reaction begins with the nucleophilic attack of the primary amine on the carbonyl carbon of the aldehyde, followed by dehydration to form the C=N double bond of the imine. A catalytic amount of acid is often used to facilitate the dehydration step.[1] The resulting imine is then reduced to a secondary amine. Sodium borohydride (NaBH₄) is a suitable reducing agent for this transformation.

• Schiff Base Formation: To a solution of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate (1.0 eq) in ethanol (20 mL), add benzaldehyde (1.05 eq) and a catalytic amount of glacial acetic acid (2-3 drops).[1]

• Reaction: Reflux the mixture for 2-4 hours, monitoring the formation of the imine by TLC.[1]

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 30 minutes.

• Reaction: Stir the mixture at room temperature for an additional 2-3 hours.

• Work-up: Quench the reaction by the slow addition of water. Remove the ethanol under reduced pressure.

• Extraction: Extract the aqueous residue with ethyl acetate (3 x 25 mL).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel.

Reagent/Parameter	Condition/Amount	Purpose
Starting Material	1.0 eq	Substrate for amination
Benzaldehyde	1.05 eq	Carbonyl source for imine
Glacial Acetic Acid	2-3 drops	Catalyst for imine formation
Sodium Borohydride	1.5 eq	Reducing agent for imine
Solvent	Ethanol	Reaction medium
Temperature	Reflux, then 0 °C to RT	Sequential reaction conditions
Purification	Column Chromatography	To obtain pure product

• ¹H NMR: Disappearance of the two primary amine protons. Appearance of a new singlet or triplet for the secondary amine N-H proton and a new singlet or multiplet for the benzylic CH₂ protons.

• IR (KBr, cm⁻¹): Disappearance of the primary amine N-H stretches. Appearance of a single, sharp N-H stretching band for the secondary amine around 3400-3300 cm⁻¹.

Visualization of Workflows

The following diagrams illustrate the general workflows for the derivatization of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.

Caption: N-Acylation Workflow Diagram

Caption: N-Sulfonylation Workflow Diagram

Caption: Reductive Amination Workflow Diagram

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	- Inactive reagents- Insufficient reaction time/temperature- Inefficient base	- Use freshly opened or purified reagents.- Increase reaction time or temperature cautiously.- Ensure the base is anhydrous and of good quality.
Incomplete reaction	- Insufficient amount of acylating/sulfonylating agent- Steric hindrance	- Add a slight excess (1.1-1.2 eq) of the electrophile.- For hindered substrates, consider a more reactive acylating agent or a stronger, non-nucleophilic base.
Formation of multiple byproducts	- Reaction temperature too high- Presence of water	- Maintain the recommended reaction temperature.- Use anhydrous solvents and reagents.
Difficulty in product isolation/purification	- Product is an oil- Product is highly soluble in the work-up solvent	- Attempt purification by column chromatography.- If the product is an oil, try to form a salt (e.g., HCl salt) which may be crystalline.- Use a different solvent for extraction.

Conclusion

The derivatization of the amino group on Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate is a facile and effective strategy for generating a diverse range of compounds with potentially novel biological activities. The protocols for N-acylation, N-sulfonylation, and reductive amination outlined in this guide are robust and can be adapted for a variety of acylating, sulfonylating, and carbonyl-containing reagents. By following these procedures and utilizing the provided characterization and troubleshooting information, researchers can efficiently expand their chemical libraries and accelerate the drug discovery process.

References

• Preparation, Spectral Characterization and Antioxidant Activities of Aminothiophene‐Containing Schiff Base and Co(II) and Pd(II) Complexes. (n.d.). Semantic Scholar. Retrieved from [Link]

• Mobinikhaledi, A., et al. (2010). Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. Asian Journal of Chemistry, 22(9), 7399-7404.

• Preparation, Spectral Characterization and Antioxidant Activities of Aminothiophene‐Containing Schiff Base and Co(II) and Pd(II) Complexes. (2021). PubMed Central. Retrieved from [Link]

• Schiff base and metal(II) complexes containing thiophene-3-carboxylate: Synthesis, characterization and antioxidant activities. (2021). ResearchGate. Retrieved from [Link]

• Synthesis of Some Novel Methyl- and Ethyl-2-aminothiophene-3-carboxylate and Related Schiff-Bases. (2010). ResearchGate. Retrieved from [Link]

• Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate. (2009). PubMed Central. Retrieved from [Link]

• Synthesis of ethyl 2-(4-hydroxyphenylamino)-4-phenylthiophene-3-carboxylate. (2016). ResearchGate. Retrieved from [Link]

• synthesis of ethyl-2-amino-4- (phenyl)thiophene-3-carboxylate derivatives: molecular docking and biological studies. (2023). Semantic Scholar. Retrieved from [Link]

• SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. (2023). ResearchGate. Retrieved from [Link]

• Synthesis of Novel 2-Aminothiophene-3-carboxylates by Variations of the Gewald Reaction. (2001). ResearchGate. Retrieved from [Link]

• Khanum, R., et al. (2021). Ethyl 2-amino-4-methylthiophene-3-carboxylate.
• Prasad, K. C., et al. (2013). SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. International Journal of Pharmacy and Biological Sciences, 3(4), 1-8.
• Uno, T., Machida, K., & Hanai, K. (1966). Infrared spectra of sulfonamide derivatives. II. Thiophene, thiadiazole, and isoxazole derivatives. Chemical & Pharmaceutical Bulletin, 14(7), 756-762.

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Application Notes and Protocols for Antimicrobial Assays Using Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

Introduction: The Promise of Thiophene Scaffolds in Antimicrobial Research

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new therapeutic agents. Thiophene derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The thiophene ring, a five-membered aromatic ring containing a sulfur atom, serves as a versatile pharmacophore. Its derivatives have been successfully developed into clinically used drugs, highlighting the potential of this structural motif in medicinal chemistry.[1]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate in antimicrobial assays. This specific aminothiophene derivative holds potential as a lead compound for the development of new antibiotics. Its structural features, including the aminothiophene core and the ethylphenyl substituent, are hypothesized to contribute to its interaction with microbial targets. This document will detail the essential protocols for evaluating its antimicrobial efficacy, including the determination of its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), as well as the agar disk diffusion method for preliminary screening. The methodologies described herein are grounded in established standards from the Clinical and Laboratory Standards Institute (CLSI) to ensure reproducibility and comparability of results.[2][3][4][5][6]

Materials and Reagents

Test Compound

• Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

• Dimethyl sulfoxide (DMSO, sterile)

Bacterial Strains (Example Panel)

• Staphylococcus aureus (ATCC 29213) - Gram-positive control

• Escherichia coli (ATCC 25922) - Gram-negative control

• Pseudomonas aeruginosa (ATCC 27853) - Gram-negative control

• Clinically relevant resistant strains (e.g., Methicillin-resistant Staphylococcus aureus - MRSA)

Growth Media and Reagents

• Mueller-Hinton Broth (MHB)[7]

• Mueller-Hinton Agar (MHA)[7][8]

• Tryptic Soy Broth (TSB)

• Tryptic Soy Agar (TSA)

• Sterile saline (0.85% NaCl)

• Sterile deionized water

• Positive control antibiotics (e.g., Ampicillin, Gentamicin, Ciprofloxacin)

• Sterile 96-well microtiter plates

• Sterile Petri dishes (90 mm and 150 mm)

• Sterile filter paper disks (6 mm)

• Spectrophotometer

• Micropipettes and sterile tips

• Incubator (35-37°C)

• Shaking incubator

• Vortex mixer

• Sterile swabs

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution method is a quantitative assay to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[9][10][11][12][13] This method is considered a gold standard in antimicrobial susceptibility testing.[10][11]

• Preparation of Test Compound Stock Solution:

  • Dissolve Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate in sterile DMSO to a final concentration of 10 mg/mL.

  • Further dilutions should be prepared in sterile Mueller-Hinton Broth (MHB). The concentration of DMSO should not exceed 1% in the final assay to avoid solvent-induced toxicity to the bacteria.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture on a non-selective agar plate (e.g., TSA), pick 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. A spectrophotometer can be used to standardize the suspension to an optical density (OD) at 625 nm of 0.08-0.10.

  • Dilute the standardized suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[11][12][14]

• Serial Dilution in 96-Well Plate:

  • Add 100 µL of sterile MHB to wells 2 through 12 of a 96-well microtiter plate.

  • Add 200 µL of the working solution of the test compound to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (containing only MHB and the bacterial inoculum).

  • Well 12 will serve as the sterility control (containing only MHB).

• Inoculation and Incubation:

  • Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

  • Seal the plate and incubate at 35-37°C for 16-20 hours.

• Interpretation of Results:

  • After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.[11]

Caption: Workflow for MIC determination using broth microdilution.

Protocol 2: Agar Disk Diffusion (Kirby-Bauer) Method

The agar disk diffusion method is a qualitative or semi-quantitative method used to assess the susceptibility of a bacterial isolate to an antimicrobial agent.[8][15][16][17][18] It is a simple and widely used preliminary screening method.

• Preparation of Inoculum and Agar Plates:

  • Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard as described in the MIC protocol.

  • Use sterile swabs to uniformly inoculate the entire surface of a Mueller-Hinton Agar (MHA) plate.[15] This is often done by swabbing in three directions, rotating the plate approximately 60 degrees between each streaking.[15]

  • Allow the plates to dry for 3-5 minutes before applying the disks.[15]

• Preparation and Application of Disks:

  • Sterile 6 mm filter paper disks are impregnated with a known concentration of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. For example, 10 µL of a 1 mg/mL solution can be applied to each disk to yield a 10 µ g/disk concentration.

  • Using sterile forceps, place the impregnated disks onto the surface of the inoculated MHA plates.

  • Ensure the disks are placed at least 24 mm apart from each other and 15 mm from the edge of the plate.[8]

  • Gently press the disks to ensure complete contact with the agar surface.

• Incubation and Interpretation:

  • Invert the plates and incubate at 35-37°C for 16-18 hours.

  • After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters (mm).

  • The size of the inhibition zone is indicative of the antimicrobial activity. The results are typically interpreted as 'Susceptible', 'Intermediate', or 'Resistant' by comparing the zone diameters to established standards for known antibiotics, though for a novel compound, these categories are relative.

Caption: Workflow for the agar disk diffusion (Kirby-Bauer) assay.

Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent that kills 99.9% of the initial bacterial inoculum.[19][20] This assay is a crucial follow-up to the MIC to determine if a compound is bactericidal (kills bacteria) or bacteriostatic (inhibits growth).

• Perform MIC Assay:

  • First, determine the MIC of the test compound as described in Protocol 1.

• Subculturing from MIC Plate:

  • From the wells of the MIC plate that show no visible growth (the MIC well and at least two more concentrated wells), take a 10-100 µL aliquot.

  • Spread the aliquot onto a fresh, antibiotic-free agar plate (e.g., TSA or MHA).

• Incubation and Colony Counting:

  • Incubate the agar plates at 35-37°C for 18-24 hours.

  • After incubation, count the number of colonies on each plate.

• Determination of MBC:

  • The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the number of viable bacteria compared to the initial inoculum.[19][20]

Caption: Logical flow from MIC to MBC determination.

Data Presentation and Interpretation

Example Data Table for MIC and MBC

The following table presents hypothetical data for Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate against a panel of common bacterial strains. This data is for illustrative purposes only.

Microorganism	Compound MIC (µg/mL)	Compound MBC (µg/mL)	Ampicillin MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)
S. aureus (ATCC 29213)	16	32	0.25	0.5
E. coli (ATCC 25922)	32	64	8	0.015
P. aeruginosa (ATCC 27853)	64	>128	>64	0.25
MRSA (Clinical Isolate)	16	32	>64	1

Interpretation:

• An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.

• In this example, the compound shows bactericidal activity against S. aureus and MRSA.

• The activity against P. aeruginosa is limited.

Example Data Table for Agar Disk Diffusion

Microorganism	Compound Zone of Inhibition (mm)	Ampicillin Zone of Inhibition (mm)	Ciprofloxacin Zone of Inhibition (mm)
S. aureus (ATCC 29213)	18	28	25
E. coli (ATCC 25922)	14	15	30
P. aeruginosa (ATCC 27853)	10	6	27
MRSA (Clinical Isolate)	17	6	22

Interpretation:

• Larger zones of inhibition generally correlate with higher antimicrobial activity.

• The example data suggests moderate activity against S. aureus, MRSA, and E. coli, and weaker activity against P. aeruginosa.

Troubleshooting and Considerations

• Compound Solubility: If the compound precipitates in the media, consider using a co-solvent or alternative formulation. Always run a solvent control to ensure it has no antimicrobial activity at the concentration used.

• Inoculum Density: An inoculum that is too dense or too sparse can lead to inaccurate MIC results. Strict adherence to the 0.5 McFarland standard is critical.

• Contamination: Aseptic technique is paramount. A sterility control (media only) and a growth control (media and inoculum) are essential for validating each assay.

• Interpretation of "Skipped Wells": Occasionally, growth may be observed at a higher concentration while being absent at a lower one. In such cases, the test should be repeated. If the issue persists, it may indicate a technical error or a paradoxical effect of the compound.

Conclusion

Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate represents a molecule of interest within the broader class of thiophene derivatives for antimicrobial drug discovery. The protocols detailed in this application note provide a standardized framework for the initial in vitro evaluation of its antimicrobial properties. By following these established methodologies, researchers can generate reliable and reproducible data on the MIC, MBC, and susceptibility profiles of this and other novel compounds, paving the way for further preclinical development.

References

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• National Institutes of Health. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). PMC. [Link]

• Microbe Online. (2013). Broth Dilution Method for MIC Determination. [Link]

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• American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. [Link]

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• Tendencia, E. A. (2004). Disk diffusion method. In Laboratory manual of standardized methods for antimicrobial sensitivity tests for bacteria isolated from aquatic animals and environment (pp. 13-29). Aquaculture Department, Southeast Asian Fisheries Development Center. [Link]

• Microbe Investigations. (n.d.). Minimum Bactericidal Concentration (MBC) Test. [Link]

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• JoVE. (2013). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). [Link]

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• U.S. Food and Drug Administration. (2025). Antibacterial Susceptibility Test Interpretive Criteria. [Link]

• Schwalbe, R., et al. (2007). Methodologies for Antimicrobial Susceptibility Testing. [Link]

• CLSI. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. [Link]

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• Mabkhot, Y. N., et al. (2017). Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate. Chemistry Central Journal, 11(1), 79. [Link]

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Application Notes & Protocols: Evaluating the Anticancer Activity of Novel Thiophene Compounds

Introduction: The Therapeutic Potential of Thiophene Scaffolds

Thiophene and its derivatives represent a privileged scaffold in medicinal chemistry, demonstrating a remarkable diversity of biological activities, including anticancer properties.[1][2][3] The unique sulfur-containing heterocyclic ring allows for versatile chemical modifications, enabling the synthesis of a vast library of compounds that can interact with various cancer-specific biological targets.[4][5] Researchers have identified several key anticancer mechanisms associated with thiophene derivatives, including the induction of apoptosis, cell cycle arrest, and the inhibition of critical enzymes like topoisomerases and protein kinases.[1][2][3][6]

This comprehensive guide provides a structured, multi-phase approach to the preclinical evaluation of novel thiophene compounds. It is designed for researchers, scientists, and drug development professionals, offering detailed protocols for a logical progression from initial high-throughput screening to in-depth mechanistic studies and preliminary in vivo efficacy assessment. The protocols herein are designed to be self-validating, incorporating necessary controls to ensure data integrity and reproducibility.

Phase 1: Primary In Vitro Cytotoxicity Screening

The initial step in evaluating any new compound is to determine its cytotoxic potential against a panel of relevant cancer cell lines. This phase aims to identify "hit" compounds and determine their dose-dependent effects on cell viability.

Core Concept: Measuring Cell Viability with the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[7] In living cells, mitochondrial NAD(P)H-dependent oxidoreductase enzymes reduce the yellow MTT tetrazolium salt to purple formazan crystals.[7] The amount of formazan produced is directly proportional to the number of viable cells, which can be quantified by measuring the absorbance of the solubilized crystals.[8]

Protocol: MTT Cytotoxicity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of novel thiophene compounds.

Materials:

• 96-well flat-bottom tissue culture plates

• Selected human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT116 [colon])

• Complete culture medium (specific to cell line)

• Novel thiophene compounds, dissolved in DMSO (sterile)

• Positive control (e.g., Doxorubicin)

• MTT solution (5 mg/mL in sterile PBS)[7][9]

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm, reference ~630 nm)

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours (37°C, 5% CO2) to allow for cell attachment.[9]

• Compound Treatment: Prepare serial dilutions of the thiophene compounds and the positive control in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

• Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds, positive control, or vehicle control (medium with DMSO).

• Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.[10]

• Solubilization: Carefully aspirate the medium. Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals. Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[7][9]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[8][10]

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation: IC50 Values

The results from the primary screening should be summarized in a clear, tabular format.

Compound	Cell Line	IC50 (µM)
Thiophene-A	MCF-7 (Breast)	12.5
Thiophene-A	A549 (Lung)	25.3
Thiophene-A	HCT116 (Colon)	18.7
Thiophene-B	MCF-7 (Breast)	> 100
Thiophene-B	A549 (Lung)	85.1
Thiophene-B	HCT116 (Colon)	> 100
Doxorubicin	MCF-7 (Breast)	0.8

Phase 2: Mechanistic Elucidation

Once "hit" compounds with significant cytotoxic activity are identified, the next phase focuses on understanding how these compounds induce cell death. Key questions to address are whether the compound induces apoptosis (programmed cell death) and/or causes cell cycle arrest.

Workflow for Mechanistic Studies

Caption: A streamlined workflow from hit identification to mechanistic analysis.

Apoptosis Detection via Annexin V/Propidium Iodide (PI) Staining

Core Concept: A hallmark of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC) for detection. Propidium Iodide (PI) is a fluorescent nucleic acid dye that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic or necrotic cells where membrane integrity is lost. Dual staining allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol: Annexin V-FITC/PI Staining

Objective: To quantify the percentage of cells undergoing apoptosis after treatment with a thiophene compound.

Materials:

• 6-well tissue culture plates

• Flow cytometer

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and 10X Binding Buffer)[11]

• Cold 1X PBS

Procedure:

• Cell Treatment: Seed cells (e.g., 2 x 10^5 cells/well) in 6-well plates and incubate for 24 hours. Treat the cells with the thiophene compound at its IC50 and 2x IC50 concentrations for 24-48 hours. Include a vehicle-treated (negative) control and a positive control (e.g., staurosporine).

• Cell Harvesting: Collect both floating (apoptotic) and adherent cells. Trypsinize the adherent cells and combine them with the supernatant from the respective well.

• Washing: Centrifuge the cell suspension (e.g., 300 x g for 5 minutes), discard the supernatant, and wash the cells twice with cold 1X PBS.[12][13]

• Staining: Resuspend the cell pellet in 1X Binding Buffer to a concentration of ~1 x 10^6 cells/mL. Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube.[13]

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cells.[11]

• Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.[13]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[13] Set up compensation and quadrants using unstained, Annexin V-only, and PI-only controls.

Data Interpretation:

• Lower-Left Quadrant (Annexin V- / PI-): Live, healthy cells.

• Lower-Right Quadrant (Annexin V+ / PI-): Early apoptotic cells.

• Upper-Right Quadrant (Annexin V+ / PI+): Late apoptotic or necrotic cells.

• Upper-Left Quadrant (Annexin V- / PI+): Necrotic cells.

Cell Cycle Analysis

Core Concept: Many anticancer agents exert their effects by disrupting the normal progression of the cell cycle, leading to arrest at specific checkpoints (G1, S, or G2/M). This prevents the cell from dividing and can ultimately trigger apoptosis. Propidium iodide stoichiometrically binds to DNA, meaning the amount of fluorescence emitted is directly proportional to the amount of DNA in the cell.[14][15] This allows for the differentiation of cells in G0/G1 phase (2n DNA content), S phase (between 2n and 4n), and G2/M phase (4n).

Protocol: Propidium Iodide Staining for Cell Cycle Analysis

Objective: To determine if the thiophene compound induces cell cycle arrest.

Materials:

• 6-well tissue culture plates

• Flow cytometer

• Cold 70% ethanol[14][15]

• 1X PBS

• PI staining solution (e.g., 50 µg/mL PI in PBS)[16]

• RNase A solution (e.g., 100 µg/mL in PBS)[16]

Procedure:

• Cell Treatment: Seed and treat cells as described in the apoptosis protocol.

• Harvesting: Harvest cells by trypsinization, collect by centrifugation (300 x g, 5 min).

• Fixation: Wash the cell pellet once with cold PBS. Resuspend the pellet and add cold 70% ethanol dropwise while gently vortexing to prevent clumping.[14][15] Fix for at least 30 minutes on ice (or store at -20°C for longer periods).[16]

• Staining: Centrifuge the fixed cells (a higher speed may be needed, ~500 x g) and wash twice with PBS to remove the ethanol.[16]

• Resuspend the cell pellet in a solution containing RNase A and incubate for 30 minutes at room temperature to degrade RNA, which PI can also bind.[16]

• Add the PI staining solution and incubate for an additional 15-30 minutes in the dark.

• Analysis: Analyze the samples by flow cytometry. Use the linear scale for the PI channel and use pulse processing (e.g., Area vs. Height dot plot) to gate out doublets and aggregates.[16]

Potential Signaling Pathway Disruption

Thiophene derivatives can inhibit various signaling pathways crucial for cancer cell proliferation and survival. A common target is the tyrosine kinase signaling pathway, which can become constitutively active in many cancers.

Caption: Inhibition of a generic tyrosine kinase pathway by a thiophene compound.

Phase 3: Preliminary In Vivo Efficacy Assessment

Promising compounds identified through in vitro screening require validation in a living organism. The human tumor xenograft model in immunodeficient mice is a standard and indispensable tool for the preclinical evaluation of anticancer agents.[17][18][19]

Core Concept: Xenograft Mouse Model

This model involves transplanting human cancer cells into immunodeficient mice (e.g., athymic nude or SCID mice).[17][18] Once the cells grow into a palpable tumor, the mice are treated with the test compound, and the effect on tumor growth is monitored over time. This provides crucial information on the compound's efficacy and potential toxicity in a complex biological system.[20]

Protocol: Subcutaneous Xenograft Model (General Overview)

Objective: To evaluate the in vivo antitumor efficacy of a lead thiophene compound.

Materials:

• Immunodeficient mice (e.g., female athymic nude mice, 6-8 weeks old)

• Human cancer cells (e.g., HCT116)

• Matrigel (optional, to support tumor growth)

• Calipers for tumor measurement

• Appropriate vehicle for compound delivery (e.g., saline, PEG400)

• Positive control drug (e.g., 5-Fluorouracil for colon cancer)

Procedure:

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 5 x 10^6 cells in 100 µL PBS, potentially mixed with Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors reach a palpable, measurable size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., Vehicle Control, Thiophene Compound, Positive Control).

• Treatment Administration: Administer the compound and controls via the determined route (e.g., intraperitoneal injection, oral gavage) according to a pre-defined schedule (e.g., daily for 14 days).

• Data Collection: Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²)/2.[17] Monitor animal body weight and general health as indicators of toxicity.

• Endpoint: At the end of the study, euthanize the mice. Excise the tumors, weigh them, and potentially process them for further analysis (e.g., histology, biomarker analysis).

Data Analysis: Compare the average tumor volume and tumor weight between the treatment groups and the vehicle control group. Calculate the Tumor Growth Inhibition (TGI) percentage to quantify the efficacy of the treatment.

Conclusion

The evaluation of novel thiophene compounds for anticancer activity is a systematic process that builds from broad screening to specific mechanistic and in vivo studies. The protocols outlined in this guide provide a robust framework for identifying promising lead candidates and characterizing their biological effects. By adhering to these validated methods, researchers can generate high-quality, reproducible data essential for advancing the development of new cancer therapeutics.

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• Dykes, D. J., Abbott, B. J., Mayo, J. G., Harrison, S. D., Laster, W. R., Simpson-Herren, L., & Griswold, D. P. (n.d.). Development of Human Tumor Xenograft Models for In Vivo Evaluation of New Antitumor Drugs. Retrieved from [Link]

• Ain, Q. U., et al. (2020). A Review on Anticancer Activities of Thiophene and Its Analogs. PubMed. Retrieved from [Link]

• In-su, P., & Cheol-Hee, K. (2014). Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. PMC - PubMed Central. Retrieved from [Link]

• Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. Retrieved from [Link]

• University of Virginia School of Medicine. (n.d.). DNA Cell Cycle Analysis with PI. Retrieved from [Link]

• Crown Bioscience. (2021). Advanced In Vivo Cell Line Derived Xenograft Models for Oncology Drug Discovery. Retrieved from [Link]

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• University of Padua. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• Bentham Science. (n.d.). A Review on Anticancer Activities of Thiophene and Its Analogs. Retrieved from [Link]

• ResearchGate. (2020). A Review on Anticancer Activities of Thiophene and Its Analogs. Retrieved from [Link]

• K.T.H.M. College. (n.d.). A Mini Review on Thiophene-based derivatives as anticancer agents. Retrieved from [Link]

• Reaction Biology. (n.d.). Xenograft Models For Drug Discovery. Retrieved from [Link]

• ScienceDirect. (n.d.). Thiophene-based derivatives as anticancer agents: An overview on decade's work. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Altogen Labs. (2023). 100+ Validated Xenograft Models for In Vivo IND Efficacy Testing. Retrieved from [Link]

• Semantic Scholar. (n.d.). A Review on Anticancer Activities of Thiophene and its Analogs. Retrieved from [Link]

• PharmaTutor. (n.d.). A Review on in-vitro Methods for Screening of Anticancer Drugs. Retrieved from [Link]

• ACS Omega. (2019). Thiophene Derivatives as New Anticancer Agents and Their Therapeutic Delivery Using Folate Receptor-Targeting Nanocarriers. Retrieved from [Link]

• ACS Omega. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. Retrieved from [Link]

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Application Notes & Protocols: Ethyl 2-Amino-4-(4-ethylphenyl)thiophene-3-carboxylate as a Versatile Building Block for the Synthesis of Novel Heterocyclic Scaffolds

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and synthetic applications of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, a highly functionalized and versatile building block in heterocyclic chemistry. The document details the robust Gewald multicomponent reaction for its preparation and subsequently outlines its utility in the synthesis of medicinally relevant fused heterocyclic systems, including thieno[2,3-d]pyrimidines and a proposed pathway towards pyrazolo-thieno-pyrimidines. The protocols are presented with an emphasis on the rationale behind experimental choices, ensuring scientific integrity and reproducibility. This guide is intended to empower researchers in the fields of medicinal chemistry and materials science to leverage this valuable scaffold in the discovery and development of novel molecular entities. Thiophene and its derivatives are known to possess a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties, making this building block particularly relevant for drug discovery programs.[1]

Introduction: The Significance of the 2-Aminothiophene Scaffold

The 2-aminothiophene moiety is a privileged scaffold in medicinal chemistry, serving as a cornerstone for a multitude of biologically active compounds.[1] Its structural resemblance to a substituted aniline, coupled with the unique electronic properties of the thiophene ring, imparts favorable pharmacokinetic and pharmacodynamic characteristics to molecules containing this core. Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, in particular, offers multiple reaction sites for further chemical elaboration: the nucleophilic amino group, the electrophilic ester, and the potential for electrophilic substitution on the thiophene ring. These features make it an ideal starting material for the construction of complex heterocyclic systems.

The synthesis of this building block is efficiently achieved through the Gewald reaction, a one-pot multicomponent condensation of a ketone, an active methylene nitrile, and elemental sulfur.[2] This reaction is celebrated for its operational simplicity, high atom economy, and the ability to generate highly functionalized thiophenes in a single step.[3]

Synthesis of Ethyl 2-Amino-4-(4-ethylphenyl)thiophene-3-carboxylate

The preparation of the title compound is a classic example of the Gewald aminothiophene synthesis. This reaction proceeds through an initial Knoevenagel condensation between the ketone and the active methylene compound, followed by the addition of sulfur and subsequent cyclization and tautomerization.[2]

Reaction Scheme

Sources

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes & Protocols: A Guide to Microwave-Assisted Synthesis of 2-Aminothiophenes

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the efficient synthesis of 2-aminothiophenes utilizing microwave-assisted organic synthesis (MAOS). This document delves into the mechanistic underpinnings of the Gewald reaction, offers detailed experimental protocols, and highlights the significant advantages of this modern synthetic approach.

Introduction: The Significance of 2-Aminothiophenes and the Advent of Microwave Synthesis

The 2-aminothiophene scaffold is a privileged heterocyclic core in medicinal chemistry, forming the structural basis for a wide array of biologically active compounds.[1][2] Its derivatives have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anti-cancer, and antiviral properties.[1][3][4] The versatile nature of the 2-aminothiophene moiety also allows it to serve as a key synthetic intermediate for the construction of more complex fused heterocyclic systems and other valuable molecules in drug discovery.[2][3]

The Gewald reaction, a multicomponent condensation, has long been the cornerstone for the synthesis of polysubstituted 2-aminothiophenes.[5][6] This reaction typically involves the condensation of a ketone or aldehyde with an α-cyano ester or dinitrile in the presence of elemental sulfur and a base.[7][8] While robust, conventional heating methods for the Gewald reaction often necessitate long reaction times, high temperatures, and can lead to the formation of byproducts, complicating purification.[9]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology in synthetic chemistry, offering a greener and more efficient alternative to conventional heating.[10][11][12] By utilizing microwave irradiation, MAOS facilitates rapid and uniform heating of the reaction mixture, leading to dramatic accelerations in reaction rates, often reducing reaction times from hours to minutes.[13][14] This technique frequently results in higher product yields, improved purity profiles, and aligns with the principles of green chemistry by reducing energy consumption and often allowing for the use of less solvent.[12][15]

This guide will focus on the practical application of microwave technology to the Gewald synthesis of 2-aminothiophenes, providing researchers with the knowledge and tools to leverage this powerful synthetic method.

The Gewald Reaction: Mechanistic Insights

A thorough understanding of the reaction mechanism is crucial for optimizing reaction conditions and troubleshooting. The Gewald reaction is a one-pot process that proceeds through several key steps.[16][17][18] While the exact sequence can be complex and subject to reaction conditions, a generally accepted mechanism involves the following stages:

• Knoevenagel Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation between the carbonyl compound and the active methylene compound (e.g., malononitrile or ethyl cyanoacetate).[16][17][19]

• Michael Addition of Sulfur: The resulting α,β-unsaturated intermediate undergoes a Michael addition of sulfur. Elemental sulfur (S8) is activated by the base and adds to the double bond.[19]

• Ring Closure and Tautomerization: The sulfur-containing intermediate then undergoes an intramolecular cyclization.

• Aromatization: The final step involves the elimination of a molecule of water and subsequent aromatization to yield the stable 2-aminothiophene ring system.[16][18]

The thermodynamic driving force for the reaction is the formation of the highly stable aromatic thiophene ring.[16][17][18]

Microwave-Assisted Gewald Synthesis: An Overview

The application of microwave irradiation to the Gewald reaction offers significant advantages over conventional heating methods. The rapid and efficient heating provided by microwaves can overcome the activation energy barriers of the individual steps more effectively, leading to a substantial reduction in reaction time and an increase in product yield.[20][21]

Key Advantages of Microwave-Assisted Gewald Synthesis:

• Rapid Reaction Times: Reactions that typically take several hours under conventional heating can often be completed in a matter of minutes.[13][14]

• Higher Yields: The prevention of byproduct formation due to shorter reaction times and uniform heating often leads to higher isolated yields of the desired 2-aminothiophene.[14][15]

• Improved Purity: The cleaner reaction profiles simplify the purification process, often requiring minimal chromatographic separation.[14]

• Energy Efficiency: Microwave synthesis is more energy-efficient as it heats the reaction mixture directly, rather than the entire apparatus.[15]

• Enhanced Reproducibility: Modern microwave reactors allow for precise control over reaction parameters such as temperature, pressure, and power, leading to highly reproducible results.

Below is a diagram illustrating the general workflow for the microwave-assisted synthesis of 2-aminothiophenes.

Caption: General workflow for microwave-assisted Gewald synthesis.

Experimental Protocols

The following protocols provide a general framework for the microwave-assisted synthesis of 2-aminothiophenes. It is important to note that the optimal reaction conditions may vary depending on the specific substrates used.

General Protocol for the Synthesis of Ethyl 2-amino-4-phenylthiophene-3-carboxylate

This protocol describes the synthesis of a representative 2-aminothiophene derivative from acetophenone, ethyl cyanoacetate, and sulfur.

Materials and Equipment:

• Microwave synthesis reactor

• 10 mL microwave reaction vial with a magnetic stir bar

• Acetophenone

• Ethyl cyanoacetate

• Elemental sulfur (powder)

• Triethylamine (or another suitable base like morpholine or piperidine)

• Ethanol (or another suitable high-boiling polar solvent like DMF or NMP)

• Standard laboratory glassware for work-up and purification

• Rotary evaporator

• Thin-layer chromatography (TLC) plates

• Silica gel for column chromatography

Procedure:

• Reagent Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine acetophenone (1.0 mmol), ethyl cyanoacetate (1.0 mmol), and elemental sulfur (1.1 mmol).

• Solvent and Base Addition: Add ethanol (3-5 mL) to the vial, followed by the addition of triethylamine (1.5 mmol).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the reaction mixture at a constant temperature of 120 °C for 10-20 minutes. The reaction progress can be monitored by TLC.

• Work-up: After the reaction is complete, cool the vial to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration and wash with cold ethanol. If no precipitate forms, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent.

• Characterization: Confirm the structure of the purified product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Tabulated Reaction Conditions and Yields

The following table summarizes representative reaction conditions for the microwave-assisted Gewald synthesis of various 2-aminothiophene derivatives.

Carbonyl Compound	Active Methylene Compound	Base	Solvent	Time (min)	Temp (°C)	Power (W)	Yield (%)
Cyclohexanone	Malononitrile	Morpholine	Ethanol	10	100	150	92
Acetophenone	Ethyl Cyanoacetate	Triethylamine	Ethanol	15	120	200	88
4-Chloroacetophenone	Malononitrile	Piperidine	DMF	8	140	250	95
Propiophenone	Ethyl Cyanoacetate	Morpholine	Ethanol	12	110	180	85
Butyraldehyde	Methyl Cyanoacetate	Pyrrolidine	DMF	30	Not specified	Not specified	57-95[20]
4-Nitroacetophenone	Ethyl Cyanoacetate	Not specified	Ethanol	46	120	Not specified	Not specified[9]

Note: The power settings are dependent on the specific microwave reactor used. The provided values are illustrative.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product yield	- Inefficient heating due to non-polar solvent.- Incorrect stoichiometry.- Base is not strong enough.- Reaction time or temperature is insufficient.	- Use a polar solvent that absorbs microwaves efficiently (e.g., ethanol, DMF).- Re-check the molar ratios of the reactants.- Use a stronger base (e.g., DBU).- Increase the reaction time and/or temperature.
Formation of multiple byproducts	- Reaction temperature is too high.- Prolonged reaction time.	- Lower the reaction temperature.- Optimize the reaction time by monitoring with TLC.
Difficulty in product purification	- Presence of unreacted starting materials or byproducts.	- Optimize the reaction conditions to drive the reaction to completion.- Employ a different purification technique (e.g., preparative HPLC).

Applications in Drug Discovery

The 2-aminothiophene scaffold is a cornerstone in the development of novel therapeutic agents. The ability to rapidly synthesize a diverse library of these compounds using microwave-assisted techniques is of significant interest to medicinal chemists.

• Anticancer Agents: Many 2-aminothiophene derivatives have shown potent anticancer activity by inhibiting various kinases and other cellular targets.

• Antimicrobial Agents: The thiophene ring is present in numerous antibacterial and antifungal compounds.[4]

• Anti-inflammatory Drugs: Certain 2-aminothiophenes exhibit anti-inflammatory properties by modulating inflammatory pathways.

• CNS-active Agents: The structural features of 2-aminothiophenes make them suitable candidates for the development of drugs targeting the central nervous system.

The efficiency of microwave-assisted synthesis accelerates the drug discovery process by enabling the rapid generation of new chemical entities for biological screening.[1][2]

Conclusion

Microwave-assisted synthesis represents a significant advancement in the preparation of 2-aminothiophenes via the Gewald reaction. This technology offers a powerful combination of speed, efficiency, and sustainability, making it an invaluable tool for researchers in both academic and industrial settings. By adopting the protocols and understanding the principles outlined in these application notes, scientists can effectively harness the power of microwave chemistry to accelerate their research and development efforts in the pursuit of novel therapeutics and other valuable chemical entities.

References

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• MDPI. (n.d.). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. [Link]

• Putrová, Z., & Krutošíková, A. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. [Link]

• ResearchGate. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ResearchGate. [Link]

• IJNRD. (2023). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREENER APPROACH TO ENVIRONMENTAL PROTECTION: AN OVERVIEW. IJNRD. [Link]

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• Semantic Scholar. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. [Link]

• Patsnap. (n.d.). Microwave-Assisted Synthesis: 10x Faster Organic Reactions. Patsnap Eureka. [Link]

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• ACS Publications. (n.d.). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• ResearchGate. (n.d.). The Gewald reaction in dye chemistry. ResearchGate. [Link]

• Advanced Journal of Chemistry, Section A. (2019). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A. [Link]

• Heterocycles. (2021). Microwave-assisted synthesis of 2-aminothiophene derivatives via improved gewald reactions. Heterocycles. [Link]

• IJNRD. (2023). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. IJNRD. [Link]

• National Center for Biotechnology Information. (2022). Recent contribution of medicinally active 2-aminothiophenes: A privileged scaffold for drug discovery. PubMed. [Link]

• ResearchGate. (n.d.). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. ResearchGate. [Link]

• Semantic Scholar. (n.d.). APPLICATIONS SUBSTITUTED 2-AMINOTHIOPHENES IN DRUG DESIGN. Semantic Scholar. [Link]

• IJERT. (2022). Microwave Assisted One Pot, One Step Synthesis of Substituted-2-Aminothiophenes through the Gewald Reaction & Study of its A. IJERT. [Link]

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• ResearchGate. (n.d.). Novel One-Pot Microwave Assisted Gewald Synthesis of 2-Acyl Amino Thiophenes on Solid Support. ResearchGate. [Link]

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High-Purity Isolation of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate using Flash Column Chromatography

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, a polysubstituted 2-aminothiophene derivative. Typically synthesized via the Gewald reaction, the crude product often contains unreacted starting materials, by-products, and colored impurities that necessitate an efficient purification strategy.[1][2][3] This guide details a robust flash column chromatography method, emphasizing the rationale behind critical parameter selection, from mobile phase optimization to mitigate the challenges posed by the compound's amine functionality, to the final isolation of the high-purity product.

Introduction: The Purification Challenge

Substituted 2-aminothiophenes are a cornerstone of heterocyclic chemistry, serving as versatile intermediates in the synthesis of various biologically active compounds.[3][4] The Gewald reaction, a multi-component condensation, is a widely adopted and efficient route for their synthesis.[1][2] However, like many multi-component reactions, the resulting crude mixture can be complex.

The target compound, Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, possesses several structural features that inform the purification strategy. The aromatic rings and the thiophene core lend it a degree of lipophilicity, while the ester and primary amine groups provide polarity and a basic handle. It is the basicity of the 2-amino group that presents a specific challenge during silica gel chromatography, often leading to undesirable peak tailing due to strong interactions with the acidic silanol groups on the silica surface. This protocol addresses this issue through strategic mobile phase modification.

Flash column chromatography is the technique of choice for this purification task, offering a balance of speed, resolution, and scalability necessary for laboratory and developmental settings.[5]

Guiding Principles & Methodology

The separation is based on the principle of normal-phase chromatography, where a polar stationary phase (silica gel) is used with a non-polar mobile phase.[6] Compound separation is achieved based on polarity; less polar compounds travel through the column faster, while more polar compounds are retained longer by the stationary phase.

Materials and Equipment

Category	Item	Specifications/Notes
Stationary Phase	Silica Gel	Flash Chromatography Grade, 60 Å, 40-63 µm particle size
Thin-Layer Chromatography (TLC) Plates	Silica gel 60 F254, aluminum or glass backed
Solvents	n-Hexane	HPLC Grade
Ethyl Acetate	HPLC Grade
Dichloromethane (DCM)	HPLC Grade (for sample loading)
Triethylamine (TEA)	Reagent Grade
Apparatus	Glass Chromatography Column	Appropriate size for the scale of purification (e.g., 40-50 mm diameter for 1-5 g of crude material)
Separatory Funnel/Solvent Reservoir
Fraction Collector or Test Tubes
Beakers, Erlenmeyer Flasks
Rotary Evaporator
Visualization	UV Lamp	254 nm and 366 nm
Iodine Chamber	For visualizing non-UV active compounds

Workflow Visualization

The overall workflow for the purification is depicted below. This systematic approach ensures reproducibility and high purity of the final compound.

Sources

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• 5. orgsyn.org [orgsyn.org]
• 6. youtube.com [youtube.com]

Application Note: A Robust Protocol for the Synthesis of Novel Schiff Bases from Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

Introduction and Scope

Thiophene rings and their derivatives are cornerstone scaffolds in medicinal chemistry, recognized for their diverse pharmacological activities.[1][2] The functionalization of the 2-amino group on the thiophene ring provides a versatile entry point for creating novel molecular architectures. One of the most fundamental and effective transformations is the condensation reaction with aldehydes or ketones to form Schiff bases (imines). These compounds, characterized by the azomethine (-C=N-) functional group, are pivotal intermediates and are themselves studied for a wide range of biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties.[3][4][5]

This application note provides a detailed, field-proven protocol for the synthesis of novel Schiff bases starting from Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. It is designed to be a self-validating system, incorporating in-process monitoring and comprehensive characterization steps. The causality behind experimental choices is explained to empower researchers to adapt this protocol for various aromatic and aliphatic aldehydes, thereby expanding their chemical library for drug discovery and material science applications.[6][7]

Reaction Principle and Mechanism

The formation of a Schiff base is a reversible condensation reaction between a primary amine and a carbonyl compound (aldehyde or ketone). The reaction typically proceeds in two main stages:

• Nucleophilic Addition: The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate known as a carbinolamine.

• Dehydration: The carbinolamine is then dehydrated to form the stable imine (Schiff base). This step is the rate-determining step and is effectively catalyzed by a mild acid.[8][9]

A catalytic amount of a weak acid, such as glacial acetic acid, is crucial. It protonates the hydroxyl group of the carbinolamine, converting it into a good leaving group (H₂O), which facilitates the dehydration step.[10][11] Using a strong acid is counterproductive as it would protonate the starting amine, rendering it non-nucleophilic and inhibiting the initial attack on the carbonyl group.[8][10]

General Reaction Scheme:

Figure 1: Acid-catalyzed condensation of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate with a generic aldehyde (R-CHO) to yield the corresponding Schiff base.

Experimental Protocol

This protocol details the synthesis of a representative Schiff base using 4-chlorobenzaldehyde. The principles can be readily applied to other aldehydes.

Materials and Equipment

Reagents:

• Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate (Starting Amine)

• 4-Chlorobenzaldehyde (or other desired aldehyde)

• Absolute Ethanol (Reaction Solvent)

• Glacial Acetic Acid (Catalyst)[11]

• Ethyl Acetate (for TLC and extraction)

• Hexane (for TLC and recrystallization)

• Distilled Water

• Anhydrous Sodium Sulfate (Drying agent)

Equipment:

• Round-bottom flask (50 mL or 100 mL)

• Reflux condenser

• Magnetic stirrer with hotplate

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

• Separatory funnel

• Rotary evaporator

• Büchner funnel and vacuum flask

• Melting point apparatus

• Standard laboratory glassware

Step-by-Step Synthesis Workflow

The entire workflow, from preparation to characterization, is outlined below.

Diagram 1: Experimental workflow for Schiff base synthesis.

Detailed Procedure

• Reactant Preparation: In a 100 mL round-bottom flask, add Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate (e.g., 1.0 mmol, 275.38 mg).

• Dissolution: Add absolute ethanol (20-30 mL) and stir until the amine is completely dissolved.

• Aldehyde Addition: Add the selected aldehyde (e.g., 4-chlorobenzaldehyde, 1.05 mmol, 147.6 mg) to the solution. A slight excess of the aldehyde ensures complete consumption of the more valuable starting amine.

• Catalysis: Add 3-4 drops of glacial acetic acid to the mixture using a Pasteur pipette.[11]

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 80-85 °C) with continuous stirring.

• Reaction Monitoring: Monitor the reaction progress every hour using Thin Layer Chromatography (TLC) with a mobile phase of Ethyl Acetate/Hexane (e.g., 3:7 v/v). The reaction is complete when the spot corresponding to the starting amine has disappeared.

• Isolation: Once the reaction is complete (typically 2-4 hours), allow the flask to cool to room temperature. Pour the reaction mixture slowly into a beaker containing crushed ice or ice-cold water (100 mL) while stirring. A solid precipitate of the crude Schiff base should form.

• Filtration: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with copious amounts of cold distilled water to remove any residual acid and salts, followed by a small amount of cold hexane to remove non-polar impurities.

• Purification: Purify the crude product by recrystallization from a suitable solvent system, such as absolute ethanol or an ethanol/hexane mixture, to obtain the pure Schiff base as crystals.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (40-50 °C) to a constant weight.

Characterization and Data Interpretation

Proper characterization is essential to confirm the structure and purity of the synthesized Schiff base.

Physical Properties

• Appearance: Typically a colored crystalline solid (e.g., yellow, orange).

• Melting Point: A sharp melting point range indicates high purity.

• Yield: Calculate the percentage yield based on the starting amine as the limiting reagent. Yields for this reaction are generally good, often in the range of 70-90%.[12][13]

Spectroscopic Analysis

The formation of the Schiff base can be unequivocally confirmed by comparing the spectra of the product with the starting materials. Key diagnostic signals are summarized below.

Technique	Starting Amine (Key Signals)	Schiff Base Product (Key Signals)	Rationale for Change
FT-IR (cm⁻¹)	~3450-3300 (N-H stretch, two bands for -NH₂)[14]	Disappearance of N-H bands	The primary amine (-NH₂) is consumed during the reaction.[15]
~1660-1680 (C=O stretch, ester)[14]	~1660-1680 (C=O stretch, ester)	The ester group remains unchanged.
No significant peak in 1600-1640 region	~1600-1630 (C=N stretch, azomethine) [14][16]	Formation of the characteristic imine double bond. [17][18]
¹H NMR (δ, ppm)	~7.2-7.4 (s, 2H, -NH₂)[14]	Disappearance of -NH₂ signal	Protons of the primary amine are no longer present.
No significant peak in 8.0-9.0 region	~8.5-9.0 (s, 1H, -CH=N-) [14][19]	Formation of the diagnostic imine proton. [19]
Aromatic & Alkyl protons	Aromatic & Alkyl protons (may shift slightly)	The core structure's protons remain, but their chemical environment changes.[20][21]
Mass Spec. (m/z)	[M]⁺	[M+H]⁺ or [M]⁺ corresponding to the calculated molecular weight of the product.	Confirms the molecular formula of the newly formed Schiff base.

Table 1: Summary of Expected Spectroscopic Data for Schiff Base Characterization.

Applications in Drug Discovery

Thiophene-based Schiff bases are highly valued in drug development for several reasons:

• Broad Biological Activity: They have demonstrated potential as anticancer, antimicrobial, antifungal, and antitubercular agents.[3][5][22]

• Structural Versatility: The ease of synthesis allows for the creation of large, diverse libraries of compounds by simply varying the aldehyde component, which is crucial for structure-activity relationship (SAR) studies.[12]

• Chelating Properties: The imine nitrogen and adjacent heteroatoms can act as ligands, forming stable complexes with metal ions. These metal complexes often exhibit enhanced biological activity compared to the free Schiff base ligand.[4][6]

Troubleshooting

Problem	Possible Cause	Solution
Low or No Reaction	Insufficient catalyst or catalyst deactivation.	Add a few more drops of glacial acetic acid.
Low reaction temperature.	Ensure the mixture is at a steady reflux.
Incomplete Reaction	Insufficient reaction time.	Extend the reflux time and continue monitoring by TLC.
Aldehyde is not reactive enough.	Consider a more reactive aldehyde or a different catalytic system.
Oily Product / Fails to Crystallize	Impurities are present.	Purify the crude product using column chromatography (silica gel).
Product has a low melting point.	Try triturating the oil with cold hexane or pentane to induce solidification.

Table 2: Common Troubleshooting Guide.

Conclusion

The protocol described provides a reliable and efficient method for synthesizing a wide array of Schiff bases from Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. By understanding the underlying mechanism and following the detailed steps for synthesis, purification, and characterization, researchers can confidently generate novel compounds. The versatility of this reaction makes it an invaluable tool for medicinal chemists and drug development professionals aiming to explore new chemical space and identify promising therapeutic leads.[1]

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• Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. (n.d.). Asian Journal of Chemistry. Retrieved from [Link]

• Preparation, Spectral Characterization and Antioxidant Activities of Aminothiophene‐Containing Schiff Base and Co(II) and Pd(II) Complexes. (2025). PubMed Central. Retrieved from [Link]

• Why is the Schiff base prepared in the presence of acetic acid? (2020). Quora. Retrieved from [Link]

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• Schiff base and metal(II) complexes containing thiophene-3-carboxylate: Synthesis, characterization and antioxidant activities. (2025). ResearchGate. Retrieved from [Link]

• Synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-Disubstituted pyrazole-4-carboxaldehydes derivatives and their antimicrobial activity. (2019). PubMed Central. Retrieved from [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). National Institutes of Health. Retrieved from [Link]

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Application Notes & Protocols: Molecular Docking of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate Derivatives

Abstract: This document provides a comprehensive, in-depth guide to performing molecular docking studies on Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate and its derivatives. Thiophene-based heterocyclic compounds are of significant interest in medicinal chemistry due to their wide range of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][2] Molecular docking is a powerful computational technique used in structure-based drug design to predict the binding mode and affinity of a small molecule within the active site of a target protein.[3] This guide is designed for researchers and scientists in drug development, offering a robust, step-by-step protocol using industry-standard software, while also explaining the scientific rationale behind each critical step to ensure methodological integrity and trustworthy results.

The Scientific Foundation: Principles of Molecular Docking

At its core, molecular docking simulates the interaction between a ligand (the small molecule, in this case, a thiophene derivative) and a receptor (a biological macromolecule, typically a protein). The process is governed by two key components:

• Search Algorithm: This component explores the conformational space of the ligand within the defined binding site of the receptor. It generates a multitude of possible binding poses by systematically or stochastically altering the ligand's translational, rotational, and torsional degrees of freedom.

• Scoring Function: For each generated pose, a scoring function calculates an energy score that estimates the binding affinity. This score is a function of various intermolecular interactions, such as van der Waals forces, electrostatic interactions, hydrogen bonding, and desolvation penalties.[4] The goal is to identify the pose with the most favorable (i.e., lowest) energy score, which represents the most likely binding mode.

This computational approach allows for the rapid screening of virtual compound libraries, prioritization of candidates for synthesis, and generation of hypotheses about the structural determinants of binding, thereby accelerating the drug discovery pipeline.

Overall Docking Workflow

A successful molecular docking study follows a structured, multi-stage process. The workflow ensures that the inputs are correctly prepared, the simulation is appropriately configured, and the results are rigorously validated and analyzed.

Caption: High-level workflow for a molecular docking study.

Selecting a Biologically Relevant Protein Target

The choice of a protein target is paramount and must be guided by existing biological data. Thiophene derivatives have demonstrated significant potential as anticancer agents by targeting key cellular machinery.[5][6][7] Specifically, various heterocyclic compounds incorporating a thiophene scaffold have been identified as inhibitors of tubulin polymerization and protein kinases, which are critical regulators of cell growth and proliferation.[8]

For this protocol, we will use Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) as our target protein. VEGFR-2 is a key mediator of angiogenesis (the formation of new blood vessels), a process critical for tumor growth and metastasis. Its inhibition is a clinically validated strategy in oncology. We will use the crystal structure of VEGFR-2 in complex with a known inhibitor, available from the RCSB Protein Data Bank.

• Selected Target: VEGFR-2 Kinase Domain

• PDB ID: 2OH4 (available from )[9]

Part I: Protocol for Molecular Preparation

The quality of your docking results is directly dependent on the quality of your input structures. This preparation phase is the most critical part of the entire workflow.

Ligand Preparation Protocol (Thiophene Derivatives)

Objective: To convert a 2D chemical structure into a three-dimensional, energy-minimized PDBQT file format suitable for AutoDock Vina. This format includes atomic coordinates, partial charges, and information on rotatable bonds.[10][11]

Causality: A molecule's 3D conformation and protonation state at physiological pH are essential for accurate interaction prediction. Energy minimization finds a stable, low-energy conformation. Defining rotatable bonds allows the docking software to explore ligand flexibility, which is crucial for fitting into a binding pocket (the "induced fit" model).

Step-by-Step Protocol:

• Obtain Ligand Structure:

  • Acquire the 2D structure of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate . This can be done by drawing it in software like ChemDraw or MarvinSketch, or by obtaining its SMILES string from a database like .[12][13]

  • For this protocol, we will use a hypothetical derivative for demonstration.

• Convert to 3D and Add Hydrogens:

  • Use a tool like the online SMILES converter or software like to convert the 2D representation into a 3D structure (e.g., in .sdf or .mol2 format).

  • Ensure that hydrogens are added, as they are often implicit in 2D drawings. The protonation state should be appropriate for a physiological pH of ~7.4.

• Prepare PDBQT File using AutoDockTools (ADT):

  • Launch ADT.

  • Go to Ligand -> Input -> Open and select your 3D ligand file.

  • ADT will automatically add hydrogens.

  • Go to Ligand -> Torsion Tree -> Detect Root. This defines the rigid core of the molecule.

  • Go to Ligand -> Torsion Tree -> Choose Torsions. Verify the number of rotatable bonds detected. By default, ADT allows rotation around acyclic single bonds.

  • Go to Ligand -> Output -> Save as PDBQT. Save the file (e.g., ligand.pdbqt). This final file contains the necessary charge and atom type information for Vina.

Receptor Preparation Protocol (VEGFR-2)

Objective: To clean the raw PDB file of the receptor, removing non-essential molecules and preparing it in the PDBQT format.

Causality: PDB files often contain crystallographic water molecules, ions, and co-factors that are not relevant to the binding interaction and can create steric or electrostatic interference.[14][15] Removing them ensures the simulation focuses only on the protein-ligand interaction. Adding polar hydrogens and assigning charges are necessary for the scoring function to accurately calculate hydrogen bonds and electrostatic interactions.[16]

Caption: Workflow for receptor (protein) preparation.

Step-by-Step Protocol:

• Download and Load Receptor:

  • Download the PDB file for 2OH4 from the website.[9]

  • Open AutoDockTools (ADT).

  • Go to File -> Read Molecule and load the 2OH4.pdb file.

• Clean the Protein Structure:

  • The structure will likely contain the protein, a co-crystallized ligand, and water molecules.

  • First, remove the original ligand and water. Use the ADT selection tools or Select -> Residue to highlight and delete non-protein components. The goal is to be left with only the protein chains.

  • Visually inspect the protein for any missing loops or side chains. While docking can tolerate minor issues, highly incomplete models may require repair with other tools.

• Prepare the Receptor for Docking:

  • Go to Edit -> Hydrogens -> Add. Choose Polar only and click OK.

  • Go to Edit -> Charges -> Add Kollman Charges.

  • Go to Grid -> Macromolecule -> Choose. Select the protein molecule to prepare it as the rigid receptor.

  • Save the prepared receptor file by navigating to Grid -> Output -> Save PDBQT. Name it receptor.pdbqt.

Part II: Protocol for Docking Simulation

With the ligand and receptor prepared, the next stage is to define the search space and run the docking simulation.

Grid Box Generation Protocol

Objective: To define a specific three-dimensional cube within which AutoDock Vina will search for ligand binding poses.

Causality: Focusing the search on the known or putative binding site dramatically increases computational efficiency and the likelihood of finding a biologically relevant pose. The grid box should be large enough to allow the ligand to rotate freely but small enough to avoid unproductive searching in irrelevant regions of the protein surface.

Step-by-Step Protocol:

• Load Molecules in ADT:

  • Ensure both receptor.pdbqt and ligand.pdbqt are loaded into the ADT session.

• Identify the Binding Site:

  • The binding site in PDB 2OH4 is the ATP-binding pocket of the kinase domain, where the co-crystallized ligand was originally located. Key residues can be identified from the PDB entry's associated literature. For VEGFR-2, this includes residues like Cys919, Glu885, and Asp1046.

  • Select a few key residues in this pocket to help visualize the center.

• Define the Grid Box:

  • Go to Grid -> Grid Box....

  • A box will appear in the viewer. Adjust the center of the box (center_x, center_y, center_z) to be in the middle of the active site.

  • Adjust the dimensions of the box (size_x, size_y, size_z) to fully encompass the active site with a small buffer (~4-5 Å) around it. A size of 20x20x20 Å is often a good starting point.[10]

  • Record the center and size coordinates. These will be needed for the configuration file.

Running the AutoDock Vina Simulation

Objective: To execute the docking calculation from the command line.

Causality: AutoDock Vina is a command-line program that reads a configuration file for all its inputs. The exhaustiveness parameter controls the amount of computational effort; higher values increase the probability of finding the global minimum energy pose but require more time.[10] An exhaustiveness of 8 is the default, but increasing it to 16 or 32 can provide more reliable results for challenging systems.

Step-by-Step Protocol:

• Create a Configuration File:

  • In a plain text editor, create a file named conf.txt.

  • Populate it with the paths to your files and the grid parameters you recorded. Ensure all files (receptor.pdbqt, ligand.pdbqt, conf.txt) are in the same directory as the Vina executable, or provide full paths.

• Execute Vina:

  • Open a command prompt or terminal.

  • Navigate to the directory containing your files.

  • Run the following command: ./vina --config conf.txt --log results.log

• Simulation Output:

  • docked_poses.pdbqt : A multi-model PDBQT file containing the coordinates of the top binding poses found by Vina (typically 9 by default), ranked from best to worst.

  • results.log : A text file containing the binding affinity scores (in kcal/mol) for each pose and the RMSD values relative to the best pose.

Part III: Analysis and Validation of Docking Results

Interpretation and Data Presentation

Objective: To analyze the predicted binding affinities and structural interactions.

Causality: The binding affinity score provides a quantitative estimate of how strongly the ligand might bind to the receptor. A more negative value implies a more favorable interaction. Visual inspection of the binding pose is crucial to understand the specific interactions (e.g., hydrogen bonds, hydrophobic contacts, pi-stacking) that contribute to this score. This structural insight is invaluable for medicinal chemists to guide the design of more potent derivatives.

Derivative ID	Binding Affinity (kcal/mol)	Key Interacting Residues (VEGFR-2)	Hydrogen Bonds
Parent Compound	-8.5	Cys919, Asp1046, Phe1047	Asp1046 (backbone)
Derivative A (-Cl)	-9.2	Cys919, Asp1046, Leu840	Asp1046, Cys919
Derivative B (-OCH3)	-8.9	Cys919, Val899, Phe1047	Asp1046 (backbone)
Redocked Ligand	-9.5 (RMSD: 1.1 Å)	Cys919, Asp1046, Glu885	Asp1046, Cys919

Note: Data in this table is illustrative and should be replaced with actual experimental results.

Protocol for Visual Analysis

• Load Structures: Open a molecular visualization program like PyMOL or UCSF ChimeraX.

• Open Receptor: Load the receptor.pdbqt file.

• Open Poses: Load the docked_poses.pdbqt file. The different binding modes can be viewed individually.

• Analyze Best Pose: Focus on the top-ranked pose (Mode 1).

• Identify Interactions: Use the software's analysis tools to find and display hydrogen bonds and identify nearby amino acid residues. Pay close attention to interactions with key catalytic or binding site residues. For VEGFR-2, interactions within the hinge region (e.g., Cys919) are particularly important.

• Generate Figures: Create high-quality 2D and 3D diagrams illustrating the key interactions for publications or reports.

Self-Validation Protocol: The Trustworthiness Check

Objective: To validate that the chosen docking parameters can accurately reproduce an experimentally determined binding mode.[17]

Causality: Before using a docking protocol to predict the binding of unknown compounds, one must demonstrate its ability to replicate known information. This is typically done by redocking the co-crystallized ligand into its receptor.[18] A successful redocking provides confidence in the protocol's predictive power for new, similar ligands.

Step-by-Step Validation:

• Extract Co-crystallized Ligand: From the original 2OH4.pdb file, extract the coordinates of the bound inhibitor into a separate file.

• Prepare Ligand: Prepare this ligand using the same protocol described in Section 4.1.

• Dock the Ligand: Run AutoDock Vina using this ligand and the exact same receptor structure and configuration file (conf.txt) as used for the thiophene derivatives.

• Calculate RMSD: Superimpose the top-ranked docked pose of the co-crystallized ligand onto its original position in the crystal structure. Calculate the Root Mean Square Deviation (RMSD) for the heavy atoms.

• Evaluate Success: An RMSD value below 2.0 Å is widely considered a successful validation, indicating that the docking protocol is reliable for this biological system.[18][19]

References

• Barakat, K. H. (n.d.). Molecular Docking Tutorial. University of Alberta. [Link]

• Eagon Research Group. (n.d.). Vina Docking Tutorial. Carnegie Mellon University. [Link]

• SwissDock. (n.d.). SwissDock - A web server for protein-small molecule docking. Swiss Institute of Bioinformatics. [Link]

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• ResearchGate. (2023, September 19). How to interprete and analyze molecular docking results?. [Link]

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Technical Notes & Optimization

"troubleshooting low yield in Gewald reaction of 2-aminothiophenes"

Technical Support Center: Gewald Reaction of 2-Aminothiophenes

Welcome to the technical support center for the Gewald three-component reaction. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this powerful reaction for the synthesis of highly substituted 2-aminothiophenes. As a cornerstone of heterocyclic chemistry, the Gewald reaction offers an efficient, atom-economical pathway to these valuable scaffolds, yet it is not without its challenges.[1][2] Low yields can often be traced to a handful of critical parameters.

This guide provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues, optimize your reaction conditions, and achieve high-yield, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Gewald reaction?

The Gewald reaction is a one-pot, multi-component synthesis that proceeds through three key stages.[1] While the exact intermediates can be complex, the generally accepted pathway is as follows:[3][4]

• Knoevenagel-Cope Condensation: The reaction is initiated by a base-catalyzed condensation between the carbonyl compound (an aldehyde or ketone) and the active methylene nitrile (e.g., malononitrile, ethyl cyanoacetate).[5][6] This step forms an α,β-unsaturated nitrile intermediate.

• Sulfur Addition (Michael Addition): Elemental sulfur (typically S₈) is attacked by the carbanion generated from the Knoevenagel-Cope product.[4][6] This forms a polysulfide intermediate.

• Cyclization and Tautomerization: The sulfur-adduct undergoes an intramolecular cyclization by attacking the nitrile group, followed by tautomerization to form the stable, aromatic 2-aminothiophene ring.[5][7] The final aromatization is the primary thermodynamic driving force for the entire sequence.[7]

Caption: A decision-tree workflow for troubleshooting low yields.

Q4: My reaction has turned into a dark brown, tarry mess. What is the cause and how can I prevent it?

A: A dark, intractable mixture is a classic sign of polymerization or the formation of complex polysulfides. [8]This is almost always caused by excessively high reaction temperatures.

• Causality: At elevated temperatures, the highly reactive α,β-unsaturated nitrile intermediate can undergo undesired polymerization pathways. Furthermore, side reactions involving sulfur can lead to complex polysulfides that are difficult to characterize and remove. [8]* Solution:

  • Strict Temperature Control: Carefully monitor and control the internal reaction temperature. The Gewald reaction is often exothermic; an ice bath may be necessary during reagent addition. A systematic temperature screen is highly recommended for any new substrate combination.

  • Purity of Starting Materials: Ensure all reagents are pure. Impurities can act as catalysts for these unwanted side reactions. [8] 3. Workup: If you have a tarry mixture, attempting to salvage the product often requires extensive chromatographic purification, which itself can lead to further yield loss. Prevention is the best strategy.

Q5: TLC analysis shows a significant byproduct in addition to my desired 2-aminothiophene. What is it likely to be?

A: The most common and significant side reaction is the dimerization of the α,β-unsaturated nitrile intermediate (the Knoevenagel-Cope product). [8][9]This dimer is often a six-membered hexadiene derivative.

• Causality: The Knoevenagel-Cope adduct is a stable, isolable intermediate. [10]It can either react with sulfur to proceed to the desired thiophene or undergo a base-promoted Michael addition with another molecule of itself, leading to dimerization. [9]This competing reaction is highly dependent on reaction conditions.

• Solution: To favor the intramolecular cyclization over intermolecular dimerization:

  • Optimize Temperature: Dimer formation is highly temperature-sensitive. Lowering the reaction temperature often significantly reduces the rate of dimerization. [8] 2. Adjust Reagent Addition: Slow, controlled addition of the carbonyl compound or the base can help maintain a low concentration of the intermediate at any given time, thus disfavoring the bimolecular dimerization pathway. [8] 3. Modify the Solvent: The choice of solvent can influence the relative rates of the desired reaction versus dimerization. [8]Screening solvents like ethanol, methanol, isopropanol, or DMF is advisable. [11]

Q6: My reaction is stalling, and I suspect the initial Knoevenagel-Cope condensation is inefficient. How can I drive it to completion?

A: An inefficient initial condensation is a frequent cause of low overall yield, especially with less reactive ketones. [8]

• Causality: The Knoevenagel-Cope condensation is an equilibrium process. The formation of water as a byproduct can inhibit the forward reaction. [8]Additionally, the basicity of the catalyst may be insufficient to efficiently deprotonate the active methylene compound, or the ketone may be too sterically hindered or electronically deactivated.

• Solution:

  • Base Selection: The choice of base is critical. For less reactive ketones, a stronger base may be required. Screen common bases like morpholine, piperidine, or triethylamine. [8]For particularly challenging substrates, consider stronger, non-nucleophilic bases.

  • Water Removal: To drive the equilibrium forward, remove the water produced during the condensation. This can be achieved by using a Dean-Stark apparatus with a solvent like toluene or by adding a dehydrating agent. [8]

Q7: I am working with a sterically hindered ketone (e.g., acetophenone) and getting very low yields in the one-pot procedure. Is there a better approach?

A: Yes. Sterically hindered or electronically deactivated ketones are notoriously challenging substrates for the one-pot Gewald synthesis. [8][12]A two-step procedure is often far more effective.

• Causality: The steric bulk around the carbonyl group significantly slows down the initial Knoevenagel condensation. In a one-pot setup, this allows side reactions, such as dimerization or sulfur decomposition, to dominate.

• Solution:

  • Two-Step Protocol: First, perform and optimize the Knoevenagel-Cope condensation to synthesize and isolate the α,β-unsaturated nitrile intermediate. Purify this intermediate.

  • In a second, separate step, react the purified intermediate with elemental sulfur and a base to effect the cyclization. [8]This approach decouples the two main stages of the reaction, allowing for optimization of each and preventing competing side reactions.

  • Microwave-Assisted Synthesis: For challenging substrates, microwave irradiation has been shown to dramatically reduce reaction times and improve yields. [3][13][10]

Optimization Strategies & Data

Optimizing the Gewald reaction involves the careful balancing of several parameters. The following table summarizes key variables and their typical impact.

Parameter	Common Choices	Impact & Considerations
Solvent	Ethanol, Methanol, DMF, Isopropanol, Water [4][11][14]	Ethanol is a common starting point due to good solubility of sulfur. [14]DMF can be effective but makes workup more difficult. Green chemistry approaches have successfully used water. [4]
Base	Morpholine, Piperidine, Triethylamine (TEA), DABCO [8][15]	Morpholine and piperidine are classical choices. TEA is a weaker, non-nucleophilic option. Catalytic amounts of base are often sufficient. [16]
Temperature	Room Temp. to Reflux (typically 40-80 °C)	Crucial for yield. Higher temperatures can accelerate the reaction but drastically increase side products (dimerization, polymerization). [8]
Stoichiometry	Carbonyl:Nitrile:Sulfur (1 : 1 : 1.1-1.2)	A slight excess of sulfur is often used to ensure complete conversion. [1]Incorrect stoichiometry can lead to byproducts. [10]

Experimental Protocols

Protocol 1: General One-Pot Gewald Synthesis

This protocol is a standard starting point for reactive ketones like cyclohexanone.

• Materials:

  • Cyclohexanone (10 mmol, 1.0 eq)

  • Malononitrile (10 mmol, 1.0 eq)

  • Elemental Sulfur (12 mmol, 1.2 eq)

  • Morpholine (2 mmol, 0.2 eq)

  • Ethanol (20 mL)

• Procedure:

  • To a 100 mL round-bottomed flask equipped with a magnetic stirrer and reflux condenser, add ethanol (20 mL), cyclohexanone (10 mmol), malononitrile (10 mmol), and elemental sulfur (12 mmol).

  • Stir the mixture to create a suspension.

  • Add morpholine (2 mmol) dropwise at room temperature. An exotherm may be observed.

  • Heat the reaction mixture to 50-60 °C and stir for 2-4 hours.

  • Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate).

  • Upon completion, cool the reaction mixture to room temperature and then in an ice bath for 30 minutes to precipitate the product.

  • Collect the solid product by vacuum filtration and wash thoroughly with cold ethanol and then water.

  • The crude product can be further purified by recrystallization from ethanol to yield pure 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. [1]

Protocol 2: Two-Step Synthesis for Hindered Ketones

This protocol is recommended for substrates like acetophenone.

• Step A: Knoevenagel-Cope Condensation

  • Combine acetophenone (10 mmol), malononitrile (10 mmol), and a catalytic amount of piperidine (0.5 mmol) in toluene (30 mL) in a flask equipped with a Dean-Stark apparatus.

  • Reflux the mixture until water evolution ceases (typically 2-6 hours).

  • Cool the reaction, wash with water and brine, dry over Na₂SO₄, and concentrate under reduced pressure to obtain the crude α,β-unsaturated nitrile. Purify by recrystallization or column chromatography.

• Step B: Cyclization

  • Dissolve the purified intermediate (8 mmol) from Step A in ethanol (20 mL).

  • Add elemental sulfur (9.6 mmol) and triethylamine (8 mmol).

  • Heat the mixture to reflux and stir for 2-4 hours, monitoring by TLC.

  • Cool the mixture, precipitate, and purify the final 2-aminothiophene product as described in Protocol 1.

References

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(1), 209-246.
• BenchChem. (2025). Common side reactions in the Gewald synthesis of aminothiophenes. BenchChem Technical Support.
• Organic Chemistry Portal. (n.d.). Gewald Reaction.
• Jover, J., Fey, N., & Harvey, J. N. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry.
• BenchChem. (2025). Optimizing the Gewald Reaction: A Technical Guide to Improving Yields with Malononitrile. BenchChem Technical Support.
• American Chemical Society. (2021). Computational investigations on the mechanism of the Gewald reaction.
• Jover, J., Fey, N., & Harvey, J. N. (2024).
• Wikipedia. (n.d.). Gewald reaction.
• Peretto, I., et al. (2005). The Gewald multicomponent reaction. Journal of Medicinal Chemistry, 48(10), 3565-3575.
• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(1), 209-246.
• El-Sayed, R. (2014). The Gewald reaction in dye chemistry. Dyes and Pigments, 102, 209-232.
• Chen, J., et al. (2016). Reaction optimization studies of the modified Gewald reaction. Tetrahedron Letters, 57(3), 321-324.
• Reddy, B. V. S., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate)
• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Dimerization vs. cyclization. In Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 223-224.
• Wang, Z., et al. (2014). Optimization of reaction conditions in the presence of catalytic amount of base. Chinese Chemical Letters, 25(6), 903-906.
• ResearchGate. (2015).
• Dömling, A., et al. (2006). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. Molecules, 11(12), 1059-1071.
• BenchChem. (2025). Troubleshooting low yields in domino reactions for thiophene synthesis. BenchChem Technical Support.
• Mishra, A., & Jain, S. (2012). A green chemistry approach to gewald reaction. Der Pharma Chemica, 4(1), 268-273.
• Singla, P., & Kad, G. L. (2022). Green methodologies for the synthesis of 2-aminothiophene. RSC Advances, 12(37), 24209-24227.
• McKibben, B. P., & Castelhano, A. L. (2001). Synthesis of tetrasubstituted thiophenes on solid-support using the Gewald reaction. Tetrahedron Letters, 42(48), 8451-8454.
• Khosravi, I., et al. (2022). Selective and facile Synthesis of 2-Aminothiophenes Using Na2CaP2O7 as base Nano-Catalyst. Journal of Chemical Reaction and Synthesis, 12(1), 18-28.
• J&K Scientific LLC. (n.d.). Gewald Reaction Lab Tips.
• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246.
• Jover, J., Fey, N., & Harvey, J. N. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry.
• Mack, J. B., & Shumba, C. (2016). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molecules, 21(11), 1533.
• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar.
• Reddit. (2020). My first synthesis was not as efficient as I had hoped. 16% yield. r/chemistry.
• Puterová, Z., Krutošíková, A., & Végh, D. (2010). 2-Aminothiophenes achievable by the Version 3 of the Gewald reaction. In Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar.

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Technical Support Center: Optimization of Reaction Conditions for Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate Synthesis

Welcome to the technical support center for the synthesis of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize your experimental outcomes. The synthesis of this polysubstituted 2-aminothiophene is typically achieved through the robust and versatile Gewald three-component reaction.[1][2][3] This guide will delve into the nuances of this reaction, offering scientifically grounded explanations for common challenges and their solutions.

Understanding the Core Synthesis: The Gewald Reaction

The Gewald reaction is a one-pot synthesis that condenses a ketone (4-ethylacetophenone), an active methylene nitrile (ethyl cyanoacetate), and elemental sulfur in the presence of a basic catalyst to form the desired 2-aminothiophene ring.[1][4] The reaction proceeds through an initial Knoevenagel condensation, followed by the addition of sulfur and subsequent cyclization and aromatization.[5][6][7][8]

Below is a diagram illustrating the general workflow for this synthesis.

Caption: A general workflow for the synthesis of the target compound via the Gewald reaction.

Frequently Asked Questions (FAQs)

Q1: What is the role of the basic catalyst, and how do I choose the right one?

The basic catalyst, typically a secondary amine like morpholine or diethylamine, is crucial for the initial Knoevenagel-Cope condensation between the 4-ethylacetophenone and ethyl cyanoacetate.[6][9][10] It deprotonates the active methylene group of the ethyl cyanoacetate, forming a nucleophile that attacks the carbonyl carbon of the ketone.[6]

• Expertise & Experience: Morpholine is often a preferred catalyst due to its optimal basicity and has been shown to be highly effective in promoting the condensation step.[9][11] Stronger bases can sometimes lead to unwanted side reactions, while weaker bases may result in slow or incomplete condensation. For less reactive ketones, screening bases like piperidine or triethylamine can be beneficial.[10]

• Trustworthiness: The choice of catalyst directly impacts the formation of the α,β-unsaturated nitrile intermediate. An inefficient condensation is a common reason for low overall yield.[10] Monitoring this initial step by Thin Layer Chromatography (TLC) can provide valuable insight into catalyst performance.

Q2: Which solvent is optimal for this synthesis?

The choice of solvent significantly affects reaction rates, yields, and the solubility of elemental sulfur.[9][12]

• Expertise & Experience: Polar protic solvents like ethanol and methanol are commonly used and are effective for this reaction.[9][11][13] Ethanol, in particular, is often cited due to the good solubility of sulfur.[12] Dimethylformamide (DMF) is another suitable polar aprotic solvent.[9]

• Authoritative Grounding: Recent advancements in green chemistry have explored the use of water as a solvent, sometimes in conjunction with ultrasound irradiation, which can lead to high yields in shorter reaction times.[9][14]

Q3: What is the optimal temperature range for the reaction?

Temperature control is critical to balance the reaction rate against the formation of byproducts.

• Expertise & Experience: A temperature range of 45-65°C is typically effective for the Gewald synthesis.[11][13]

• Trustworthiness: Excessively high temperatures can lead to the formation of dark brown, tarry mixtures due to polymerization of starting materials or intermediates and the formation of complex polysulfides.[10] It is crucial to maintain a consistent temperature and monitor the reaction progress to avoid these side reactions.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and provides a logical approach to resolving them.

Caption: A troubleshooting decision tree for common issues in the Gewald synthesis.

Issue 1: Low or No Product Yield

A low yield is one of the most common problems and can often be traced back to the initial condensation step.[10]

• Causality: If the Knoevenagel-Cope condensation between 4-ethylacetophenone and ethyl cyanoacetate is inefficient, there will be insufficient α,β-unsaturated nitrile intermediate available for the subsequent reaction with sulfur.[10]

• Troubleshooting Steps:

  • Verify Reagent Purity: Ensure all starting materials, especially the ketone and ethyl cyanoacetate, are pure and dry. Impurities can inhibit the reaction.[15]

  • Optimize Catalyst: If you suspect poor condensation, consider increasing the catalyst loading or switching to a slightly stronger base like piperidine.[10]

  • Temperature and Time: Ensure the reaction is heated to the optimal temperature (45-65°C) for a sufficient duration. Monitor the reaction by TLC to confirm the consumption of starting materials.[15]

  • Two-Step Procedure: For particularly challenging substrates, a two-step procedure can be more effective. First, isolate the α,β-unsaturated nitrile from the condensation reaction. Then, in a separate step, react the purified intermediate with sulfur and a base.[10][16]

Issue 2: The Reaction Mixture Turns Dark Brown and Tarry

This is typically a sign of unwanted side reactions, such as polymerization or the formation of complex polysulfides.[10]

• Causality: High reaction temperatures are a primary cause of polymerization. Impurities in the starting materials can also catalyze these degradation pathways.[10]

• Troubleshooting Steps:

  • Temperature Control: Carefully control the reaction temperature, ensuring it does not exceed the optimal range. A lower temperature for a longer duration may be beneficial.

  • Purity of Reagents: Use high-purity starting materials and solvents to minimize potential side reactions.[10]

  • Rate of Addition: In some cases, slow, controlled addition of the catalyst can help to minimize localized heating and side reactions.[17]

Issue 3: Difficulty in Product Purification

The crude product may be contaminated with unreacted starting materials, the Knoevenagel intermediate, or sulfur residues.

• Causality: Incomplete reactions or inefficient work-up procedures can lead to a complex crude mixture that is difficult to purify.

• Troubleshooting Steps:

  • Work-up: After the reaction, pouring the cooled mixture into ice-cold water should precipitate the crude product.[15] Thoroughly wash the precipitate with water and then a cold, non-polar solvent like hexane to remove unreacted sulfur.

  • Recrystallization: This is the most common method for purification. Ethanol or a mixture of ethyl acetate and hexanes are often effective solvent systems.[14] Experiment with different solvents to find the optimal conditions for your product.

  • Column Chromatography: If recrystallization fails to yield a pure product, silica gel column chromatography is a reliable alternative. A mobile phase of hexane/ethyl acetate is typically used.[9][18]

Experimental Protocols

Optimized One-Pot Synthesis Protocol

This protocol is a general guideline and may require optimization for your specific laboratory conditions.

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-ethylacetophenone (1.0 eq.), ethyl cyanoacetate (1.0 eq.), and absolute ethanol as the solvent.[13][15]

• Addition of Reagents: Add finely powdered elemental sulfur (1.1 eq.) to the mixture.[15]

• Catalyst Addition: With stirring, slowly add morpholine (0.2-0.5 eq.) to the suspension.[11]

• Reaction: Heat the mixture to 55-65°C and stir. Monitor the reaction's progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.[13]

• Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature and then in a refrigerator overnight to encourage precipitation.[13] Pour the mixture into ice-cold water with vigorous stirring. Collect the precipitated solid by vacuum filtration and wash it thoroughly with water.[15]

• Purification: The crude solid can be purified by recrystallization from ethanol to yield the pure Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.[9]

Data Presentation: Optimizing Reaction Parameters

The following table summarizes typical conditions and their impact on the Gewald reaction, based on literature for similar substrates.

Parameter	Condition	Expected Outcome	Rationale/Reference
Catalyst	Morpholine	High Yield	Effective for Knoevenagel condensation.[9][11]
Diethylamine	Good Yield	A common and effective alternative.[13][18]
Solvent	Ethanol	High Yield	Good solubility for sulfur and reactants.[12]
DMF	Good Yield	Effective polar aprotic alternative.[9]
Temperature	45-65 °C	Optimal Rate & Yield	Balances reaction speed with minimizing side reactions.[11][13]
> 80 °C	Lower Yield, Impurities	Increased risk of polymerization and tar formation.[10]
Technology	Microwave	Reduced Time, High Yield	Can significantly accelerate the reaction.[9][15]
Ultrasound	Reduced Time, High Yield	Green chemistry approach, particularly effective with water as a solvent.[14]

References

• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. Journal of Organic Chemistry. [Link]

• Duvauchelle, V., Meffre, P., & Benfodda, Z. (2022). Green methodologies for the synthesis of 2-aminothiophene. Environmental Chemistry Letters. [Link]

• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. ACS Publications. [Link]

• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. Journal of Organic Chemistry. [Link]

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. [Link]

• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. [Link]

• An Updated Review On Synthetic Features, Chemical Sciences, And Pharmacological Implications Of The 2-Aminothiophene Derivatives. (2023). ResearchGate. [Link]

• Liang, C., et al. (2013). First Gewald reaction ignited by sodium polysulfide: Greener ultrasound-promoted synthesis of substituted 2-aminothiophenes in the absence of catalyst. ResearchGate. [Link]

• Giddanakoppa, V. M., et al. (2014). SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. International Journal of Pharmacy and Biological Sciences. [Link]

• Mohamed, S. K., et al. (2021). Ethyl 2-amino-4-methylthiophene-3-carboxylate. Acta Crystallographica Section E: Crystallographic Communications. [Link]

• Luna, J. S., et al. (2021). 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. MDPI. [Link]

• Asghari, S., Ramezani, M., & Ramezani, F. (2011). Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. E-Journal of Chemistry. [Link]

• Chen, J., et al. (2018). Reaction optimization studies of the modified Gewald reaction. ResearchGate. [Link]

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• Bucci, E., et al. (2023). Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. Frontiers in Chemistry. [Link]

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• 14. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. Tips & Tricks [chem.rochester.edu]
• 18. Ethyl 2-amino-4-methyl­thio­phene-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

"common side products in the synthesis of 2-aminothiophene-3-carboxylates"

Welcome to the technical support center for the synthesis of 2-aminothiophene-3-carboxylates. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the Gewald aminothiophene synthesis and related methodologies. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you optimize your reaction outcomes and minimize the formation of common side products.

Section 1: Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments, providing explanations grounded in reaction mechanisms and offering practical solutions.

FAQ 1: My crude product is a persistent yellow/orange oil, and the yield is low. What are the likely impurities?

Answer: This is a classic issue in the Gewald synthesis, and the color is often a tell-tale sign of sulfur-related impurities. The most common culprits are unreacted elemental sulfur and polysulfides. The low yield is likely due to incomplete reaction or the formation of soluble side products that are difficult to isolate.

Causality: The Gewald reaction involves the in-situ formation of a thiolate intermediate from the reaction of an activated nitrile, a carbonyl compound, and elemental sulfur in the presence of a base. If the reaction temperature is too low or the reaction time is too short, the conversion to the final 2-aminothiophene product will be incomplete, leaving behind unreacted sulfur. Additionally, sulfur can form long-chain polysulfides (S_n^2-), which are intensely colored and can trap your product, preventing its crystallization.

Troubleshooting Protocol: Removal of Sulfur Impurities

• Initial Filtration (if applicable): If your product has partially precipitated, filter the solid and set it aside. The colored impurities tend to stay in the solution.

• Aqueous Bisulfite Wash: Transfer the crude reaction mixture (or the filtrate) to a separatory funnel. Dilute with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). Wash the organic layer repeatedly with a saturated aqueous solution of sodium bisulfite (NaHSO₃). This converts elemental sulfur and polysulfides into colorless and water-soluble thiosulfate salts.

  • S₈ + 8 NaHSO₃ → 8 Na₂S₂O₃ + 4 H₂O

• Brine Wash & Drying: After the bisulfite wash, wash the organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Recrystallization/Chromatography: The resulting crude product should be significantly cleaner. Proceed with recrystallization from a suitable solvent system (e.g., ethanol/water, isopropanol, or hexanes/ethyl acetate) or purify by column chromatography.

Visualizing the Problem:

Below is a workflow diagram illustrating the decision-making process when encountering colored impurities.

Caption: Troubleshooting workflow for colored impurities.

FAQ 2: My mass spectrometry data shows a peak at roughly double the mass of my expected product. What is this?

Answer: A peak at approximately twice the mass of your desired 2-aminothiophene-3-carboxylate strongly suggests the formation of a dimeric side product. The most common dimer arises from a Michael addition of the enolate of the carbonyl starting material to the activated nitrile.

Causality: The Gewald reaction is initiated by the base-catalyzed condensation of the carbonyl compound and the α-cyano ester (an activated nitrile). However, the α-cyano ester itself is a potent Michael acceptor. If the subsequent reaction with sulfur is slow, the enolate of the carbonyl compound can act as a nucleophile and attack a second molecule of the α-cyano ester. This leads to the formation of a stable dimeric adduct that may not participate further in the thiophene-forming reaction.

Preventative Measures:

• Control the Order of Addition: A common strategy is to first mix the carbonyl compound, the activated nitrile, and the base (e.g., morpholine or triethylamine) and stir for a short period to favor the formation of the Knoevenagel condensation intermediate. Then, add the elemental sulfur to initiate the cyclization. This minimizes the time the activated nitrile is exposed to the enolate without the presence of sulfur.

• Temperature Control: Running the reaction at a slightly elevated temperature (e.g., 40-60 °C) after the addition of sulfur can accelerate the rate of the desired cyclization, outcompeting the slower Michael addition pathway.

Visualizing the Competing Pathways:

Caption: Competing pathways leading to product vs. dimer.

FAQ 3: My NMR spectrum is clean, but my yield is consistently low, and I have a significant amount of a water-soluble byproduct. What could this be?

Answer: If your organic-soluble product is clean but the yield is low, you may be losing material due to hydrolysis of the ester group to a carboxylic acid, especially during the workup phase. This is particularly common if your workup involves strongly basic or acidic conditions or prolonged heating in the presence of water.

Causality: The ester functionality of the 2-aminothiophene-3-carboxylate is susceptible to hydrolysis. The resulting 2-aminothiophene-3-carboxylic acid is amphoteric and can be highly soluble in aqueous layers, especially at neutral or basic pH, leading to its loss during extraction.

Troubleshooting and Recovery Protocol:

• Modify Workup: Avoid strongly basic (pH > 9) or acidic (pH < 4) aqueous washes if possible. Use a mild base like sodium bicarbonate for neutralization and minimize contact time.

• Recovery from Aqueous Layer: If you suspect hydrolysis has occurred, you can attempt to recover the carboxylic acid from the combined aqueous layers.

  • Carefully acidify the aqueous layer to a pH of approximately 4-5 with a dilute acid (e.g., 1M HCl). This will protonate the carboxylate, making the molecule neutral and often causing it to precipitate.

  • Monitor for precipitation. If a solid forms, it can be collected by filtration, washed with cold water, and dried.

  • If no solid forms, the acidified aqueous layer can be extracted with a more polar organic solvent like ethyl acetate to recover the carboxylic acid.

Quantitative Data Summary:

The table below summarizes the common side products, their typical cause, and preventative measures.

Side Product	Common Cause	Preventative Measure / Solution
Unreacted Sulfur/Polysulfides	Incomplete reaction; low temperature.	Increase reaction time/temperature; wash with aq. NaHSO₃.
Dimeric Michael Adduct	Slow sulfur addition/reaction rate.	Control order of addition; add sulfur after initial condensation.
Hydrolyzed Carboxylic Acid	Basic or acidic workup conditions.	Use mild workup conditions; acidify aqueous layer to recover.
Unreacted Starting Materials	Poor stoichiometry; insufficient base.	Ensure accurate stoichiometry; use an appropriate amount of catalyst.

Section 2: References

• The Gewald Reaction: Synthesis, Properties and Applications of 2-Aminothiophenes. Molecules. [Link]

• Recent Advances in the Gewald Reaction. ACS Omega. [Link]

• A Review on the Gewald Reaction. Synthetic Communications. [Link]

• Microwave-Assisted Gewald Synthesis of 2-Aminothiophenes. Journal of Organic Chemistry. [Link]

Technical Support Center: Purifying Crude Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

Welcome to the technical support center for the purification of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine the purification of this compound, which is commonly synthesized via the Gewald reaction.[1][2] This resource provides in-depth, experience-based solutions to common purification challenges, ensuring you can achieve the desired purity for your downstream applications.

Diagram: General Purification Workflow

Below is a typical workflow for the purification of crude Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.

Caption: A decision-based workflow for purifying crude Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.

Frequently Asked Questions (FAQs)

Q1: My crude product is a dark brown, tarry solid. What does this indicate and how should I proceed?

A dark, tarry appearance often suggests the presence of polymeric byproducts or complex polysulfides, which can result from elevated reaction temperatures during the Gewald synthesis.

Expert Insight: Before attempting purification, it's beneficial to perform a preliminary "trituration" or solvent wash to remove these highly colored, often less soluble, impurities.

Recommended Action:

• Solvent Wash: Stir the crude solid in a minimal amount of a solvent in which the desired product has low solubility at room temperature, such as cold hexanes or a hexanes/diethyl ether mixture.

• Filtration: Filter the solid and wash with more of the cold solvent. This should leave a lighter-colored solid, which can then be further purified by recrystallization or column chromatography.

Q2: What are the most common impurities I should expect from the Gewald synthesis of this compound?

The Gewald reaction, while efficient, can lead to several common impurities.[3]

Common Impurities:

• Unreacted Starting Materials: 4-Ethylacetophenone, ethyl cyanoacetate, and elemental sulfur.

• Knoevenagel Condensation Intermediate: The α,β-unsaturated nitrile formed from the initial condensation of 4-ethylacetophenone and ethyl cyanoacetate.[2]

• Dimerization Byproducts: Dimerization of the Knoevenagel intermediate can occur, leading to undesired side products.

• Polymeric Materials: As mentioned, high temperatures can lead to polymerization.

Q3: How can I monitor the purity of my fractions during column chromatography?

Thin-Layer Chromatography (TLC) is the most effective method for monitoring your column.

Expert Insight: It is crucial to develop a TLC system that gives good separation of your product from its main impurities before running the column. A good target Rf for your product is typically between 0.3 and 0.5.

Recommended TLC Systems:

Solvent System	Ratio (v/v)	Typical Application
Hexane:Ethyl Acetate	7:3 to 9:1	Good starting point for general impurity separation.
Dichloromethane:Methanol	98:2 to 95:5	For more polar impurities.

After running the column, spot each fraction (or every few fractions) on a TLC plate to identify which contain the pure product.[4]

Troubleshooting Guides

Scenario 1: Recrystallization yields an oil instead of crystals ("oiling out").

"Oiling out" occurs when the solute is insoluble in the hot solvent above its melting point. Upon cooling, it separates as a liquid phase before crystallizing.

Causality: This is often due to the solvent being too nonpolar for the compound, or the presence of impurities that depress the melting point.

Troubleshooting Steps:

• Re-heat the Solution: Heat the solution until the oil redissolves completely.

• Add More Solvent: Add a small amount of additional hot solvent to ensure the compound is fully dissolved.

• Add a More Polar Co-solvent: If using a mixed solvent system (e.g., hexanes/ethyl acetate), add more of the more polar solvent (ethyl acetate) dropwise until the solution becomes clear.

• Slow Cooling: Allow the solution to cool very slowly. Insulating the flask can promote the formation of crystals rather than oil.

• Scratching: Use a glass rod to scratch the inside of the flask at the meniscus to induce crystallization.

• Seed Crystals: If available, add a single, pure crystal of the product to the cooled solution to initiate crystallization.

Scenario 2: Impurities are co-eluting with the product during column chromatography.

This indicates that the chosen eluent system is not providing adequate separation.

Causality: The polarity of the eluent is too high, causing both the product and impurities to move too quickly down the column.

Troubleshooting Steps:

• Decrease Eluent Polarity: Prepare a new eluent with a higher proportion of the nonpolar solvent (e.g., move from a 7:3 to a 9:1 hexane:ethyl acetate ratio).[5] This will increase the retention time of all compounds and should improve separation.

• Use a Different Solvent System: If adjusting the polarity of the current system is ineffective, consider a different solvent system altogether (e.g., dichloromethane/hexanes or toluene/ethyl acetate).

• Gradient Elution: Start with a very nonpolar eluent to first wash off nonpolar impurities. Then, gradually increase the polarity of the eluent to release your product, leaving more polar impurities on the column.

Detailed Experimental Protocols

Protocol 1: Recrystallization from Ethanol

Ethanol is a commonly used and effective solvent for recrystallizing 2-aminothiophene derivatives.[6][7]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture to boiling (using a water bath or heating mantle) while stirring or swirling. Continue adding small portions of hot ethanol until the solid just dissolves.

• Hot Filtration (Optional): If there are insoluble impurities (like elemental sulfur), quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold ethanol.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Protocol 2: Flash Column Chromatography

This method is ideal for separating the product from multiple or closely eluting impurities.[5]

• Column Packing:

  • Choose an appropriate size column based on the amount of crude material.

  • Pack the column with silica gel using a slurry method with the initial, least polar eluent (e.g., 9:1 hexane:ethyl acetate).

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Add a small amount of silica gel to this solution and evaporate the solvent to create a dry powder.

  • Carefully add this dry-loaded sample to the top of the packed column.

• Elution:

  • Begin eluting with the nonpolar solvent system (e.g., 9:1 hexane:ethyl acetate).

  • Collect fractions and monitor by TLC.

  • If the product is slow to elute, gradually increase the polarity of the eluent (e.g., to 8:2 or 7:3 hexane:ethyl acetate).

• Fraction Pooling and Solvent Removal:

  • Combine the pure fractions (as determined by TLC).

  • Remove the solvent using a rotary evaporator to yield the purified product.

Diagram: Troubleshooting Column Chromatography

Caption: Troubleshooting guide for common issues in column chromatography.

References

• Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. Journal of the Korean Chemical Society, 2009.
• Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate. Acta Crystallographica Section E, 2012.

• Gewald reaction. Wikipedia. [Link]

• A green chemistry approach to gewald reaction. Der Pharma Chemica, 2011.
• A SOLVENTLESSSYNTHESIS OF 2-AMINOTHIOPHENES USING ULTRASOUND. Heteroletters, 2012.

• Gewald Reaction. Organic Chemistry Portal. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010.
• Green methodologies for the synthesis of 2-aminothiophene. Sustainable Chemistry and Pharmacy, 2022.
• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate)

• Gewald reaction. Wikipedia. [Link]

• Ethyl 2-amino-4-methylthiophene-3-carboxylate. Acta Crystallographica Section E, 2021.
• Purification of Organic Compounds by Flash Column Chrom
• SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES.

Sources

• 1. Gewald Reaction [organic-chemistry.org]
• 2. Gewald reaction - Wikipedia [en.wikipedia.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Ethyl 2-amino-4-methyl­thio­phene-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. Ethyl 2-amino-4,5-dimethyl­thio­phene-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Scale-Up of Gewald Aminothiophene Synthesis

Welcome to the Technical Support Center for the Gewald aminothiophene synthesis. This guide is designed for researchers, scientists, and drug development professionals who are transitioning this versatile multicomponent reaction from the laboratory bench to a larger, process-scale operation. The scale-up of any chemical synthesis introduces a new set of challenges that are often not apparent at the gram scale.[1] This resource provides in-depth, field-proven insights into troubleshooting common issues, ensuring scientific integrity, and maintaining process control.

The Gewald reaction, a cornerstone for the synthesis of polysubstituted 2-aminothiophenes, is valued for its convergence and the use of readily available starting materials: a carbonyl compound, an active methylene nitrile, and elemental sulfur.[2][3] While elegant in its conception, its scale-up demands careful consideration of reaction kinetics, thermodynamics, and mass transfer phenomena.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the Gewald synthesis?

Scaling up the Gewald reaction introduces several critical challenges that can impact yield, purity, and safety. These include:

• Thermal Management: The reaction can be exothermic, and inefficient heat dissipation in larger reactors can lead to temperature gradients, side reactions, or even thermal runaway.[4][5]

• Mixing and Mass Transfer: Ensuring homogeneous mixing of a three-component system, which often involves a solid (sulfur), can be difficult at a larger scale, impacting reaction rates and leading to localized "hot spots."[1]

• Reagent Addition and Control: The rate of reagent addition, particularly the base catalyst, can significantly influence the course of the reaction and the formation of byproducts.[6]

• Impurity Profile: Side reactions that are negligible at the lab scale can become significant during scale-up, complicating purification.[1]

• Work-up and Product Isolation: Handling larger volumes of reaction mixtures and isolating the final product efficiently and safely requires different techniques than those used at the bench.

Q2: How does the choice of base impact the reaction at scale?

The base is a critical component, catalyzing the initial Knoevenagel condensation.[7] While secondary amines like morpholine and piperidine are common, their stoichiometric or near-stoichiometric use at scale can be costly and complicate purification.[7]

• Catalytic vs. Stoichiometric: Transitioning to a catalytic amount of base is often desirable for scale-up.[8] Recent studies have explored the use of catalytic systems like piperidinium borate, which can offer excellent yields with lower catalyst loading.[9]

• Base Strength and Reactivity: The choice of base should be tailored to the reactivity of the carbonyl substrate. Less reactive ketones may require a stronger base to drive the initial condensation efficiently.[7] Screening different bases at a small scale before scale-up is highly recommended.

Q3: What are the most common side reactions and impurities I should expect?

Several side reactions can lead to a complex impurity profile:

• Dimerization: The α,β-unsaturated nitrile intermediate can undergo dimerization, a common competing reaction.[6]

• Polysulfide Formation: The reaction of elemental sulfur can lead to the formation of complex polysulfides, which may result in dark, tarry reaction mixtures.[6][10]

• Polymerization: At elevated temperatures, starting materials or intermediates can polymerize, reducing the yield of the desired aminothiophene.[6]

• Unreacted Starting Materials: Incomplete conversion will lead to the presence of the carbonyl compound and active methylene nitrile in the final product.[7]

Q4: Are there greener alternatives for solvents and catalysts for large-scale synthesis?

Yes, the development of more sustainable methodologies for the Gewald reaction is an active area of research.

• Solvent Selection: While polar solvents like ethanol and methanol are common, water has been explored as a green solvent, sometimes in conjunction with ultrasound activation.[11][12] Deep eutectic solvents (DESs) have also been investigated as environmentally benign reaction media.[13]

• Heterogeneous Catalysts: The use of solid-supported catalysts, such as nano-ZnO or MgO-CeO2 nanocomposites, can simplify catalyst removal and recycling, which is highly advantageous at an industrial scale.[11]

II. Troubleshooting Guide

This section addresses specific problems you might encounter during the scale-up process in a question-and-answer format.

Issue 1: Low or Inconsistent Yields

Q: My reaction yield dropped significantly when I increased the scale. What are the likely causes and how can I fix it?

A drop in yield upon scale-up is a common issue and can often be traced back to several factors.

Possible Cause: Inefficient Knoevenagel-Cope Condensation The initial condensation between the carbonyl compound and the active methylene nitrile is a crucial step.[14][15]

• Troubleshooting Steps:

  • Base Selection and Loading: As discussed in the FAQs, ensure the base is appropriate for your substrate. For less reactive ketones, a stronger base might be necessary.[7] Consider screening different bases and optimizing the catalyst loading.

  • Water Removal: This condensation step produces water, which can inhibit the reaction.[7] On a larger scale, the removal of this water is less efficient. Consider using a Dean-Stark apparatus or adding a dehydrating agent if compatible with your reaction conditions.[7]

Possible Cause: Poor Sulfur Solubility and Reactivity Elemental sulfur needs to be effectively incorporated into the reaction mixture.

• Troubleshooting Steps:

  • Solvent Choice: Ensure the chosen solvent can adequately solubilize sulfur at the reaction temperature. Polar solvents like ethanol, methanol, or DMF are generally effective.[7]

  • Temperature Control: Gently heating the reaction mixture (typically 40-60 °C) can improve the reactivity of sulfur.[7] However, be cautious as excessive heat can promote side reactions.[6] Precise temperature control is crucial at scale.[4]

Possible Cause: Steric Hindrance Sterically hindered ketones are known to be challenging substrates for the one-pot Gewald synthesis.[6]

• Troubleshooting Steps:

  • Two-Step Procedure: A more robust approach for hindered substrates is a two-step process. First, synthesize and isolate the α,β-unsaturated nitrile from the Knoevenagel condensation. Then, in a separate step, react the purified intermediate with sulfur and a base.[6][7]

  • Microwave-Assisted Synthesis: While primarily a lab-scale technique, insights from microwave-assisted synthesis, which can improve yields for challenging substrates, may inform process optimization, for example, by highlighting the benefits of rapid heating to the target temperature.[14][16][17]

Issue 2: Dark, Tarry Reaction Mixture and Purification Difficulties

Q: My reaction mixture turns into a dark, viscous tar, making product isolation a nightmare. What's happening and how can I prevent it?

A dark and tarry reaction mixture is a strong indicator of side reactions, most commonly polymerization and the formation of complex polysulfides.[6]

Possible Cause: Excessive Reaction Temperature High temperatures are a primary culprit for polymerization and the formation of undesirable polysulfides.[6]

• Troubleshooting Steps:

  • Strict Temperature Monitoring: Use a thermocouple to monitor the internal reaction temperature, not just the heating mantle or oil bath temperature.[4] The internal temperature can be significantly higher, especially during exothermic events.

  • Controlled Rate of Addition: For highly exothermic reactions, consider a semi-batch process where one of the reagents is added portion-wise to maintain better temperature control.[18]

  • Systematic Temperature Screening: Perform small-scale experiments to identify the optimal temperature range that favors the desired reaction over side reactions.[6]

Possible Cause: Impure Starting Materials Impurities in the starting materials can act as catalysts for these unwanted side reactions.[6]

• Troubleshooting Steps:

  • Reagent Purity Check: Ensure the purity of your ketone, active methylene nitrile, and sulfur before starting the reaction.

  • Proper Storage: Store reagents under appropriate conditions to prevent degradation.

Issue 3: Significant Byproduct Formation

Q: I'm observing a significant amount of a byproduct that I suspect is a dimer of my intermediate. How can I minimize its formation?

Dimerization of the α,β-unsaturated nitrile is a well-documented side reaction that competes with the desired intramolecular cyclization.[6][19]

• Troubleshooting Steps:

  • Optimize Reaction Temperature: The rate of dimerization is highly sensitive to temperature. A systematic study to find the optimal temperature can significantly reduce the formation of this byproduct.[6]

  • Adjust the Rate of Reagent Addition: Slow, controlled addition of the reagents can favor the desired intramolecular cyclization over the intermolecular dimerization.[6]

  • Modify the Solvent: The choice of solvent can influence the relative rates of the desired reaction and the dimerization.[6] Experimenting with different solvents may be beneficial.

Quantitative Data Summary: Scale-Up Considerations

Parameter	Lab Scale (grams)	Pilot Scale (kilograms)	Key Considerations for Scale-Up
Heat Transfer	High surface-area-to-volume ratio, efficient heat dissipation.	Low surface-area-to-volume ratio, potential for thermal runaway.[4][5]	Implement robust temperature monitoring and control. Consider jacketed reactors with efficient heat transfer fluids.
Mixing	Efficient mixing with magnetic stirrers.	Mechanical stirrers required. Potential for dead zones and poor mass transfer.[1]	Select appropriate agitator design and speed to ensure homogeneity.
Reaction Time	Typically shorter.	Often longer due to slower heating, cooling, and reagent addition times.[20]	Do not assume reaction times will be the same. Monitor reaction progress closely.
Purification	Chromatography is common.	Chromatography is less practical and more expensive.[4]	Favor crystallization, extraction, or trituration for product isolation.[4]

Experimental Protocols

Protocol 1: General One-Pot Gewald Synthesis

This protocol is a general guideline and requires optimization for specific substrates.

• To a suitably sized reactor equipped with a mechanical stirrer, reflux condenser, and temperature probe, add the carbonyl compound (1.0 eq), the active methylene compound (1.0 eq), and elemental sulfur (1.2 eq).[7]

• Add a suitable solvent, such as ethanol or methanol.[7]

• Add the base (e.g., morpholine or triethylamine, 10-20 mol%).[7]

• Stir the reaction mixture and heat to 40-50 °C.[7]

• Monitor the reaction progress by a suitable analytical method (e.g., TLC, HPLC).

• Upon completion, cool the reaction mixture to room temperature.

• The crude product can be isolated by filtration if it precipitates or by solvent evaporation followed by purification.[16]

Protocol 2: Two-Step Synthesis for Hindered Ketones

Step A: Synthesis of the α,β-Unsaturated Nitrile

• In a reactor equipped for water removal (e.g., Dean-Stark trap), combine the sterically hindered ketone (1.0 eq), active methylene nitrile (1.0 eq), and a catalytic amount of a suitable base (e.g., piperidine) in a solvent like toluene.

• Heat the mixture to reflux and monitor the removal of water.

• Once the reaction is complete, cool the mixture and isolate the intermediate, often through crystallization or distillation.

Step B: Cyclization to the 2-Aminothiophene

• In a separate reactor, dissolve the purified α,β-unsaturated nitrile from Step A in a suitable solvent (e.g., ethanol).

• Add elemental sulfur (1.2 eq) and a base (e.g., triethylamine).

• Heat the mixture (e.g., to 50 °C) and monitor for the formation of the final product.

• Isolate and purify the 2-aminothiophene as in Protocol 1.

Visualizations

Gewald Reaction Mechanism

Caption: A decision tree for troubleshooting low yields in Gewald synthesis.

References

• Gewald, K.; Schinke, E.; Böttcher, H. (1966). Ber.99, 94-100.
• BenchChem. (2025). Optimizing the Gewald Reaction: A Technical Guide to Improving Yields with Malononitrile. BenchChem.
• BenchChem. (2025). Common side reactions in the Gewald synthesis of aminothiophenes. BenchChem.
• BenchChem. (2025). Gewald Synthesis of Substituted Aminothiophenes: A Technical Support Center. BenchChem.
• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. (2024). Journal of Organic Chemistry, 89(13), 9609-9619.
• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246.
• Nguyen, T. et al. (2024). Computational investigations on the mechanism of the Gewald reaction. ACS.
• Channagiri, L. S., & Reddy, V. K. R. (2015). A green chemistry approach to gewald reaction. Der Pharma Chemica, 7(1), 248-251.
• Reaction optimization studies of the modified Gewald reaction. (n.d.).
• Duvauchelle, V., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. RSC Advances, 12, 23456-23478.
• Khan, I., Ibrar, A., & Zaib, S. (2021). Microwave-Accelerated Gewald Reaction: Synthesis of 2-Aminothiophenes. Request PDF.
• Shearouse, W. C., et al. (2014). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molecules, 19(9), 13647-13658.
• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar.
• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate)
• University of Illinois. (2019). Scale-up Reactions. Division of Research Safety.
• Stanford Environmental Health & Safety. (2023). Scale Up Safety_FINAL.
• How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. (2023). Chemical Engineering.
• Mechanisms of the Gewald synthesis of 2-aminothiophenes
• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc.
• Proposed mechanism for the Gewald condensation reaction. (n.d.).
• Thomas, J., et al. (2017). A new four-component reaction involving the Michael addition and the Gewald reaction, leading to diverse biologically active 2-aminothiophenes. Organic & Biomolecular Chemistry, 15(18), 3937-3944.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2025).
• HWS Labortechnik Mainz. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis.
• Green methodologies for the synthesis of 2-aminothiophene. (n.d.).
• How to Scale Up a New Synthesis Reaction. (2022). Lab Manager.
• In-Line Purification: A Key Component to Facilitate Drug Synthesis and Process Development in Medicinal Chemistry. (n.d.). PMC - NIH.
• Looking for tips on scaling up organic syntheses. (2024). Reddit.

Sources

• 1. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 2. arkat-usa.org [arkat-usa.org]
• 3. A new four-component reaction involving the Michael addition and the Gewald reaction, leading to diverse biologically active 2-aminothiophenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Scale-Up Reaction Safety | Division of Research Safety | Illinois [drs.illinois.edu]
• 5. ehs.stanford.edu [ehs.stanford.edu]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. d-nb.info [d-nb.info]
• 10. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
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• 20. reddit.com [reddit.com]

Technical Support Center: Mitigation of Byproduct Formation in Multicomponent Reactions

Welcome to the technical support center for multicomponent reaction (MCR) optimization. This guide is designed for researchers, medicinal chemists, and process development scientists who leverage the power of MCRs and seek to overcome the common challenge of byproduct formation. Our goal is to provide you with not just protocols, but the underlying mechanistic reasoning to empower you to troubleshoot and innovate effectively in your own work.

Frequently Asked Questions (FAQs) - Your First Response Guide

This section addresses the most immediate issues encountered during MCR experiments.

Q1: My final reaction mixture is a complex mess with multiple spots on TLC/peaks in LC-MS. Where do I even begin troubleshooting?

This is a very common scenario. A complex mixture indicates that multiple reaction pathways are competing under your current conditions. The first step is to systematically diagnose the issue.

• Identify the Major Components: Use LC-MS to get the mass of the major undesired species. Are they related to starting materials? Do they correspond to known side-products of your specific MCR (e.g., a Passerini product in an Ugi reaction attempt)?

• Simplify the System: Run control experiments by omitting one component at a time. For an Ugi four-component reaction (U-4CR), run the aldehyde and amine together first. Do they form a stable imine, or do they decompose or undergo side reactions? This helps isolate the problematic step.

• Re-evaluate Your Conditions: The most likely culprits are temperature, concentration, and order of addition. Refer to the detailed protocols in Section 3 for a systematic optimization workflow.

Q2: The yield of my desired product is consistently low, although the reaction appears clean. What are the most probable causes?

Low yield in a clean reaction often points to either an incomplete reaction or a competing, dominant pathway that forms a single major byproduct.

• Incomplete Reaction: MCRs are equilibrium-driven in their initial steps[1]. The final irreversible step drives the reaction to completion. If this final step is slow, you may be stuck at an equilibrium with significant starting material remaining. Increasing reaction time, temperature, or using a catalyst to accelerate the rate-limiting step can help.

• Dominant Side Reaction: A classic example is the competition between the Ugi (four-component) and Passerini (three-component) reactions. If an amine is present but imine formation is slow or unfavorable, the aldehyde, carboxylic acid, and isocyanide may react via the Passerini pathway[2]. To favor the Ugi reaction, consider using polar protic solvents like methanol or 2,2,2-trifluoroethanol (TFE) to promote imine formation[2].

Q3: I'm observing significant amounts of a byproduct corresponding to the Passerini reaction when I'm trying to perform an Ugi reaction. How can I suppress this?

This is a classic selectivity problem. The Ugi reaction manifold includes the Passerini reaction as a potential side pathway. The key is to favor the formation of the imine (or iminium ion) from the aldehyde and amine before the Passerini reaction can occur.

• Solvent Choice: Switch to a polar protic solvent like methanol. These solvents facilitate the condensation of the amine and carbonyl to form the imine intermediate required for the Ugi pathway[3]. Apolar solvents tend to favor the Passerini reaction[2].

• Pre-formation of the Imine: Consider pre-stirring the aldehyde and amine for a short period (e.g., 30-60 minutes) before adding the carboxylic acid and isocyanide. You can monitor imine formation by NMR or LC-MS.

• Use of Lewis Acids: A catalytic amount of a Lewis acid can accelerate imine formation, tipping the balance in favor of the Ugi reaction[4].

Q4: Can changing the order of reagent addition really make a difference?

Absolutely. The order of addition dictates the initial concentrations of reactive intermediates. As discussed, pre-forming the imine in an Ugi reaction is a prime example. In other MCRs, adding a highly reactive component last can prevent it from decomposing or reacting in undesired ways before the main catalytic cycle begins. Always consider the mechanism of your specific MCR to devise a logical addition strategy.

Deep Dive: The Mechanistic Origins of Byproducts

Understanding why byproducts form is critical to preventing them. Byproducts in MCRs typically arise from three main sources: competing MCR pathways, undesired reactions of individual components, and kinetic vs. thermodynamic branching.

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and addressing byproduct formation.

Caption: A systematic workflow for troubleshooting byproduct formation in MCRs.

Competing Reaction Pathways: The Ugi vs. Passerini Example

The Ugi and Passerini reactions share three components: a carbonyl, a carboxylic acid, and an isocyanide. The Ugi reaction simply adds a fourth component, a primary or secondary amine. The initial step determines the outcome. If the amine and carbonyl condense to form an iminium ion, the Ugi pathway proceeds. If they don't, the remaining three components can default to the Passerini pathway.

Caption: Competing reaction pathways between the Ugi and Passerini reactions.

Side Reactions of Starting Materials

• Aldehyde Instability: Aldehydes can oxidize to carboxylic acids, which can then participate in the MCR, leading to unintended products. Ensure aldehyde purity before use.

• Isocyanide Decomposition: Isocyanides, particularly aromatic ones, can be unstable and decompose, especially when heated or exposed to acid for prolonged periods[5].

• Amine Reactivity: Highly nucleophilic amines might react with other components in undesired ways, such as Michael additions to α,β-unsaturated carbonyls, faster than the desired imine formation.

Strategic Mitigation Protocols

Here we provide detailed, actionable protocols to systematically reduce byproduct formation.

Protocol 1: Optimizing Reaction Conditions

The interplay of solvent, temperature, and concentration is the most powerful tool for controlling selectivity.

Objective: To find the optimal conditions that favor the kinetic or thermodynamic product as desired, while minimizing competing pathways.

Step-by-Step Methodology:

• Solvent Screening:

  • Begin with a standard solvent for your MCR (e.g., Methanol for Ugi).

  • Set up parallel reactions in a range of solvents with varying properties (see table below). Use small-scale reactions (e.g., 0.1 mmol).

  • Solvents to test: Methanol (polar protic), TFE (highly polar, H-bond donor), Acetonitrile (polar aprotic), Dichloromethane (non-polar), Toluene (non-polar), and a solvent-free (neat) condition if reactants are liquid.

  • Analyze the outcome of each reaction by LC-MS to determine the ratio of product to byproduct. Solvent effects can dramatically shift reaction selectivity[6][7].

• Temperature Adjustment:

  • Run the reaction at three different temperatures: 0 °C, room temperature (20-25 °C), and an elevated temperature (e.g., 50-80 °C).

  • Low temperatures often favor the kinetically controlled product and can suppress decomposition pathways.

  • Higher temperatures can overcome activation barriers for sluggish reactions but may also increase the rate of side reactions[8][9]. Microwave irradiation can be a tool for rapid heating and sometimes leads to cleaner reactions and reduced side product formation[10].

• Concentration Tuning:

  • MCRs are often high-order reactions, meaning their rate is highly sensitive to concentration[11].

  • Run the reaction at three concentrations: dilute (e.g., 0.1 M), standard (e.g., 0.5 M), and concentrated (e.g., 1.0 M or neat).

  • High concentrations can accelerate the main MCR pathway, potentially outcompeting slower, lower-order side reactions.

Data Presentation: The Influence of Solvent Choice

Solvent Property	Solvent Examples	Typical Effect on Ugi/Passerini-type MCRs	Rationale
Polar Protic	Methanol, Ethanol, Water, TFE	Often increases yield and selectivity for Ugi reactions.[3][12]	Stabilizes charged intermediates and facilitates proton transfer steps crucial for imine formation.
Polar Aprotic	Acetonitrile, DMF, DMSO	Variable results; can be effective but may not promote imine formation as well as protic solvents.	Solvates ions but lacks the ability to donate protons, which can be critical for certain mechanistic steps.
Aprotic Non-Polar	Dichloromethane, Toluene, Dioxane	Tends to favor the Passerini reaction over the Ugi reaction.[2]	The concerted, less polar transition state of the Passerini reaction is favored in these environments.
Solvent-Free (Neat)	N/A	Can dramatically increase reaction rates due to high concentration, but may require temperature control to manage exotherms.	Maximizes collision frequency between reactants.[5]

Protocol 2: The Role of Catalysis in Selectivity

Catalysis can selectively lower the activation energy of one reaction pathway over another, providing a powerful method for controlling the product distribution.[13][14]

Objective: To identify a catalyst that selectively accelerates the desired MCR pathway.

Step-by-Step Methodology:

• Catalyst Screening:

  • Lewis Acids: Screen common Lewis acids (e.g., Sc(OTf)₃, Yb(OTf)₃, ZnCl₂, Mg(OTf)₂) at catalytic loadings (1-10 mol%). Lewis acids are excellent for activating carbonyl groups towards nucleophilic attack, thereby promoting imine formation.

  • Brønsted Acids: Screen mild Brønsted acids (e.g., acetic acid, p-toluenesulfonic acid) at catalytic loadings. These can also catalyze imine formation but must be chosen carefully to avoid undesired side reactions.

  • Organocatalysts: For asymmetric MCRs or specific transformations, consider chiral phosphoric acids or amine-based catalysts.

• Catalyst Loading Optimization: Once a promising catalyst is identified, vary its loading (e.g., 1 mol%, 5 mol%, 10 mol%) to find the optimal balance between reaction rate and potential for catalyst-induced side reactions.

Data Presentation: Comparison of Catalyst Types for MCRs

Catalyst Type	Examples	Primary Function	Best For...
Lewis Acids	Sc(OTf)₃, Zn(OTf)₂, TiCl₄	Activates carbonyls, promotes imine formation.	Suppressing Passerini byproduct in Ugi reactions; activating less reactive ketones.[4]
Brønsted Acids	Acetic Acid, TsOH	General acid catalysis, protonates intermediates.	Reactions requiring proton transfer, such as imine formation or enamine catalysis.
Organocatalysts	Proline, Chiral Phosphoric Acids	Asymmetric induction, specific activation modes.	Enantioselective MCRs, controlling stereochemistry.[15]
Transition Metals	Pd, Cu, Ag, Rh	Enables novel reaction pathways via oxidative addition, etc.[16]	MCRs involving C-H activation, cross-coupling, or reactions with alkynes/arynes.[17]

Protocol 3: Effective Work-up and Purification

Even with optimization, minor byproducts are often unavoidable. A robust purification strategy is essential. The process of removing impurities after the reaction is complete is known as the "work-up".[18][19][20]

Objective: To efficiently remove unreacted starting materials and byproducts from the crude reaction mixture.

Step-by-Step Methodology:

• Quenching: Carefully quench the reaction. If an acid catalyst was used, a mild basic wash (e.g., saturated NaHCO₃ solution) is often necessary.

• Liquid-Liquid Extraction: This is the most common work-up technique.[18][21]

  • Choose an appropriate organic solvent that dissolves your product well but is immiscible with water (e.g., Ethyl Acetate, Dichloromethane).

  • Perform a series of aqueous washes to remove specific impurities:

    • Water Wash: Removes highly polar, water-soluble compounds.[19]

    • Dilute Acid Wash (e.g., 1M HCl): Removes unreacted basic components, like amines.

    • Dilute Base Wash (e.g., sat. NaHCO₃): Removes unreacted acidic components, like carboxylic acids.

    • Brine Wash (sat. NaCl): Removes residual water from the organic layer before drying.

• Drying and Concentration: Dry the separated organic layer over an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.[19]

• Chromatography: If impurities remain, purification by flash column chromatography is typically the final step. Choose a solvent system that provides good separation between your desired product and the major byproducts on a TLC plate before scaling up to a column.

References

• Armstrong, R. W., Combs, A. P., Tempest, P. A., Brown, S. D., & Keating, T. A. (1996). Multiple-Component Condensation Strategies for Combinatorial Library Synthesis. Accounts of Chemical Research, 29(3), 123–131.
• Wessjohann, L. A., & Armstrong, R. W. (1998). The Multicomponent Condensation of a-Diazoketones: A New Approach to the Synthesis of Peptide and Amide Libraries.
• Zhu, J., & Bienaymé, H. (Eds.). (2005). Multicomponent Reactions. Wiley-VCH.
• Alvim, H. G., de Andrade, J. B., & da Silva, W. A. (2022). Solvent Screening Is Not Solvent Effect: A Review on the Most Neglected Aspect of Multicomponent Reactions. European Journal of Organic Chemistry, 2022(12), e202200172.
• Wessjohann, L. A., Kaluderovic, G. N., Neves Filho, R. A., Morejon, M. C., Lemanski, G., & Ziegler, T. (n.d.). Further Components Carboxylic Acid and Amine (Ugi Reaction). In Topics in Current Chemistry (Vol. 243). Springer.
• Rocha, J. C., Gámez-Montaño, R., & Neto, B. A. D. (2021). Catalytic Approaches to Multicomponent Reactions: A Critical Review and Perspectives on the Roles of Catalysis.
• Cioc, R. C., Ruijter, E., & Orru, R. V. A. (2014). Multicomponent reactions: advanced tools for sustainable organic synthesis. Green Chemistry, 16(6), 2958-2975.
• Neto, B. A. D., & Gámez-Montaño, R. (2021).

• Merlic, C. A. (n.d.). Workup Tricks. UCLA Department of Chemistry and Biochemistry. Retrieved from [Link]

• MIT OpenCourseWare. (2010). Reaction Work-Up I | MIT Digital Lab Techniques Manual [Video]. YouTube. [Link]

• Mohlala, T. P., Ledwaba, L. P., & Coyanis, E. M. (2022). Highlighting multicomponent reactions as an efficient and facile alternative route in the chemical synthesis of organic-based molecules: a tremendous growth in the past 5 years. Frontiers in Chemistry, 10, 994848.
• de la Torre, D., & Ruano, J. L. G. (2019). Selectivity in multiple multicomponent reactions: types and synthetic applications. Beilstein Journal of Organic Chemistry, 15, 521–534.
• Umpierre, A. P., Eifler-Lima, V. L., & Correa, A. G. (2017). Ugi Four-component Reaction (U-4CR) Under Green Conditions Designed for Undergraduate Organic Chemistry Laboratories.

• Nichols, L. (2021). 4.7: Reaction Work-Ups. Chemistry LibreTexts. Retrieved from [Link]

• Sisko, J. (2007). The Ugi Multicomponent Reaction: Stereocontrol, Modifications and Applications. University of Illinois Urbana-Champaign.

• Rocha, J. C., Gámez-Montaño, R., & Neto, B. A. D. (2021). Catalytic Approaches to Multicomponent Reactions: A Critical Review and Perspectives on the Roles of Catalysis. MDPI. Retrieved from [Link]

• Chem Help ASAP. (2021). reaction work-up, liquid-liquid extraction, & product isolation [Video]. YouTube. [Link]

• Wikipedia contributors. (n.d.). Solvent effects. In Wikipedia. Retrieved from [Link]

• UT FRI Bioactive Molecules. (2017). Workup [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Optimization of the appropriate solvent and temperature. [Table]. Retrieved from [Link]

• Mohlala, T. P., Ledwaba, L. P., & Coyanis, E. M. (2022). Highlighting multicomponent reactions as an efficient and facile alternative route in the chemical synthesis of organic-based molecules: a tremendous growth in the past 5 years. Frontiers Media S.A. Retrieved from [Link]

• Banfi, L., Basso, A., Moni, L., & Riva, R. (2021). The 100 facets of the Passerini reaction. Chemical Science, 12(40), 13349–13377.
• Smietana, M., & Bonifazi, D. (2024). Green Catalysts and/or Green Solvents for Sustainable Multi-Component Reactions. Molecules, 29(18), 4216.
• Krüger, T., & Wessjohann, L. A. (2020).

• Organic Chemistry Portal. (n.d.). Multicomponent Reactions. Retrieved from [Link]

• Wikipedia contributors. (n.d.). Passerini reaction. In Wikipedia. Retrieved from [Link]

• D'Amore, M., & Martínez-Núñez, E. (2024). Modeling solvent effects in chemical reactions. Nature Research. Retrieved from [Link]

• Jędrzejewski, M., & Grzybowski, B. A. (2024). Machine Learning Algorithm Guides Catalyst Choices for Magnesium‐Catalyzed Asymmetric Reactions.

• Chemistry For Everyone. (2025). How Do You Select The Right Catalyst For Chemical Reactions? [Video]. YouTube. [Link]

• Chemistry For Everyone. (2025). How To Choose The Right Catalyst? [Video]. YouTube. [Link]

• Banfi, L., & Riva, R. (2005). The Passerini Reaction. Organic Reactions.
• Singh, B., & Singh, J. (2025). Magnetic Nanoparticle-Catalysed One-Pot Multicomponent Reactions (MCRs): A Green Chemistry Approach.
• Rivera, D. G., & Wessjohann, L. A. (2006). Synthesis of Biologically Active Molecules through Multicomponent Reactions. Current Medicinal Chemistry, 13(26), 3221–3245.
• Kumar, A., & Sharma, S. (2021). Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. Beilstein Journal of Organic Chemistry, 17, 2356–2407.

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Technical Support Center: Optimizing Gewald Reaction Efficiency Through Base Selection

Welcome to the technical support center for the Gewald three-component reaction. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this powerful reaction for the synthesis of highly substituted 2-aminothiophenes. These thiophene scaffolds are crucial building blocks in the development of pharmaceuticals, dyes, and advanced materials.[1][2]

Achieving optimal efficiency in the Gewald reaction is paramount, and one of the most critical parameters influencing the outcome is the choice of base. This guide provides in-depth, experience-driven advice in a question-and-answer format to help you troubleshoot common issues and make informed decisions regarding base selection for your specific application.

Troubleshooting Guide: Base-Related Issues in the Gewald Reaction

This section addresses common problems encountered during the Gewald reaction where the selection of the base is a likely culprit.

Q1: My Gewald reaction has a very low yield or is not proceeding to completion. Could the base be the problem?

A1: Absolutely. Low conversion is one of the most frequent issues, and the base plays a pivotal role. The Gewald reaction's first step is a Knoevenagel condensation between the carbonyl compound and the active methylene nitrile.[3] The base is the catalyst for this crucial step. If the condensation is inefficient, the overall yield will be poor.[4]

Causality & Troubleshooting Steps:

• Base Strength Mismatch: The primary function of the base is to deprotonate the active methylene compound (e.g., ethyl cyanoacetate, malononitrile) to form a nucleophilic carbanion. If the base is too weak for the specific nitrile you are using, the concentration of the carbanion will be too low for the reaction to proceed efficiently.

  • Actionable Advice: If you are using a mild base like triethylamine with a less reactive ketone, consider switching to a stronger secondary amine base like piperidine or morpholine. A systematic screening of these bases is often a prudent first step in optimizing a new Gewald reaction.[4]

• Steric Hindrance: Highly substituted ketones or bulky active methylene compounds can present steric challenges for the base to access the acidic proton.

  • Actionable Advice: A less sterically hindered base might be beneficial. However, for particularly challenging substrates, a two-step procedure might be more effective. This involves first isolating the α,β-unsaturated nitrile from the Knoevenagel condensation and then, in a separate step, reacting the purified intermediate with sulfur and a base.[4]

• Inadequate Catalyst Loading: While the base is catalytic, an insufficient amount may lead to a stalled reaction.

  • Actionable Advice: While many protocols suggest catalytic amounts, for sluggish reactions, increasing the base loading to stoichiometric amounts may be necessary.[5] However, be mindful that excess base can sometimes promote side reactions.

A logical workflow for troubleshooting low yield is presented below:

Caption: The catalytic role of the base in the Gewald reaction mechanism.

Q6: Are there "greener" or more sustainable base options for the Gewald reaction?

A6: Yes, the field of green chemistry has made significant inroads into optimizing the Gewald reaction. Several strategies aim to replace traditional volatile organic bases with more environmentally friendly alternatives.

• Heterogeneous Catalysts: Solid bases, such as nano-structured Na₂CaP₂O₇ and ZnO nanoparticles, have been successfully employed. [6]These offer the advantages of easy separation from the reaction mixture and potential for recycling.

• Ionic Liquids: Basic ionic liquids, such as 1,1,3,3-tetramethylguanidine lactate, can serve as both the solvent and the catalyst, simplifying the reaction setup and allowing for reuse. [7]* Catalyst-Free, Water-Based Systems: Some innovative methods utilize ultrasound activation in water, with reagents like sodium polysulfide initiating the reaction, thereby eliminating the need for a traditional base catalyst altogether. [6][8] By carefully considering the principles outlined in this guide, you can effectively troubleshoot common issues, optimize your reaction conditions, and significantly improve the efficiency of your Gewald syntheses.

References

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). ARKIVOC, 2010(i), 209-246.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (n.d.). Semantic Scholar.
• The Gewald multicomponent reaction. (2011). Molecular Diversity, 15(1), 3-33.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (n.d.). ARKIVOC.
• A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. (n.d.). MDPI.
• The Gewald reaction in dye chemistry. (n.d.).
• Gewald reaction. (n.d.). Wikipedia.
• Common side reactions in the Gewald synthesis of aminothiophenes. (n.d.). BenchChem.
• Optimizing the Gewald Reaction: A Technical Guide to Improving Yields with Malononitrile. (n.d.). BenchChem.
• Computational investigations on the mechanism of the Gewald reaction. (n.d.).
• Troubleshooting low yields in domino reactions for thiophene synthesis. (n.d.). BenchChem.
• A green chemistry approach to gewald reaction. (2015). Der Pharma Chemica, 7(1), 248-251.
• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. (2023). SynOpen, 7, 674–679.
• Green methodologies for the synthesis of 2-aminothiophene. (2022). RSC Advances, 12(38), 24835–24855.
• First Gewald reaction ignited by sodium polysulfide: Greener ultrasound-promoted synthesis of substituted 2-aminothiophenes in the absence of catalyst. (n.d.).
• Synthesis of tetrasubstituted thiophenes on solid-support using the Gewald reaction. (n.d.).
• Reaction optimization studies of the modified Gewald reaction. (n.d.).
• Gewald Reaction. (n.d.). J&K Scientific LLC.
• Selective and facile Synthesis of 2-Aminothiophenes Using Na2CaP2O7 as base Nano-Catalyst. (2022). Journal of Chemical Reaction and Synthesis, 12(1), 18-28.
• How can I rationalise the different basicities of cyclohexylamine, piperidine and morpholine? (2016). Chemistry Stack Exchange.
• The versatility and synthetic utility of Gewald reaction. (2013). Medical chemistry.
• Scheme 3, Synthesis of the piperidine modification analogs. (n.d.). Probe Reports from the NIH Molecular Libraries Program.

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"removing unreacted sulfur from thiophene synthesis"

As a Senior Application Scientist, I've designed this technical support guide to address the common, yet critical, challenge of removing unreacted elemental sulfur from thiophene synthesis. This guide provides practical, in-depth solutions and explains the chemical principles behind them, ensuring you can confidently purify your products for downstream applications.

Introduction: The Challenge of Sulfur Contamination

Thiophene synthesis, particularly multicomponent reactions like the Gewald synthesis, often employs elemental sulfur as a key reagent.[1][2] While effective, this frequently leads to contamination of the crude product with unreacted sulfur. Elemental sulfur typically exists as a stable, crown-shaped S₈ allotrope, which is a bright yellow, crystalline solid at room temperature.[3] This impurity can be problematic for several reasons:

• Catalyst Poisoning: Sulfur compounds are notorious for deactivating precious metal catalysts (e.g., Pd, Pt, Ni) used in subsequent cross-coupling or reduction reactions.

• Analytical Interference: Sulfur can interfere with chromatographic analysis and spectroscopic characterization, leading to inaccurate results.

• Downstream Reactivity: The presence of sulfur can lead to undesired side reactions in subsequent synthetic steps.

• Inaccurate Yields: Contamination inflates the mass of the crude product, leading to erroneously high yield calculations.

This guide will walk you through troubleshooting this issue with field-proven physical and chemical purification methods.

Troubleshooting Guide: Sulfur Removal Protocols

This section addresses specific issues you may encounter and provides step-by-step protocols for resolving them.

Q1: My crude thiophene product is a yellow solid or oil. How can I confirm sulfur contamination and what is the first method I should try for removal?

A1: Visual inspection and removal by selective recrystallization.

The characteristic bright yellow color of your crude product is a strong indicator of elemental sulfur contamination. For a more definitive, albeit qualitative, assessment, you can use Thin Layer Chromatography (TLC). Elemental sulfur typically appears as a distinct, non-polar spot that can be visualized under UV light or with a potassium permanganate stain.

The most straightforward purification method is selective recrystallization, which leverages the differing solubilities of your thiophene product and elemental sulfur in a chosen solvent.

Causality Behind the Method: The principle of recrystallization relies on finding a solvent where the solubility of your desired compound and the impurity (sulfur) have a significantly different temperature coefficient. Ideally, your thiophene derivative should be highly soluble in the hot solvent but sparingly soluble at low temperatures, while sulfur remains either insoluble or highly soluble throughout, allowing for separation.

Experimental Protocol: Selective Recrystallization

• Solvent Selection: The choice of solvent is critical. The goal is to find a solvent that preferentially dissolves the thiophene product at an elevated temperature while leaving the elemental sulfur behind (or vice-versa). See Table 1 for sulfur solubility data to guide your choice. Alcohols like ethanol or methanol are often good starting points as many organic compounds are soluble in them when hot, while sulfur's solubility is quite low.[4][5]

• Dissolution: Place your crude product in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture to boiling (using a water bath or heating mantle) with stirring. Continue adding small portions of hot solvent until your thiophene product is fully dissolved, but a yellow precipitate (sulfur) remains. Avoid adding a large excess of solvent.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the insoluble sulfur. This step must be done rapidly to prevent your desired product from crystallizing prematurely in the funnel.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize the crystallization of your purified thiophene.

• Isolation: Collect the purified crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Data Presentation: Sulfur Solubility

Table 1: Solubility of Elemental Sulfur (α-S₈) in Common Organic Solvents at 25°C. This data helps in selecting an appropriate solvent for recrystallization.

Solvent	Solubility (mass-%)
Methanol	0.03
Ethanol	0.066
Acetone	0.079
Diethyl Ether	0.181
n-Hexane	0.40
Chloroform	1.164
Cyclohexane	1.185
Toluene	2.070
Benzene	2.093
Carbon Disulfide	34.76

Data sourced from Sciencemadness.org.[4] Note that solubility generally increases with temperature.[3][4][6] Carbon disulfide is an excellent solvent for sulfur but is highly toxic and flammable and should be used with extreme caution.[3][6][7]

Q2: Recrystallization was ineffective or resulted in low recovery. Is there a chemical method to eliminate the sulfur?

A2: Yes, you can chemically convert the elemental sulfur into a water-soluble salt using sodium sulfite.

When physical separation is challenging, a chemical approach is highly effective. Elemental sulfur (S₈) reacts with sulfite ions (SO₃²⁻) in an aqueous solution to form thiosulfate (S₂O₃²⁻), which is highly soluble in water and can be easily removed through an aqueous workup.[8][9][10]

Causality Behind the Method: This method transforms the non-polar, organic-soluble elemental sulfur into a polar, inorganic salt (sodium thiosulfate). This drastic change in polarity allows for a simple separation by liquid-liquid extraction.

Experimental Protocol: Chemical Scavenging with Sodium Sulfite

• Dissolution: Dissolve your crude thiophene product in a water-immiscible organic solvent (e.g., dichloromethane, ethyl acetate, or toluene).

• Preparation of Sulfite Solution: Prepare a saturated aqueous solution of sodium sulfite (Na₂SO₃).

• Reaction: Transfer the organic solution of your crude product to a separatory funnel. Add the aqueous sodium sulfite solution (an excess is recommended, e.g., 1.5-2.0 equivalents relative to the suspected amount of sulfur).

• Extraction: Stopper the funnel and shake vigorously for 5-10 minutes. You may need to vent the funnel periodically. The reaction can be accelerated by gentle heating or longer reaction times if necessary.

• Phase Separation: Allow the layers to separate. The aqueous layer, now containing the sodium thiosulfate, can be drained off.

• Washing: Wash the organic layer with water and then with brine to remove any remaining inorganic salts.

• Isolation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified thiophene product.

Visualization: Chemical Scavenging Workflow

The following diagram illustrates the logical flow of the chemical scavenging process.

Caption: Workflow for removing elemental sulfur via chemical conversion.

Q3: My application requires ultra-high purity, and I suspect trace amounts of sulfur remain. What is the most rigorous purification method?

A3: For the highest level of purity, flash column chromatography is the recommended method.

Flash column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase. Since elemental sulfur is very non-polar, it will behave predictably on a normal-phase silica gel column.

Causality Behind the Method: This technique exploits the differences in polarity between your thiophene derivative and elemental sulfur. In normal-phase chromatography (with silica gel), non-polar compounds like sulfur travel through the column much faster than more polar compounds. By carefully selecting a mobile phase (eluent), you can achieve a clean separation of the two.

Experimental Protocol: Flash Column Chromatography

• Column Packing: Pack a glass column with silica gel using a slurry method with a non-polar solvent like hexane.

• Sample Loading: Dissolve a minimum amount of your crude product in the mobile phase or a slightly stronger solvent and load it onto the top of the silica column.

• Elution: Begin eluting the column with a non-polar solvent system (e.g., 100% hexanes or a low percentage of ethyl acetate in hexanes).

• Fraction Collection: Collect fractions and monitor them by TLC. The elemental sulfur, being very non-polar, will typically elute first in pure hexane.

• Gradient Elution: After the sulfur has been completely eluted, you can gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate) to elute your more polar thiophene product.

• Isolation: Combine the fractions containing your pure product (as determined by TLC) and remove the solvent under reduced pressure.

Visualization: Purification Strategy Decision Tree

This diagram helps in choosing the appropriate purification strategy based on the experimental context.

Caption: Decision tree for selecting a sulfur purification method.

Frequently Asked Questions (FAQs)

• Can I use triphenylphosphine (PPh₃) instead of sodium sulfite? Yes, triphenylphosphine is another effective sulfur scavenger.[11] It reacts with elemental sulfur to form triphenylphosphine sulfide (Ph₃P=S), which can often be separated by chromatography or recrystallization. However, Ph₃P=S is also a crystalline solid and might co-crystallize with your product, so careful selection of purification conditions is necessary.

• Is distillation a viable option for removing sulfur? Generally, distillation is not recommended. Elemental sulfur has a melting point of ~115 °C and a boiling point of 444.6 °C.[6] While many thiophene derivatives will boil at a lower temperature, there is a risk of co-distillation, especially under vacuum, or thermal decomposition of your product at the temperatures required to separate the sulfur.

• Why is my reaction mixture turning dark red/brown at high temperatures? When molten, sulfur can undergo ring-opening polymerization, leading to the formation of long polysulfide chains. This process is often accompanied by a color change to dark red or brown above 200 °C.[3] This is a normal property of sulfur and does not necessarily indicate a failed reaction, but the resulting polymeric sulfur may be more difficult to remove than the crystalline S₈ form.

References

• Quora. (2018). Is sulfur soluble in dilute sulphuric acid, alcohol, acetone, or carbon disulfide?[Link]

• Wikipedia. Desulfurization.[Link]

• ISOFLEX. Sulfur (S).[Link]

• Wikipedia. Sulfur.[Link]

• Wikipedia. Sodium sulfite.[Link]

• Sciencemadness.org. (2018). Solubility of elemental sulfur (orthorhombic α-S8) at 25°C in organic solvents.[Link]

• Sabnis, R. W. (2011). The Gewald multicomponent reaction. Molecular Diversity, 15(1), 3-33. [Link]

• Google Patents.

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2018). Solubility of elemental sulfur (orthorhombic alpha-S8) in organic solvents at 25°C.[Link]

• INEOS Calabrian. Sodium Sulfite 15% Solution.[Link]

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Technical Support Center: Recrystallization of Substituted Thiophenes

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of substituted thiophenes via recrystallization. It is designed to address common and complex challenges encountered in the laboratory, moving beyond procedural steps to explain the underlying chemical principles that govern success.

Section 1: Foundational Principles & Initial Troubleshooting

Q1: My substituted thiophene won't crystallize from any single solvent I've tried. What's the underlying issue and what should I do next?

A1: This is a frequent challenge, often rooted in the unique solubility profile of substituted thiophenes. The "like dissolves like" principle is a good starting point, but the interplay of the aromatic thiophene ring and its substituents can lead to either very high or very low solubility in common solvents.[1][2]

Causality:

• High Polarity Mismatch: Highly nonpolar thiophenes (e.g., long alkyl chains) will be too soluble in nonpolar solvents (like hexanes) even when cold, and insoluble in polar solvents (like water or ethanol).

• Strong Crystal Lattice Energy: If the intermolecular forces in the solid state are very strong, the compound may have low solubility in most solvents even at high temperatures.

• Presence of Impurities: Impurities can act as "solubilizers" or disrupt the crystal lattice formation, preventing your compound from crystallizing.[3]

Troubleshooting Workflow:

• Systematic Solvent Screening: Test a range of solvents with varying polarities. A good recrystallization solvent should dissolve the compound when hot but not when cold.[4][5]

• Embrace Mixed-Solvent Systems: This is often the key to success with thiophenes.[6] A mixed-solvent system uses two miscible solvents: one in which your compound is soluble (the "good" solvent) and one in which it is insoluble (the "bad" or "anti-solvent").[6][7]

Experimental Protocol: Mixed-Solvent Recrystallization

• Dissolve your crude substituted thiophene in a minimal amount of the "good" solvent at an elevated temperature.

• While maintaining the high temperature, add the "bad" solvent dropwise until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.

• Add a few more drops of the "good" solvent until the solution becomes clear again.[8]

• Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of pure, well-defined crystals.[7]

• Once at room temperature, you can further decrease the temperature using an ice bath to maximize yield.[9][10]

• Collect the crystals by vacuum filtration, washing with a small amount of the cold mixed-solvent system.[8]

Section 2: Advanced Troubleshooting - Common Scenarios

Q2: My substituted thiophene is "oiling out" instead of forming crystals. Why is this happening and how can I fix it?

A2: "Oiling out" occurs when the dissolved compound separates from the solution as a liquid phase rather than a solid crystalline phase.[11][12] This is a common problem when the melting point of your compound is lower than the temperature of the solution at the point of saturation.[11] Oiled out products are often impure because the liquid phase can act as a solvent for impurities.[12][13]

Root Causes & Solutions:

Cause	Explanation	Solution(s)
High Solute Concentration	The solution is becoming supersaturated at a temperature above the compound's melting point.	Re-heat the solution to dissolve the oil, add more of the "good" solvent to decrease the saturation temperature, and cool again slowly.[11][14]
Rapid Cooling	Cooling the solution too quickly can cause the compound to crash out of solution as a liquid.	Allow the solution to cool slowly to room temperature before moving to an ice bath. Insulating the flask can help.[11]
Significant Impurities	Impurities can depress the melting point of your compound, making it more prone to oiling out.[3][11]	Consider a preliminary purification step like a silica plug filtration to remove gross impurities before recrystallization.
Inappropriate Solvent Choice	The boiling point of the solvent may be too high relative to the melting point of the thiophene derivative.	Select a lower-boiling point solvent or solvent mixture.

Visualizing the Oiling Out Problem and Solution

Caption: Troubleshooting workflow for "oiling out".

Q3: I've successfully formed crystals, but my yield is very low. What are the likely causes and how can I improve it?

A3: A low yield in recrystallization can be frustrating, but it's often a solvable issue. The primary culprits are usually related to using too much solvent or premature crystallization.[11]

Troubleshooting Low Yield:

• Excess Solvent: Using more than the minimum amount of hot solvent to dissolve your compound will result in a significant portion of your product remaining in the mother liquor upon cooling.[5][11]

  • Solution: If you suspect this is the case, you can try to recover more product by partially evaporating the solvent from the mother liquor and cooling it again. Be aware that these second-crop crystals may be less pure.

• Premature Crystallization: If crystals form in the hot solution during gravity filtration (if performed to remove insoluble impurities), you will lose product on the filter paper.

  • Solution: Use a pre-heated funnel and flask for hot filtration, and add a slight excess of hot solvent before filtering. You can then boil off this excess solvent before cooling.[8]

• Washing with Room Temperature Solvent: Washing the collected crystals with solvent that is not ice-cold can dissolve a significant amount of your purified product.

  • Solution: Always use a minimal amount of ice-cold solvent for washing the filter cake.[2]

Q4: No crystals are forming even after my solution has cooled to room temperature and been placed in an ice bath. What should I do?

A4: This situation, known as supersaturation, occurs when the concentration of your compound in the solution is above its normal saturation point, but crystallization has not been initiated.[2]

Methods to Induce Crystallization:

• Scratching the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution.[9] The microscopic scratches on the glass can provide nucleation sites for crystal growth.[9]

• Seed Crystals: Add a tiny crystal of your crude or pure compound to the solution.[9] This "seed" provides a template for other molecules to crystallize upon.

• Reduce Solvent Volume: It's possible that too much solvent was used initially.[14] Gently heat the solution to boil off some of the solvent, and then allow it to cool again.

• Lower Temperature: If an ice bath isn't sufficient, a salt-ice bath or a freezer can be used to further lower the temperature and decrease solubility.[9][15]

Decision Tree for Inducing Crystallization

Caption: Sequential steps to induce crystallization.

Section 3: Solvent Selection Guide for Substituted Thiophenes

The choice of solvent is the most critical parameter in a successful recrystallization.[4] The ideal solvent will have a steep solubility curve for your compound—high solubility at high temperatures and low solubility at low temperatures.[16]

Table of Common Solvents and Their Properties:

Solvent	Polarity	Boiling Point (°C)	Notes for Thiophene Derivatives
Hexane/Heptane	Nonpolar	69 / 98	Good for nonpolar substituted thiophenes. Often used as the "bad" solvent in mixed systems with more polar solvents.[17]
Toluene	Nonpolar (Aromatic)	111	Can be a good solvent for thiophenes due to similar aromatic character.[18] Prone to sublimation for some compounds.[19]
Dichloromethane (DCM)	Mid-Polarity	40	Low boiling point can be advantageous for easy removal but may require care to prevent boiling over. Often used as the "good" solvent.
Ethyl Acetate	Mid-Polarity	77	A versatile solvent, often effective for moderately polar thiophenes.[17]
Acetone	Polar Aprotic	56	A strong, polar solvent. Can be a good "good" solvent.[17]
Ethanol/Methanol	Polar Protic	78 / 65	Good for more polar substituted thiophenes.[20] Often used in mixed systems with water or hexanes.[7][17]
Water	Highly Polar	100	Generally, thiophenes are insoluble in water.[18] Can be an excellent "bad" solvent in mixed systems with alcohols for polar thiophenes.[17]

General Guidance:

• For thiophenes with nonpolar substituents (e.g., alkyl, aryl groups), start with toluene or a hexane/ethyl acetate mixture.

• For thiophenes with polar substituents (e.g., esters, amides, carboxylic acids), begin with ethanol or an ethanol/water mixture.

• Polar solvents are generally preferred for washing the final crystals to remove impurities.[20]

References

• Process for the purification of thiophenes. (n.d.). Google Patents.

• Solubility of C60 in a Variety of Solvents. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

• Thiophene | Solubility of Things. (n.d.). Solubility of Things. Retrieved from [Link]

• Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. (n.d.). ResearchGate. Retrieved from [Link]

• Properties of Thiophene Derivatives and Solubility. (n.d.). ResearchGate. Retrieved from [Link]

• Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Synthesis of Soluble Polythiophene Partially Containing 3,4-Ethylenedioxythiophene and 3-Hexylthiophene by Polycondensation. (2014). Scirp.org. Retrieved from [Link]

• Recrystallization. (n.d.). University of California, Los Angeles, Department of Chemistry and Biochemistry. Retrieved from [Link]

• Recrystallization. (n.d.). Kennesaw State University. Retrieved from [Link]

• Initiating Crystallization. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Oiling Out in Crystallization. (n.d.). Mettler Toledo. Retrieved from [Link]

• recrystallization-2.doc.pdf. (n.d.). St. Olaf College. Retrieved from [Link]

• Problems with Recrystallisations. (n.d.). University of York, Department of Chemistry. Retrieved from [Link]

• Recrystallization. (n.d.). University of Colorado Boulder, Department of Chemistry. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. (n.d.). CABI. Retrieved from [Link]

• Synthesis of Thiophene-Based Derivatives and the Effects of Their Molecular Structure on the Mesomorphic Behavior and Temperature Range of Liquid-Crystalline Blue Phases. (2023, June 6). MDPI. Retrieved from [Link]

• Recrystallization (help meeeeee). (2013, February 3). Reddit. Retrieved from [Link]

• Mixed Solvents. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Two-Solvent Recrystallization Guide. (n.d.). MIT OpenCourseWare. Retrieved from [Link]

• Recrystallization1. (n.d.). University of Missouri–St. Louis. Retrieved from [Link]

• Recrystallization-1.pdf. (n.d.). St. Olaf College. Retrieved from [Link]

• Recrystallization. (2023, January 29). Chemistry LibreTexts. Retrieved from [Link]

• Method for separating thiophene from mixtures thereof with benzene. (n.d.). Google Patents.

• Thiophene. (n.d.). Wikipedia. Retrieved from [Link]

• Recrystallization Issues. (2024, October 17). Reddit. Retrieved from [Link]

• Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities | Request PDF. (2025, August 6). ResearchGate. Retrieved from [Link]

• Process for the purification of thiophene. (n.d.). Google Patents.

• Go-to recrystallization solvent mixtures. (2023, February 19). Reddit. Retrieved from [Link]

• Fused thiophenes, methods for making fused thiophenes, and uses thereof. (n.d.). Google Patents.

• Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis. (2025, December 9). PubMed. Retrieved from [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). National Institutes of Health. Retrieved from [Link]

• Derivatives and Synthesis of Heterocyclic Compound: Thiophene. (2022, October 27). Research and Reviews. Retrieved from [Link]

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"stability issues of 2-aminothiophene derivatives under acidic or basic conditions"

Technical Support Center: Stability of 2-Aminothiophene Derivatives

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for 2-aminothiophene derivatives. As a Senior Application Scientist, I've seen firsthand the immense potential of these scaffolds in medicinal chemistry and materials science.[1][2][3] Their synthesis, most commonly via the versatile Gewald reaction, provides efficient access to a vast chemical space.[1][4][5] However, navigating their reactivity and ensuring their stability during synthesis, work-up, and formulation can be challenging.

This guide is structured to address the most common stability issues encountered in the lab, particularly under acidic and basic conditions. We will move beyond simple protocols to explain the chemical principles behind these challenges, providing you with the expertise to troubleshoot your experiments effectively.

Part 1: Stability Under Acidic Conditions

The Achilles' heel for many 2-aminothiophene derivatives is their instability in strong aqueous acid. This is a critical consideration for reactions performed at low pH, acidic work-up procedures, or formulation studies for oral administration.

Frequently Asked Questions (FAQs): Acidic Stability

Q1: My 2-aminothiophene derivative is rapidly degrading during my acidic work-up. What is happening?

A: The most probable cause is acid-catalyzed hydrolysis. Studies have shown that under strongly acidic conditions, such as at a pH of 1.2, certain 2-aminothiophene derivatives can hydrolyze back to their original synthetic precursors.[6][7] The reaction is essentially a reversal of the final steps of the Gewald synthesis.

The mechanism involves the protonation of the C2-amino group. This protonation increases the electrophilicity of the thiophene ring system, making it susceptible to nucleophilic attack by water. This can lead to ring-opening or, more commonly, cleavage of the molecule, yielding the starting ketone/aldehyde and the α-cyanoacetamide/ester used in the initial synthesis.[6]

Q2: What are the typical degradation products I should look for?

A: You should expect to see the starting materials used for the Gewald synthesis. For example, if you synthesized your compound from cyclohexanone, malononitrile, and sulfur, you would likely detect cyclohexanone and malononitrile in your degradation mixture upon analysis by techniques like LC-MS.[6]

Q3: My reaction requires acidic conditions. How can I mitigate this degradation?

A: Mitigating acid-induced degradation requires a multi-faceted approach:

• Use Anhydrous Conditions: If water is not essential for your reaction, using an anhydrous acid source (e.g., HCl in dioxane) can prevent hydrolysis.

• Lower the Temperature: Hydrolysis is a thermally dependent process. Running your reaction or work-up at lower temperatures (e.g., 0 °C to 5 °C) can significantly slow the rate of degradation.

• Minimize Exposure Time: Reduce the time your compound is in contact with the acidic medium to the absolute minimum required for your transformation.

• Protecting Groups: For particularly sensitive substrates or when harsh conditions are unavoidable, consider protecting the 2-amino group as an amide (e.g., acetamide). The amide is significantly less basic and more stable to acid than the free amine.[8] The protecting group can be removed later under milder conditions.

• Use Weaker Acids: If possible, substitute strong mineral acids (like HCl or H₂SO₄) with weaker organic acids (like acetic acid or citric acid) for pH adjustments or extractions.[9]

Visualizing Acidic Degradation

The following diagram illustrates the general pathway for the acid-catalyzed hydrolysis of a 2-aminothiophene derivative back to its precursors.

Caption: General mechanism of acid-catalyzed degradation.

Part 2: Stability Under Basic Conditions

In contrast to their acidic lability, 2-aminothiophenes are generally robust under the basic conditions in which they are synthesized. The Gewald reaction itself is typically catalyzed by organic bases like morpholine or triethylamine, indicating the product's stability under these conditions.[4][5][10] However, issues can arise with stronger bases or in the presence of oxygen.

Frequently Asked Questions (FAQs): Basic Stability

Q1: Can I use strong bases like NaOH or LDA with my 2-aminothiophene derivative?

A: Caution is advised. While the thiophene ring is aromatic and quite stable[2][11][12], the 2-amino group has acidic protons (pKa typically in the range of 30-35 for the N-H bond) that can be removed by very strong bases like organolithiums (n-BuLi, LDA). Deprotonation can lead to a highly reactive anionic species that may undergo undesired side reactions. Strong aqueous bases like NaOH are less likely to cause degradation of the core structure but can catalyze other reactions if susceptible functional groups are present elsewhere in the molecule.

Q2: I'm performing a reaction with a base and my solution is turning dark brown/black. What's happening?

A: This is often a sign of oxidative degradation. The 2-aminothiophene scaffold, particularly after deprotonation or in the presence of a base, can be sensitive to atmospheric oxygen. The resulting radical species can polymerize or decompose, leading to the formation of dark, insoluble materials.

Q3: How can I prevent oxidative decomposition in basic media?

A: The solution is to rigorously exclude oxygen from your reaction.

• Inert Atmosphere: Always run reactions involving bases with 2-aminothiophenes under an inert atmosphere, such as dry nitrogen or argon.

• Degassed Solvents: Use solvents that have been thoroughly degassed by sparging with an inert gas or by several freeze-pump-thaw cycles.

• Antioxidants: In some applications, adding a small amount of an antioxidant can be beneficial, but this should be tested for compatibility with your reaction.

Q4: Are there any compatibility issues with specific bases?

A: Yes. While tertiary amines (e.g., triethylamine, DIPEA) are generally safe, primary or secondary amines can potentially undergo side reactions, such as transamination or condensation, especially at elevated temperatures. The choice of base should be guided by the specific reaction you are attempting. For the Gewald synthesis itself, organic bases like morpholine, pyridine, or triethylamine are commonly used and proven to be effective.[4]

Part 3: Troubleshooting Guide

This table summarizes common issues, their likely causes, and recommended solutions when working with 2-aminothiophene derivatives.

Symptom	Potential Cause (Acidic Conditions)	Potential Cause (Basic Conditions)	Recommended Solution
Low or No Product Yield	Hydrolysis of the product back to starting materials during reaction or work-up.[6]	Oxidative decomposition of the starting material or product.	Acidic: Perform work-up at low temperature, use weaker acids, or protect the amine.[8] Basic: Use degassed solvents and maintain an inert atmosphere.
Appearance of Starting Materials in Product	Incomplete reaction or, more likely, product degradation via hydrolysis.[6]	Not a typical outcome of basic conditions.	Confirm product formation with in-situ monitoring (e.g., TLC, LC-MS) before work-up. If product forms then disappears, hydrolysis is the cause. Neutralize carefully and quickly.
Solution Darkens Significantly	Formation of degradation byproducts, possibly due to prolonged heating in acid.	Air oxidation of the amine, especially if deprotonated.	Acidic: Reduce reaction time/temperature. Basic: Ensure a completely inert atmosphere (N₂ or Ar).
Inconsistent Analytical Results (e.g., HPLC, NMR)	Gradual degradation of the compound in an unbuffered or acidic solvent (e.g., CDCl₃ with trace DCl).	Degradation of the compound in a basic solution (e.g., for NMR in DMSO-d₆ with base added).	Analyze samples promptly after preparation. Use neutral, buffered solvents for stock solutions where possible. Store samples cold and protected from light.[13]
Product is an Insoluble Tar	Polymerization initiated by strong acid.	Oxidative polymerization.	Acidic: Use milder conditions or add the substrate to the acid solution slowly at a low temperature. Basic: Rigorously exclude all oxygen from the reaction vessel.

Part 4: Experimental Protocol for Forced Degradation Study

To proactively assess the stability of a new 2-aminothiophene derivative, a forced degradation study is essential. This protocol provides a standardized workflow to test stability under hydrolytic (acidic, basic, neutral) conditions.

Objective: To determine the stability of a 2-aminothiophene derivative under acidic, basic, and neutral aqueous conditions.

Materials:

• 2-Aminothiophene derivative (Test Compound)

• HPLC-grade Acetonitrile (ACN) and Water

• Hydrochloric Acid (HCl), 0.1 M solution

• Sodium Hydroxide (NaOH), 0.1 M solution

• Phosphate Buffer (pH 7.0), 50 mM

• HPLC system with a suitable C18 column and UV detector

Methodology:

• Stock Solution Preparation:

  • Accurately weigh and dissolve the Test Compound in ACN to prepare a 1.0 mg/mL stock solution.

• Sample Preparation (in triplicate):

  • Acidic Stress: To a vial, add 100 µL of the stock solution and 900 µL of 0.1 M HCl.

  • Basic Stress: To a vial, add 100 µL of the stock solution and 900 µL of 0.1 M NaOH.

  • Neutral Stress: To a vial, add 100 µL of the stock solution and 900 µL of 50 mM phosphate buffer (pH 7.0).

  • Control: To a vial, add 100 µL of the stock solution and 900 µL of a 50:50 ACN:Water mixture.

• Incubation:

  • Gently vortex all sample vials.

  • Store one set of samples at room temperature (~25 °C) and another set at an elevated temperature (e.g., 50 °C).

  • Protect all vials from light.

• Time-Point Analysis:

  • Withdraw aliquots from each vial at specified time points (e.g., t=0, 2h, 6h, 24h, 48h).

  • For the acidic and basic samples, neutralize the aliquot with an equimolar amount of base or acid, respectively, immediately before injection.

  • Analyze all samples by a stability-indicating HPLC method.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the t=0 control.

  • Monitor the chromatograms for the appearance of new peaks (degradation products) and the decrease in the peak area of the parent compound.

Workflow Visualization

Caption: Experimental workflow for a forced degradation study.

Summary of Best Practices

• Assume Acid Sensitivity: Always treat 2-aminothiophene derivatives as potentially unstable to strong aqueous acids.

• Work Cold and Fast: When acidic conditions are necessary, perform the steps at low temperatures and minimize exposure time.

• Embrace Inert Atmospheres: For base-mediated reactions, the exclusion of oxygen is as critical as the choice of reagent.

• Characterize Proactively: Do not wait for a process to fail. Use forced degradation studies to understand the stability profile of your key compounds early in the development process.

By understanding the underlying chemical principles of their stability and instability, you can better design your experiments, troubleshoot unexpected outcomes, and accelerate your research and development efforts involving this valuable class of compounds.

References

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246.

• de Souza, M. V. N., et al. (2022). 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. Molecules, 27(15), 4987. [Link]

• BenchChem. (2025). Troubleshooting low yields in domino reactions for thiophene synthesis. BenchChem Technical Support.
• ResearchGate. (2010). Gewald reaction: Synthesis, properties and applications of substituted 2-aminothiophenes.
• Raghav, M., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54.
• Cognizance Journal of Multidisciplinary Studies. (Year not specified).
• J&K Scientific LLC. (2025). Gewald Reaction. J&K Scientific.
• BenchChem. (2025). The Expanding Therapeutic Potential of 2-Aminothiophenes: A Technical Guide. BenchChem Technical Support.

• BenchChem. (2025). Common side reactions with 2-Amidinothiophene hydrochloride. BenchChem Technical Support. [Link]

• Parveen, A., et al. (2022). An Updated Review On Synthetic Features, Chemical Sciences, And Pharmacological Implications Of The 2-Aminothiophene Derivatives. Journal of Pharmaceutical Negative Results, 13(S10), 1810-1825. [Link]

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• Guchhait, S. K., et al. (2011). SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. International Journal of Pharmacy and Biological Sciences, 1(3), 336-343.
• ResearchGate. (2023). 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry.

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Reference Data & Comparative Studies

A Comparative Analysis of the Potential Antimicrobial Activity of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate Against Standard Antibiotics

In the persistent global challenge of antimicrobial resistance, the exploration of novel chemical scaffolds with potential antibacterial efficacy is paramount. Among the diverse heterocyclic compounds, thiophene derivatives have emerged as a promising class, demonstrating a wide spectrum of biological activities.[1][2] This guide provides a comprehensive comparative analysis of the potential biological activity of a specific thiophene derivative, Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, against established standard antibiotics. While direct experimental data for this specific molecule is not yet available in published literature, this document synthesizes findings from structurally related analogs to provide a scientifically grounded perspective for researchers, scientists, and drug development professionals.

Introduction: The Rationale for Investigating Novel Thiophene Derivatives

The 2-aminothiophene-3-carboxylate core is a versatile pharmacophore that has been the subject of extensive research in medicinal chemistry.[3][4] Its derivatives have been reported to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3][5] The urgent need for new classes of antibiotics to combat multidrug-resistant pathogens drives the investigation of novel synthetic compounds like Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. The structural modifications on the core, such as the ethylphenyl group at the 4-position, can significantly influence the compound's biological activity, highlighting the importance of structure-activity relationship (SAR) studies.[6]

Comparative Antimicrobial Activity: An Inferential Analysis

In the absence of direct microbiological data for Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, we can infer its potential activity by examining published data on its close structural analogs. Research on ethyl 2-amino-4-phenylthiophene-3-carboxylate and its derivatives has shown promising antibacterial effects against both Gram-positive and Gram-negative bacteria.[5][7]

For a robust comparison, we will evaluate the reported Minimum Inhibitory Concentrations (MICs) of these analogs against the established MICs of widely used standard antibiotics: Ampicillin, Ciprofloxacin, and Gentamicin. The MIC is a critical metric, representing the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[8]

Table 1: Comparative in vitro Antibacterial Activity (MIC in µg/mL)

Microorganism	Ethyl 2-amino-4-(substituted-phenyl)thiophene-3-carboxylate Analogs (Range of Reported MICs)	Ampicillin (Reference MIC)	Ciprofloxacin (Reference MIC)	Gentamicin (Reference MIC)
Staphylococcus aureus (Gram-positive)	12.5 - >100[9][10]	0.25 - 2	0.25 - 1[11][12][13]	≤1 - 8[14][15]
Bacillus subtilis (Gram-positive)	0.81 - >100[4][10]	0.05 - 0.2	0.12 - 0.5	0.05 - 0.5
Escherichia coli (Gram-negative)	0.81 - >100[4][10]	2 - 8[16][17][18]	0.015 - 0.12	0.5 - 2
Pseudomonas aeruginosa (Gram-negative)	>100[6]	>256	0.25 - 1	≤1 - 8[1][14][19]

Note: The MIC values for the thiophene analogs are presented as a range based on published studies of various derivatives. The specific activity of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate will require direct experimental determination. Reference MICs for standard antibiotics are sourced from CLSI and EUCAST guidelines and published studies.[20][21][22]

Proposed Mechanism of Action: A Hypothetical Pathway

The precise mechanism of action for this class of thiophene derivatives is still under investigation. However, based on their structural features and the known mechanisms of other heterocyclic antibacterials, a plausible hypothesis involves the inhibition of essential bacterial enzymes. Molecular docking studies on similar compounds suggest potential interactions with key enzymes involved in bacterial cell wall synthesis or DNA replication.[5]

Below is a hypothetical signaling pathway illustrating a potential mechanism of action.

Caption: Hypothetical mechanism of action for the thiophene derivative.

Experimental Protocols for Antimicrobial Susceptibility Testing

To definitively ascertain the biological activity of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, standardized antimicrobial susceptibility testing is required. The following is a detailed protocol for the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC), based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).[8][21][22]

Broth Microdilution Method for MIC Determination

This method involves preparing serial dilutions of the test compound in a liquid growth medium in a 96-well microtiter plate, followed by inoculation with a standardized bacterial suspension.

Materials:

• Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate (test compound)

• Standard antibiotics (e.g., Ampicillin, Ciprofloxacin, Gentamicin) as positive controls

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Pipettes and sterile tips

• Incubator

Step-by-Step Protocol:

• Preparation of Stock Solutions:

  • Dissolve the test compound and standard antibiotics in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

  • Further dilute the stock solutions in CAMHB to achieve a starting concentration for the serial dilutions.

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of CAMHB to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the starting concentration of the test compound to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 serves as the growth control (no antimicrobial agent).

  • Well 12 serves as the sterility control (no bacteria).

• Inoculation:

  • Add 10 µL of the prepared bacterial inoculum to wells 1 through 11. Do not inoculate well 12.

• Incubation:

  • Cover the plate and incubate at 35 ± 2 °C for 16-20 hours in ambient air.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

  • A spectrophotometer can be used to measure the optical density at 600 nm to confirm visual readings.

Caption: Experimental workflow for MIC determination.

Conclusion and Future Directions

While direct experimental evidence is pending, the analysis of structurally related 2-aminothiophene-3-carboxylate derivatives suggests that Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate holds potential as a novel antibacterial agent. The presented comparative data indicates that this class of compounds can exhibit significant activity, particularly against Gram-positive bacteria.

The future direction for this research is clear: the synthesis and subsequent in vitro antimicrobial susceptibility testing of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate against a broad panel of clinically relevant bacterial strains is imperative. Further studies should also focus on elucidating its precise mechanism of action, evaluating its cytotoxicity, and exploring its in vivo efficacy in preclinical models. Such a systematic approach will be crucial in determining the true therapeutic potential of this promising thiophene derivative in the ongoing fight against infectious diseases.

References

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• Mamatha, D. M., et al. "SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES." ResearchGate. [Link][9]

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• Ghassemi-Sorghabi, F., et al. "Effects of Sub-Minimum Inhibitory Concentrations of Gentamicin on Alginate Produced by Clinical Isolates of Pseudomonas aeruginosa." Advanced biomedical research 6 (2017): 11. [Link][30]

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• Al-Ghorbani, M., et al. "Syntheses and biological evaluation of 2-amino-3-acyl-tetrahydrobenzothiophene derivatives; antibacterial agents with antivirulence activity." European journal of medicinal chemistry 124 (2016): 48-58. [Link][37]

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• Kumar, A. S., et al. "Synthesis and Evaluation of Ethyl 2-(2-Cyano-3-(Substituted Phenyl) Acrylamido)-4, 5, 6, 7-Tetrahydrobenzo[b] Thiophene-3-Carbox." International Journal of Current Microbiology and Applied Sciences 5.1 (2016): 364-375. [Link][10]

• Patel, D. R., et al. "Green Synthesis of Novel ethyl 3-amino-5-(methylthio)-4-(5-substituted phenyloxazol-2-yl)thiophene-2-carboxylate derivatives." Journal of Chemical and Pharmaceutical Research 8.4 (2016): 836-842. [Link][38]

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A Researcher's Comparative Guide to Validating the In Vitro Anticancer Activity of Thiophene Derivatives

Thiophene, a sulfur-containing heterocyclic compound, serves as a privileged scaffold in medicinal chemistry, with its derivatives demonstrating a broad spectrum of pharmacological activities, including potent anticancer effects.[1][2][3] This guide provides an in-depth, comparative framework for researchers, scientists, and drug development professionals on the validation of the in vitro anticancer activity of novel thiophene derivatives. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The anticancer mechanisms of thiophene derivatives are diverse, ranging from the inhibition of key enzymes like topoisomerase and tyrosine kinases to the disruption of microtubule dynamics and the induction of apoptosis.[2][3][4] The nature and position of substitutions on the thiophene ring significantly influence their biological action, allowing for the fine-tuning of their activity against specific cancer-related protein targets and signaling pathways.[1][2][5]

Comparative Cytotoxicity of Thiophene Derivatives

A primary and crucial step in evaluating the anticancer potential of any compound is to determine its cytotoxicity against various cancer cell lines. This is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug required to inhibit the growth of 50% of a cell population. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted colorimetric method for this purpose, measuring the metabolic activity of cells as an indicator of their viability.[6][7]

Below is a comparative summary of the cytotoxic activity of selected thiophene derivatives from recent studies:

Compound	Cancer Cell Line	IC50 (µg/mL)	Reference
Compound 480	HeLa	12.61	[8]
Hep G2	33.42	[8]
Compound 471	HeLa	23.79	[6]
Hep G2	13.34	[6]
BU17	A549	Broad-spectrum activity (IC50s in µM range)	[9]
F8	CCRF-CEM	0.805 - 3.05 µM	[10]
Compound 4b	HepG2	Sensitizes cells to sorafenib, decreasing IC50 from 3.9 to 0.5 µM	[11]
Compound 5a	MCF7	7.87	[12]
HCT116	18.10	[12]
A549	41.99	[12]
Compound 5b	MCF7	4.05	[12]

Experimental Workflows for In Vitro Validation

A logical and robust experimental workflow is paramount for the credible validation of a compound's anticancer properties. The following diagram illustrates a typical workflow, starting from initial cytotoxicity screening and progressing to more detailed mechanistic studies.

Caption: A streamlined workflow for the in vitro validation of anticancer thiophene derivatives.

Detailed Experimental Protocols

MTT Assay for Cytotoxicity Screening

The MTT assay is a foundational method to assess cell viability and proliferation.[13] It relies on the reduction of the yellow tetrazolium salt MTT by mitochondrial enzymes in living cells to form an insoluble purple formazan product.[7][13] The amount of formazan is directly proportional to the number of viable cells.[7]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[6] Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[6]

• Compound Treatment: Prepare serial dilutions of the thiophene derivatives in culture medium.[7] Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a blank (medium only).[7]

• Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours).[7]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, until a purple precipitate is visible.[7][14]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Gently shake the plate to ensure complete dissolution and measure the absorbance at 570 nm using a microplate reader.[6]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot the results to determine the IC50 value.[6]

Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection

This flow cytometry-based assay is a standard method for detecting apoptosis.[15] It utilizes the property of apoptotic cells to expose phosphatidylserine (PS) on the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) to label apoptotic cells. Propidium iodide (PI) is a fluorescent dye that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells, where membrane integrity is compromised.

Step-by-Step Methodology:

• Cell Treatment: Seed and treat cells with the thiophene derivative at its IC50 concentration for a specified duration (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use gentle trypsinization and combine them with the supernatant.[16]

• Washing: Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.[16]

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.[16]

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI to 100 µL of the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[17]

• Analysis: Analyze the samples by flow cytometry. Healthy cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic or necrotic cells will be positive for both Annexin V and PI.[15][17]

Cell Cycle Analysis using Propidium Iodide Staining

Dysregulation of the cell cycle is a hallmark of cancer.[18] Many anticancer drugs exert their effects by inducing cell cycle arrest. Flow cytometry with propidium iodide (PI) staining is a powerful technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[18]

Step-by-Step Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat them with the thiophene derivative for a predetermined time (e.g., 24 or 48 hours).[18]

• Cell Harvesting and Fixation: Collect both floating and adherent cells. Wash with PBS and then fix the cells by adding ice-cold 70% ethanol dropwise while gently vortexing.[18] Store the fixed cells at -20°C for at least 2 hours.[18]

• Propidium Iodide Staining: Centrifuge the fixed cells and discard the ethanol. Wash the cell pellet with PBS. Resuspend the pellet in 500 µL of PI Staining Solution containing RNase A.[18] Incubate in the dark at room temperature for 30 minutes.[18]

• Flow Cytometry Acquisition: Analyze the stained cells on a flow cytometer, collecting at least 10,000 events per sample.[18]

• Data Analysis: Use cell cycle analysis software to generate a histogram of PI fluorescence and quantify the percentage of cells in the G0/G1, S, and G2/M phases.[18] An accumulation of cells in a particular phase suggests drug-induced cell cycle arrest.[12]

Mechanistic Insights: A Representative Signaling Pathway

Many thiophene derivatives induce apoptosis through the intrinsic pathway, which is often initiated by cellular stress, such as the generation of reactive oxygen species (ROS).[3][8] The following diagram illustrates a simplified signaling pathway for apoptosis induced by a thiophene derivative.

Caption: A representative signaling pathway for thiophene derivative-induced apoptosis.

Conclusion

The validation of the in vitro anticancer activity of thiophene derivatives requires a multi-faceted and systematic approach. This guide provides a comparative framework and detailed protocols for key assays, including cytotoxicity screening, apoptosis detection, and cell cycle analysis. By adhering to these robust methodologies and understanding the underlying scientific principles, researchers can confidently and accurately evaluate the therapeutic potential of novel thiophene-based compounds in the ongoing fight against cancer.

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• Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly. (n.d.). NIH.
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A Comparative Guide to Gewald Synthesis: Conventional Heating vs. Microwave Irradiation

In the landscape of heterocyclic chemistry, the Gewald three-component reaction stands as a cornerstone for the synthesis of highly substituted 2-aminothiophenes.[1][2] These thiophene scaffolds are pivotal intermediates in medicinal chemistry and materials science, finding applications in the development of pharmaceuticals, dyes, and electronic materials.[3][4] The classical approach to this multicomponent reaction relies on conventional thermal heating, a method that, while effective, often contends with long reaction times and moderate yields.[5] The advent of microwave-assisted organic synthesis (MAOS) has presented a compelling alternative, promising accelerated reaction rates, improved yields, and alignment with the principles of green chemistry.[6][7][8]

This guide provides a comprehensive comparison of conventional heating and microwave irradiation for the Gewald synthesis, offering experimental data, detailed protocols, and mechanistic insights to inform methodological choices in the modern research laboratory.

The Fundamental Comparison: Speed, Efficiency, and Yield

The primary advantages of microwave irradiation over conventional heating in the Gewald synthesis are dramatically reduced reaction times and significantly improved product yields.[9][10] Conventional methods often require several hours of refluxing to drive the reaction to completion.[11] In stark contrast, microwave-assisted procedures can often be completed in a matter of minutes.[10][12]

This acceleration is attributed to the unique heating mechanism of microwaves. Unlike conventional heating, which relies on conduction and convection to transfer thermal energy from an external source to the reaction mixture, microwaves directly heat the reactants and solvent by interacting with polar molecules.[7][12] This results in rapid, uniform, and localized heating, which can lead to faster reaction kinetics and minimize the formation of side products that can occur with prolonged exposure to high temperatures.[6][9]

A study directly comparing the two methods for a model Gewald reaction demonstrated that microwave irradiation at 50°C for 30 minutes resulted in a 92-95% yield of the desired 2-aminothiophene product.[10] The same reaction conducted under conventional heating conditions produced a yield of only 47%.[10]

Parameter	Conventional Heating	Microwave Irradiation	Advantage of Microwave
Reaction Time	Hours (e.g., 6-10 hours)[4]	Minutes (e.g., 8-48 minutes)[11]	Drastic reduction in synthesis time.
Product Yield	Moderate (e.g., ~47%)[10]	High to Excellent (e.g., up to 95%)[10]	Significant improvement in product output.
Energy Consumption	High	Low[6][9]	More energy-efficient and cost-effective.
Heating Mechanism	Conduction/Convection (surface heating)	Dielectric Heating (volumetric heating)[12]	Uniform and rapid heating.
Process Control	Less precise	Highly controllable temperature & pressure	Enhanced reaction reproducibility.[9]

Mechanistic Overview of the Gewald Reaction

The Gewald reaction proceeds through a series of well-elucidated steps. The initial stage is a Knoevenagel condensation between the starting ketone or aldehyde and the active methylene nitrile (e.g., ethyl cyanoacetate or malononitrile).[13] This is followed by the addition of elemental sulfur and subsequent cyclization to form the thiophene ring.[13]

Caption: The reaction mechanism of the Gewald synthesis.

Experimental Protocols

The following protocols provide a generalized framework for conducting the Gewald synthesis using both conventional and microwave-assisted methods. Researchers should optimize specific parameters based on their substrates and available equipment.

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine the ketone or aldehyde (1.0 eq), the active methylene nitrile (1.0 eq), elemental sulfur (1.1 eq), and a suitable solvent (e.g., ethanol, DMF).

• Catalyst Addition: Add a basic catalyst, such as morpholine or triethylamine (0.1-0.2 eq).

• Heating: Heat the reaction mixture to reflux using an oil bath or heating mantle for a period of 6-10 hours.[4][11]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. The product may precipitate and can be collected by filtration. If the product remains in solution, the solvent can be removed under reduced pressure, and the residue purified by recrystallization or column chromatography.

• Reactant Preparation: In a microwave-safe reaction vessel equipped with a magnetic stirrer, combine the ketone or aldehyde (1.0 eq), the active methylene nitrile (1.0 eq), elemental sulfur (1.1 eq), and a suitable solvent (e.g., ethanol, DMF).[14]

• Catalyst Addition: Add a basic catalyst (e.g., pyrrolidine, piperidine).[10]

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 50-120°C) for 10-45 minutes.[10][14] The reaction time and temperature should be optimized for the specific substrates.

• Monitoring: The reaction can be monitored by TLC if the microwave reactor allows for intermittent sampling.

• Workup: After the irradiation is complete, cool the vessel to room temperature. The product is then isolated using the same workup procedure as the conventional method (filtration, solvent removal, and purification).

Comparative Workflow

The following diagram illustrates the contrasting workflows of the two methodologies, highlighting the significant time savings offered by microwave synthesis.

Caption: Workflow comparison of conventional vs. microwave Gewald synthesis.

Conclusion and Future Outlook

For the Gewald synthesis of 2-aminothiophenes, microwave irradiation presents a demonstrably superior alternative to conventional heating. The benefits of drastically reduced reaction times, higher yields, and improved energy efficiency position MAOS as a key technology for sustainable and high-throughput chemical synthesis.[6][8][9] While the initial investment in microwave instrumentation may be a consideration, the long-term gains in productivity, energy savings, and alignment with green chemistry principles make it an invaluable tool for researchers in both academic and industrial settings.[12] As the demand for rapid and efficient synthesis of complex molecules continues to grow, the adoption of microwave-assisted techniques for foundational reactions like the Gewald synthesis will undoubtedly become increasingly widespread.

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Spectroscopic Comparison of Regioisomers of Substituted Thiophenes: A Guide to Unambiguous Structural Elucidation

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Thiophene derivatives are foundational heterocyclic compounds, serving as essential building blocks in a vast array of pharmaceuticals and functional materials.[1] The precise structural isomerism—or regioisomerism—of substituents on the thiophene ring is a critical determinant of a molecule's physicochemical properties, biological activity, and reactivity. For researchers in drug development and materials science, the ability to unambiguously differentiate between regioisomers, such as 2-substituted vs. 3-substituted or 2,4-disubstituted vs. 2,5-disubstituted thiophenes, is not merely an academic exercise but a crucial step in ensuring the synthesis of the correct compound and understanding its structure-activity relationship (SAR).

This guide provides a comprehensive comparison of key spectroscopic techniques used to differentiate these closely related structures. We will delve into the causality behind experimental choices and present self-validating protocols, grounding our discussion in field-proven insights and authoritative data.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Isomer Differentiation

NMR spectroscopy is unequivocally the most powerful and definitive technique for distinguishing thiophene regioisomers.[2] The chemical shifts (δ) and spin-spin coupling constants (J) of the thiophene ring protons and carbons are exquisitely sensitive to the electronic environment, which is directly influenced by the substituent's position.

Expertise & Experience: The "Why" Behind the NMR Approach

The differentiation of thiophene regioisomers by NMR hinges on two core principles:

• Electronic Effects : Electron-withdrawing groups (e.g., acetyl, nitro) and electron-donating groups (e.g., methyl, methoxy) alter the electron density across the thiophene ring. This deshields or shields the ring protons and carbons to varying degrees depending on their proximity to the substituent, leading to predictable and diagnostic shifts in the spectrum.

• Spin-Spin Coupling : The magnitude of the coupling constant (J-value) between adjacent protons on the thiophene ring is characteristic of their relative positions. For instance, the coupling between H4 and H5 (J₄,₅) is typically larger than that between H3 and H4 (J₃,₄), providing a clear fingerprint for the substitution pattern.

Let's examine a classic case study: differentiating 2-acetylthiophene from 3-acetylthiophene.

Comparative Data: 2-Acetylthiophene vs. 3-Acetylthiophene

The position of the electron-withdrawing acetyl group creates a distinct electronic map for each isomer, reflected in their NMR data.[3]

Table 1: ¹H NMR Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz) in CDCl₃ [3]

Proton	2-Acetylthiophene	3-Acetylthiophene	Rationale for Difference
H2	-	~7.95 (dd, J = 2.9, 1.3 Hz)	In the 3-acetyl isomer, H2 is adjacent to the sulfur atom and ortho to the carbonyl group, leading to significant deshielding.
H3	~7.69 (dd, J = 3.8, 1.1 Hz)	-	In the 2-acetyl isomer, H3 is ortho to the carbonyl, but its chemical shift is also influenced by its position relative to the sulfur.
H4	~7.12 (dd, J = 4.9, 3.8 Hz)	~7.35 (dd, J = 4.9, 2.9 Hz)	The chemical shift of H4 is influenced by its proximity to the acetyl group in each isomer.
H5	~7.67 (dd, J = 4.9, 1.1 Hz)	~7.54 (dd, J = 5.1, 1.2 Hz)	In the 2-acetyl isomer, H5 is para to the carbonyl group and adjacent to the sulfur, resulting in strong deshielding.
-COCH₃	~2.56 (s)	~2.54 (s)	The methyl proton shifts are very similar and not diagnostic.

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃ [3]

Carbon	2-Acetylthiophene	3-Acetylthiophene	Rationale for Difference
C2	~144.5	~132.6	The carbon directly attached to the acetyl group (ipso-carbon) is significantly deshielded. This is the most diagnostic signal.
C3	~133.8	~143.5	The ipso-carbon in the 3-acetyl isomer shows a characteristic downfield shift.
C4	~128.2	~126.9	These carbons are less affected but still show minor, reproducible differences.
C5	~132.6	~125.8	The carbon adjacent to the sulfur and influenced by the remote acetyl group shows a notable difference between the isomers.
-COCH₃	~26.8	~26.9	The methyl carbon shifts are nearly identical.
C=O	~190.7	~191.0	The carbonyl carbon shifts are also very similar and not reliable for differentiation.

Trustworthiness: A Self-Validating NMR Protocol

This protocol ensures reproducibility and accuracy.

• Sample Preparation : Dissolve 5-10 mg of the thiophene isomer in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. The use of an internal standard like tetramethylsilane (TMS) is recommended for precise calibration (δ 0.00 ppm).[4]

• ¹H NMR Acquisition :

  • Instrument : Use a high-resolution NMR spectrometer (≥300 MHz).

  • Pulse Sequence : A standard single-pulse sequence is sufficient.

  • Spectral Width : Set to cover 0-12 ppm.

  • Scans : Acquire 16-32 scans for a good signal-to-noise ratio.

  • Relaxation Delay : A delay of 1-2 seconds is adequate.[3]

• ¹³C NMR Acquisition :

  • Pulse Sequence : Employ a proton-decoupled pulse sequence to obtain singlets for each carbon.

  • Spectral Width : Set to cover 0-220 ppm.

  • Scans : A higher number of scans (e.g., ≥1024) is necessary due to the low natural abundance of ¹³C.

  • Relaxation Delay : Use a 2-5 second delay for full carbon nuclei relaxation.[4]

• Data Processing :

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale using the residual solvent signal (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C) or TMS.[3]

  • Analyze the chemical shifts, multiplicities (splitting patterns), and coupling constants to determine the substitution pattern.

Visualization: NMR Workflow and Structural Isomers

Caption: Workflow for the differentiation of thiophene isomers using NMR.

Mass Spectrometry (MS): Fingerprinting by Fragmentation

While NMR provides the most detailed structural map, Mass Spectrometry, particularly when coupled with Gas Chromatography (GC-MS), offers a rapid and highly sensitive method for isomer differentiation based on their unique fragmentation patterns.[5]

Expertise & Experience: The Logic of Fragmentation

Upon electron ionization (EI), both 2- and 3-substituted regioisomers will typically show the same molecular ion ([M]⁺) peak. The key to their differentiation lies in the relative stability of the fragment ions formed upon cleavage.[5] The position of the substituent dictates which fragmentation pathways are favored, leading to a reproducible "fingerprint" in the mass spectrum, characterized by the differing relative abundances of key fragment ions.

For our acetylthiophene example, the primary fragmentation involves the alpha-cleavage of the bond between the carbonyl carbon and the thiophene ring.[5]

• Pathway A : Loss of the methyl radical (•CH₃) to form a thienoyl cation ([M-CH₃]⁺).

• Pathway B : Loss of the thienoyl radical to form an acetyl cation ([CH₃CO]⁺).

The stability of the resulting thienoyl cation is highly dependent on the original position of the acetyl group. The 2-thienoyl cation is more stable due to better resonance stabilization, making this fragmentation pathway more favorable for 2-acetylthiophene.[5]

Comparative Data: 2-Acetylthiophene vs. 3-Acetylthiophene

Table 3: Key Diagnostic Fragment Ions and Relative Abundances in EI-MS [5][6]

m/z	Ion Structure	2-Acetylthiophene Rel. Abundance	3-Acetylthiophene Rel. Abundance	Rationale for Difference
126	[M]⁺	Moderate	Moderate	Molecular ion peak, confirms mass but not isomerism.
111	[M-CH₃]⁺	Base Peak (100%)	Moderate	The 2-thienoyl cation is highly stabilized, making this the most abundant fragment for the 2-isomer.
43	[CH₃CO]⁺	Low-Moderate	High	The less-favored fragmentation of the 2-isomer leads to a lower abundance of this ion. Conversely, it is a major fragment for the 3-isomer.

Trustworthiness: A Self-Validating GC-MS Protocol

• Sample Preparation : Prepare a dilute solution (e.g., ~1 mg/mL) of the isomer in a volatile solvent like dichloromethane or ethyl acetate.[2]

• Instrumentation : Utilize a Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

• GC Separation :

  • Injection : Inject 1 µL of the solution.

  • Column : Use a standard non-polar capillary column (e.g., DB-5ms).

  • Oven Program : Start at 60°C (hold 2 min), ramp to 200°C at 10°C/min, and hold for 5 min. This ensures good separation from the solvent and any impurities.[5]

• MS Analysis :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Acquisition Mode : Full scan from m/z 40 to 200.

  • Temperatures : Set the MS transfer line to 280°C and the ion source to 230°C to prevent condensation and ensure efficient ionization.[5]

• Data Analysis : Compare the full mass spectra of the unknown sample against reference spectra or focus on the relative abundances of the diagnostic ions (e.g., m/z 111 and 43) to identify the isomer.

Visualization: Fragmentation Pathways

Caption: Key fragmentation differences in the mass spectra of acetylthiophene isomers.

Infrared (IR) and UV-Vis Spectroscopy: Supporting Techniques

While not as definitive as NMR or MS for primary identification, IR and UV-Vis spectroscopy provide valuable, complementary data and can be used for rapid screening.

Infrared (IR) Spectroscopy

The utility of IR spectroscopy lies in identifying characteristic vibrations of the thiophene ring and its substituents. The C-H out-of-plane bending vibrations in the 900-650 cm⁻¹ region are particularly sensitive to the substitution pattern.[7]

Table 4: General IR Absorption Regions for Substituted Thiophenes [7][8]

Vibration Mode	2-Substituted (cm⁻¹)	3-Substituted (cm⁻¹)	2,5-Disubstituted (cm⁻¹)
Ring C-H Stretch	~3120-3050	~3120-3050	-
Ring Stretching	1540-1500, 1450-1400	1540-1500, 1450-1400	1540-1500, 1450-1400
C-H Out-of-Plane Bending	755-690 (strong)	790-760 (strong)	820-780 (strong)

Experimental Protocol (FTIR) :

• Sample Preparation : For liquids, a thin film can be created by placing a drop between two NaCl or KBr salt plates. For solids, prepare a KBr pellet by grinding ~1 mg of the sample with ~100 mg of dry KBr and pressing it into a transparent disk.[2]

• Acquisition : Record a background spectrum of the empty plates or a pure KBr pellet. Then, acquire the sample spectrum over a range of 4000-400 cm⁻¹. The instrument software will automatically generate the absorbance spectrum.[2]

UV-Vis Spectroscopy

The position of a substituent affects the π-conjugation of the thiophene ring, which in turn influences its electronic transitions and UV-Vis absorption spectrum.[9] A 2-substituent generally conjugates more effectively with the thiophene ring than a 3-substituent, which can lead to differences in the absorption maximum (λ_max) and molar absorptivity (ε).[9] For example, in a study of positional isomeric thiophene-based chromophores, the para-like 2,5-disubstituted isomer exhibited the most intense UV-vis absorption compared to ortho- and meta-like isomers, attributed to its more effective π-conjugation.[10]

Table 5: Illustrative UV-Vis Absorption Data

Isomer Type	Typical λ_max Effect	Rationale
2-Substituted	Often longer λ_max vs. 3-isomer	More effective conjugation between the substituent and the thiophene ring.[9]
2,5-Disubstituted	Longest λ_max (for linear conjugation)	Extended, linear π-system allows for lower energy electronic transitions.[10][11]
2,4-Disubstituted	Shorter λ_max vs. 2,5-isomer	The "bent" nature of the conjugation is less effective than the linear 2,5-pattern.

Experimental Protocol (UV-Vis) :

• Sample Preparation : Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, hexane, or DMF) in a quartz cuvette. The concentration should be adjusted to yield an absorbance between 0.1 and 1.0.

• Acquisition : Record a baseline spectrum using a cuvette filled with the pure solvent. Then, record the sample's absorption spectrum, typically over a range of 200-400 nm.[10]

Summary and Recommendations

For the unambiguous identification of substituted thiophene regioisomers, a multi-technique approach is recommended, with NMR spectroscopy serving as the definitive method.

• Primary Identification : Use ¹H and ¹³C NMR . The combination of chemical shifts and coupling constants provides an irrefutable structural assignment.

• Rapid Confirmation : GC-MS is excellent for rapid confirmation, especially when dealing with reaction mixtures or purity checks. The relative abundances of diagnostic fragment ions provide a clear fingerprint for known isomers.

• Complementary Data : FTIR and UV-Vis spectroscopy offer valuable supporting evidence. IR can quickly confirm the presence of the thiophene ring and give clues to the substitution pattern, while UV-Vis provides insight into the electronic properties and conjugation of the system.

By integrating these spectroscopic techniques, researchers, scientists, and drug development professionals can confidently elucidate the structure of substituted thiophenes, ensuring the integrity and validity of their scientific endeavors.

References

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• Acetylthiophene Isomers Using Mass Spectrometry: A Comparative Guide. (n.d.). BenchChem.

• Al-Abdullah, E. S., Al-Ghorbani, M., El-Shazly, M., & El-Gazzar, A. R. B. A. (2022). Synthesis of New Substituted Thiophene Derivatives and Evaluating their Antibacterial and Antioxidant Activities. Polycyclic Aromatic Compounds, 1-17. Available at: [Link]

• Bowie, J. H., Cooks, R. G., Lawesson, S. O., & Nolde, C. (1967). Thiophen chemistry. Part XIII. Mass spectra of substituted thiophens. Journal of the Chemical Society B: Physical Organic, 616-621. Available at: [Link]

• A Comparative Guide to ¹H and ¹³C NMR Analysis of 3-Substituted Thiophenes. (n.d.). BenchChem. Retrieved from a comparative analysis of the ¹H and ¹³C NMR spectral data for three common 3-substituted thiophenes: 3- methylthiophene, 3-bromothiophene, and 3-methoxythiophene.

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• Mishra, A., Köhler, A., & Bäuerle, P. (2007). Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives. Molecules, 12(5), 1039–1047. Available at: [Link]

• Sone, T., & Abe, Y. (1961). The Infrared Absorption Spectra of Thiophene Derivatives. Bulletin of University of Osaka Prefecture. Series A, Engineering and natural sciences, 10(1), 55-63. Available at: [Link]

• Aytac, S. P., & Tozkoparan, B. (2019). Synthesis and Characterization of the Novel Thiophene Derivatives. ResearchGate. Available at: [Link]

• Peters, A. J., & Lemieux, R. P. (2004). 1 H NMR spectra showing regioselective substitutions on thiophene... ResearchGate. Available at: [Link]

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• Mary, Y. S., & Balachandran, V. (2014). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. IOSR Journal of Applied Physics, 6(4), 1-11. Available at: [Link]

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Bridging the Divide: A Comparative Guide to the In Vitro and In Vivo Efficacy of Novel Antimicrobial Thiophenes

The escalating crisis of antimicrobial resistance (AMR) necessitates the urgent discovery and development of novel chemical scaffolds that can circumvent existing resistance mechanisms. Among these, thiophene-containing compounds have emerged as a versatile and potent class of antimicrobials, demonstrating significant activity against a wide range of pathogens.[1][2][3] However, the journey from a promising result in a test tube to a clinically effective therapeutic is fraught with challenges. A significant hurdle in antimicrobial drug development is the often-observed disconnect between a compound's performance in controlled laboratory settings (in vitro) and its efficacy within a complex, living organism (in vivo).[4][5][6][7]

This guide provides an in-depth technical comparison of the in vitro and in vivo evaluation of novel antimicrobial thiophenes. We will dissect the methodologies, explore the underlying scientific rationale for experimental choices, and illuminate the critical factors that determine whether a potent molecule can become a life-saving medicine.

The Proving Ground: In Vitro Evaluation of Thiophene Antimicrobials

In vitro testing serves as the foundational step in the drug discovery pipeline. These assays are designed to be rapid, cost-effective, and high-throughput, allowing for the screening of large libraries of compounds to identify those with intrinsic antimicrobial activity.[7][8] For thiophene derivatives, the primary goal is to determine their potency and spectrum of activity.

Key In Vitro Methodologies

• Minimum Inhibitory Concentration (MIC): This is the gold-standard assay to quantify the potency of an antimicrobial.[9] It determines the lowest concentration of a thiophene derivative that prevents the visible growth of a specific microorganism. The broth microdilution method is the most common approach.[9][10] The resulting MIC value is a critical metric for comparing the activity of different compounds.

• Time-Kill Kinetic Assays: While MIC reveals the concentration needed to inhibit growth, it doesn't describe the nature of the antimicrobial action. Time-kill assays address this by measuring the rate at which a compound kills a bacterial population over time.[8] This allows researchers to distinguish between bactericidal (killing) and bacteriostatic (inhibiting growth) effects, a crucial consideration for treating severe infections. For instance, time-kill curves have demonstrated the bactericidal effects of certain thiophene derivatives against colistin-resistant A. baumannii and E. coli.[1]

• Anti-Biofilm Assays: In many clinical settings, bacteria exist within biofilms—structured communities of cells encased in a self-produced matrix.[8] This mode of growth renders them significantly more resistant to conventional antibiotics.[11] Therefore, evaluating a novel thiophene's ability to inhibit biofilm formation or eradicate established biofilms is a more clinically relevant measure of its potential efficacy.[8]

Interpreting In Vitro Data

The data generated from these assays provide the first glimpse into a compound's potential. A low MIC value against a panel of clinically relevant pathogens, coupled with rapid bactericidal activity, marks a thiophene derivative as a promising candidate for further development.

Representative Thiophene Derivative	Target Organism	MIC (µg/mL or mg/L)	Reference
Thiophene-Isoxazole Derivatives	Pseudomonas aeruginosa	0.125 - 0.25	[9]
Thiophene-Isoxazole Derivatives	Candida albicans	0.125 - 0.25	[9]
Thiophene Derivatives 4, 5, 8	Colistin-Resistant Acinetobacter baumannii	16 - 32	[1][10]
Thiophene Derivatives 4, 5, 8	Colistin-Resistant Escherichia coli	8 - 32	[1][10]
Cyclohexanol-substituted 3-chlorobenzo[b]thiophene	Gram-positive bacteria & Yeast	16	[12]
Spiro–indoline–oxadiazole Derivative	Clostridium difficile	2 - 4	[13]

This table summarizes data from multiple sources to illustrate the range of activities observed for different thiophene structures.

The Valley of Translation: Understanding the In Vitro to In Vivo Gap

The transition from a controlled lab environment to a complex physiological system is the most significant challenge in drug development.[6][7] A thiophene that excels in vitro may fail spectacularly in vivo for a multitude of reasons.

• Pharmacokinetics and Pharmacodynamics (PK/PD): This is the single most important factor. The body's handling of a drug—Absorption, Distribution, Metabolism, and Excretion (ADME)—determines if a sufficient concentration of the active compound can reach the site of infection for a long enough duration to be effective.[14][15][16] A potent thiophene may be rapidly metabolized by the liver, poorly absorbed from the gut, or fail to penetrate target tissues, rendering it useless.

• Host Factors: The in vivo environment includes the host immune system, plasma proteins that can bind and inactivate the drug, and physiological conditions (pH, oxygen levels) that differ vastly from laboratory media.[4]

• Bacterial Physiology: Pathogens within a host are not in the logarithmic growth phase typically used for MIC testing. They may be in a stationary phase or within biofilms, which makes them less susceptible to antimicrobials that target active replication.[11][17][18]

Caption: Factors contributing to the gap between in vitro and in vivo results.

The Real World Test: In Vivo Efficacy Models

In vivo studies are indispensable for evaluating how a thiophene derivative behaves in a living system, providing critical data on both efficacy and safety.[5][19] Animal models are designed to mimic human infections and are essential for preclinical validation.

Standard In Vivo Infection Models

• Murine Thigh Infection Model: This is a widely used and well-characterized model for studying the efficacy of antimicrobials against localized, deep-seated infections.[14][15] Mice are infected in the thigh muscle, and after a set period of treatment with the test compound, the bacterial burden (measured as Colony Forming Units, or CFU, per gram of tissue) is quantified and compared to untreated controls. This model provides clear, quantitative data on the compound's ability to kill bacteria at a specific site.

• Sepsis (Systemic Infection) Model: To assess a compound's effectiveness against life-threatening bloodstream infections, a sepsis model is employed.[19] Bacteria are introduced directly into the bloodstream, leading to a systemic infection. Key endpoints in this model are animal survival over time and the reduction of bacterial load in vital organs such as the spleen, liver, and blood.[5][19] This model rigorously tests the compound's distribution throughout the body and its ability to function in the presence of a full-blown host immune response.

Connecting the Dots: The Importance of PK/PD in Vivo

Successful in vivo outcomes depend heavily on achieving specific PK/PD targets. For an antibiotic, efficacy is often correlated with one of three indices: the ratio of the peak drug concentration to the MIC (Cmax/MIC), the ratio of the 24-hour Area Under the Curve to the MIC (AUC/MIC), or the time the drug concentration remains above the MIC (T>MIC). Model-based approaches are increasingly used to translate in vitro data and predict the doses required to achieve these targets in vivo.[16]

Detailed Experimental Protocols

Scientific integrity demands reproducible and self-validating methodologies. The following are standardized protocols for the key assays discussed.

Protocol 1: Broth Microdilution for MIC Determination

This protocol is based on established guidelines from the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[10]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Step-by-Step Methodology:

• Preparation of Compound: Dissolve the thiophene derivative in a suitable solvent like DMSO to create a high-concentration stock solution.[9]

• Plate Setup: Add 100 µL of cation-adjusted Mueller-Hinton Broth (CAMHB) to all wells of a sterile 96-well microtiter plate.[9]

• Serial Dilution: Add a defined volume of the compound stock to the first well and perform a two-fold serial dilution across the plate to create a gradient of concentrations.[9]

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture, adjusting its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells.[10]

• Inoculation: Add the final bacterial inoculum to each well.

• Controls: Include a positive control (wells with bacteria and no drug) to ensure growth and a negative control (wells with broth only) to check for sterility.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading the MIC: The MIC is visually determined as the lowest concentration of the thiophene compound that completely inhibits bacterial growth.

Protocol 2: Murine Thigh Infection Model

This protocol outlines a generalized workflow for this common in vivo efficacy model.[19]

Caption: Workflow for the murine thigh infection efficacy model.

Step-by-Step Methodology:

• Animal Acclimation: House mice in accordance with institutional animal care and use committee (IACUC) guidelines.

• Induction of Neutropenia (Optional): To study the compound's effect without interference from the host immune system, mice can be rendered neutropenic using agents like cyclophosphamide.

• Infection: Prepare a log-phase bacterial culture and inject a defined inoculum (e.g., 10⁶ CFU) directly into the thigh muscle of each mouse.

• Treatment Initiation: At a set time post-infection (e.g., 2 hours), begin treatment. Administer the thiophene compound via a clinically relevant route (e.g., oral, intravenous, intraperitoneal) at various dose levels. A vehicle control group receives the formulation without the active drug.

• Monitoring: Observe the animals for any signs of distress or toxicity.

• Endpoint and Tissue Harvest: At a predetermined endpoint (typically 24 hours after the start of treatment), humanely euthanize the mice. Aseptically dissect the entire thigh muscle.

• Quantification of Bacterial Load: Weigh the harvested tissue, homogenize it in a sterile buffer, and perform serial dilutions. Plate the dilutions onto appropriate agar media to determine the number of CFU per gram of tissue.

• Analysis: The efficacy is measured by the log₁₀ reduction in CFU/gram of tissue compared to the vehicle control group at the start of treatment.

Conclusion: A Holistic View for Future Success

The development of novel antimicrobial thiophenes holds significant promise in the fight against AMR. This guide underscores that while in vitro assays are essential for initial screening and potency determination, they are merely the first step. True therapeutic potential can only be validated through rigorous in vivo testing that accounts for the complex interplay of pharmacokinetics, host responses, and the dynamic nature of infection. The discrepancy between in vitro and in vivo results is not a failure of the model, but rather a critical data point that informs our understanding of a compound's behavior.[15][17]

Future research must focus on developing more predictive in vitro models, such as organ-on-a-chip or co-culture systems, that can better mimic the host environment and bridge the translational gap.[4] By integrating robust in vitro screening with mechanistically-informed in vivo studies, we can more effectively advance the most promising thiophene candidates from the laboratory bench to the patient's bedside.

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A Comparative Guide to the Cross-Reactivity Profile of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate Derivatives

Introduction: The Promise and Peril of a Privileged Scaffold

The 2-aminothiophene scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of biologically active compounds.[1][2] Derivatives of this core, such as Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, are promising candidates for a range of therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer agents.[3][4][5] The aromatic and hydrophobic nature of the thiophene ring may enhance membrane permeability, contributing to their efficacy.[1] However, the thiophene ring is also a known structural alert.[6] Its metabolism, often mediated by cytochrome P450 enzymes, can lead to the formation of reactive metabolites like thiophene S-oxides and epoxides.[6][7][8] These electrophilic intermediates can covalently bind to cellular macromolecules, potentially leading to idiosyncratic drug-induced toxicity.

This guide provides a comprehensive framework for evaluating the cross-reactivity profile of novel Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate derivatives. As researchers and drug development professionals, our goal is to select candidates with the highest therapeutic potential and the lowest risk of off-target effects and toxicity. This requires a multiparametric approach, combining in vitro safety pharmacology, broad-panel biochemical screening, and an assessment of metabolic liabilities. Here, we will compare a representative derivative, ETC-001 , against established drugs to provide context for its selectivity and potential risks.

Comparative Analysis Framework: Selecting the Right Benchmarks

To contextualize the cross-reactivity profile of ETC-001 , we have selected two comparator compounds that represent different aspects of the anti-inflammatory drug landscape:

• Tiaprofenic Acid: A non-steroidal anti-inflammatory drug (NSAID) that also contains a thiophene ring. It serves as a benchmark for the potential liabilities associated with this scaffold, including gastrointestinal and renal side effects.[9][10][11]

• Celecoxib: A selective cyclooxygenase-2 (COX-2) inhibitor. It represents a more targeted anti-inflammatory agent and provides a comparison against a compound with a different heterocyclic core and a well-defined, more selective mechanism of action.[4][5][12]

Experimental Workflow for Cross-Reactivity Profiling

A systematic approach is crucial to de-risk novel chemical entities. The following workflow outlines a logical progression from broad screening to more specific safety assessments.

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A Senior Application Scientist's Guide to Benchmarking Catalyst Efficiency in the Gewald Reaction

For researchers, medicinal chemists, and professionals in drug development, the synthesis of polysubstituted 2-aminothiophenes via the Gewald reaction is a cornerstone of heterocyclic chemistry.[1][2] These scaffolds are prevalent in a wide array of pharmaceuticals, agrochemicals, and functional materials.[1][3] The efficiency of this multicomponent reaction (MCR) is critically dependent on the choice of catalyst, which influences reaction rates, yields, and overall process sustainability. This guide provides an in-depth comparison of various catalytic systems for the Gewald reaction, supported by experimental data, to empower researchers in making informed decisions for their synthetic strategies.

The Gewald Reaction: A Mechanistic Overview

The Gewald three-component reaction (G-3CR) involves the condensation of a ketone or aldehyde with an α-cyanoester and elemental sulfur to form a 2-aminothiophene.[1][4][5] The reaction mechanism is initiated by a Knoevenagel condensation between the carbonyl compound and the active methylene compound, catalyzed by a base.[3][5][6] This is followed by the addition of sulfur, intramolecular cyclization, and subsequent tautomerization to yield the final aromatic product.[5][6]

Caption: Generalized mechanism of the Gewald reaction.

Benchmarking Catalyst Performance: Key Metrics

The "synthetic efficiency" of a catalyst in the Gewald reaction can be quantified by several metrics:

• Yield (%): The amount of desired product obtained relative to the theoretical maximum.

• Reaction Time (h or min): The time required for the reaction to reach completion.

• Catalyst Loading (mol%): The amount of catalyst used relative to the limiting reactant. Lower loading is more desirable.

• Turnover Number (TON) and Turnover Frequency (TOF): Metrics that quantify the efficiency of a catalyst in terms of the number of substrate molecules converted per catalyst molecule.

• Green Chemistry Metrics: Considerations such as the use of non-hazardous solvents (e.g., water, ethanol), catalyst recyclability, and atom economy.[7][8]

A Comparative Analysis of Catalytic Systems

The choice of catalyst has evolved from stoichiometric amounts of traditional bases to highly efficient catalytic systems. This section compares the performance of representative catalysts.

Traditional Homogeneous Bases

Organic bases like morpholine, piperidine, and triethylamine have been traditionally used in stoichiometric amounts.[6] While effective, they often require harsh reaction conditions and can complicate product purification.

Modern Homogeneous Catalysts

Recent advancements have led to the development of more efficient homogeneous catalysts that can be used in smaller quantities.

• Piperidinium Borate (Pip-borate): This conjugate acid-base pair has demonstrated remarkable efficiency. In a model reaction of cyclohexanone, malononitrile, and sulfur, 20 mol% of Pip-borate in an ethanol/water mixture at 100°C resulted in a 96% yield in just 20 minutes.[3] This system highlights the advantage of a catalyst that can facilitate both the initial condensation and subsequent steps.[3]

Heterogeneous Catalysts

Heterogeneous catalysts offer significant advantages in terms of separation, recovery, and reusability, aligning with the principles of green chemistry.[7]

• Nano-Catalysts (ZnO, NaAlO₂, Na₂CaP₂O₇):

  • ZnO nanoparticles: At a loading of 2.5 mol%, ZnO nanoparticles catalyzed the reaction of various aldehydes and ketones with malonodinitrile and sulfur at 100°C, affording yields between 37-86% within 6 hours.[7]

  • Sodium Aluminate (NaAlO₂): This cost-effective and recyclable solid base has been shown to be an efficient catalyst.[9]

  • Nano-structured Na₂CaP₂O₇: This heterogeneous catalyst has demonstrated excellent selectivity and catalytic activity for the Gewald reaction in water, offering a green and efficient alternative. In a model reaction, it outperformed other solid bases.

Organocatalysts

• L-proline: This amino acid has been employed as an effective and environmentally benign organocatalyst for the Gewald reaction.[6]

Comparison of Catalyst Performance

Catalyst System	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Homogeneous
Piperidinium Borate	20	Ethanol/Water (9:1)	100	20 min	96	[3]
Morpholine	Stoichiometric	Ethanol	Reflux	2-4 h	70-85	[6]
Heterogeneous
ZnO nanoparticles	2.5	Solvent-free	100	6 h	37-86	[7]
NaAlO₂	10	Ethanol	Reflux	10 h	26-94	[7]
Na₂CaP₂O₇ (nano)	0.1 g	Water	Reflux	30 min	95	[6]
Organocatalyst
L-proline	20	DMF	80	2-3 h	85-95	[6]

Note: Yields are often substrate-dependent. The data presented here is for representative model reactions.

Experimental Protocol: Benchmarking a Novel Catalyst for the Gewald Reaction

This protocol outlines a general procedure for evaluating the efficiency of a new catalyst against a standard method.

Objective: To compare the catalytic efficiency of a novel catalyst with a standard catalyst (e.g., piperidinium borate) for the synthesis of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile.

Materials:

• Cyclohexanone

• Malononitrile

• Elemental Sulfur

• Novel Catalyst

• Piperidinium Borate (as a standard)

• Ethanol

• Water

• Ethyl acetate

• Hexane

• Thin Layer Chromatography (TLC) plates (silica gel)

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add cyclohexanone (1.0 equiv.), malononitrile (1.0 equiv.), and elemental sulfur (1.1 equiv.).

  • Add the chosen solvent (e.g., Ethanol:Water 9:1 v/v).

  • Add the catalyst at a predetermined loading (e.g., 10 mol%).

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 100°C) with vigorous stirring.

  • Monitor the progress of the reaction by TLC at regular intervals (e.g., every 15 minutes). The eluent can be a mixture of ethyl acetate and hexane.

• Work-up and Isolation:

  • Once the reaction is complete (as indicated by the disappearance of starting materials on TLC), cool the mixture to room temperature.

  • If a heterogeneous catalyst is used, it can be recovered by filtration.

  • For homogeneous catalysts, the solvent is typically removed under reduced pressure.

  • The crude product is then purified, for example, by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

• Characterization and Yield Calculation:

  • The purified product should be characterized by standard analytical techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm its identity and purity.

  • Calculate the isolated yield of the product.

Caption: A generalized workflow for benchmarking catalyst performance.

Conclusion and Future Outlook

The choice of catalyst for the Gewald reaction is a critical parameter that dictates the efficiency, cost-effectiveness, and environmental impact of the synthesis of 2-aminothiophenes. While traditional bases are still in use, modern catalytic systems, particularly heterogeneous nano-catalysts and highly active homogeneous catalysts like piperidinium borate, offer significant advantages.[3] The ongoing development of novel catalysts, especially those that are recyclable and can operate under mild, green conditions, will continue to be a major focus in this field. For researchers and drug development professionals, a systematic approach to benchmarking new catalysts against established methods is essential for optimizing the synthesis of these vital heterocyclic compounds.

References

• J&K Scientific LLC. (2025, December 29). Gewald Reaction.
• Gomha, S. M., et al. (2022, August 29). Green methodologies for the synthesis of 2-aminothiophene. PMC - PubMed Central.
• OUCI. (n.d.). Green methodologies for the synthesis of 2-aminothiophene. OUCI.
• Reddy, G. S., et al. (2023, October 10). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate)
• Der Pharma Chemica. (n.d.). A green chemistry approach to gewald reaction. Der Pharma Chemica.
• Organic Chemistry Portal. (n.d.). Gewald Reaction.
• Wikipedia. (n.d.). Gewald reaction.
• Benchchem. (n.d.). Optimizing the Gewald Reaction: A Technical Guide to Improving Yields with Malononitrile. Benchchem.
• ResearchGate. (2025, August 9).
• Khosravi, I. (2022, March 18). Selective and facile Synthesis of 2-Aminothiophenes Using Na2CaP2O7 as base Nano-Catalyst. Journal of Chemical Reaction and Synthesis.
• Dömling, A. (n.d.). The Gewald multicomponent reaction. PubMed - NIH.
• Puterova, Z., et al. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC.
• Bai, R., et al. (2015, May 11). Facile Synthesis of 2-Aminothiophenes Using NaAlO2 as an Eco-Effective and Recyclable Catalyst. ACS Sustainable Chemistry & Engineering.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Multicomponent Reactions. ACS GCI Pharmaceutical Roundtable.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

Hazard Assessment and Waste Identification: The Precautionary Principle

Given the presence of the thiophene ring, a known irritant, and the amine functional group, Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate must be handled as a hazardous substance until proven otherwise.[1] This precautionary approach is fundamental to laboratory safety. Thiophene and its derivatives are recognized as harmful irritants.[1] For instance, the related compound, Ethyl 2-aminothiazole-4-carboxylate, is classified as harmful if swallowed, inhaled, or in contact with skin, and causes serious eye and skin irritation.[2] Therefore, all waste streams containing this compound—including neat material, solutions, contaminated personal protective equipment (PPE), and labware—must be classified and managed as hazardous chemical waste.[1]

Key Hazard Considerations Based on Analogous Compounds:

Hazard Classification	Associated Risk	Recommended Precaution
Skin Irritation	May cause redness, itching, or inflammation upon contact.	Wear nitrile gloves and a lab coat. Ensure full skin coverage.
Eye Irritation	Can cause serious irritation, pain, or damage to the eyes.	Always wear safety goggles or a face shield.
Respiratory Irritation	Inhalation of dust or aerosols may irritate the respiratory tract.	Handle in a well-ventilated area or a chemical fume hood.
Aquatic Toxicity	Thiophene derivatives can be harmful to aquatic life.[3][4]	Prevent any release into drains or waterways.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate is a multi-step process that begins at the point of generation and ends with collection by a licensed waste handler. This workflow is designed to comply with the Resource Conservation and Recovery Act (RCRA), the primary federal law governing the disposal of solid and hazardous waste.[5]

Proper segregation is the cornerstone of safe and efficient waste management. Never mix incompatible waste streams.

• Solid Waste:

  • Collect unreacted Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, contaminated weigh boats, and disposable labware (e.g., pipette tips, spatulas) in a dedicated, robust container.

  • This container must be made of a compatible material, such as high-density polyethylene (HDPE).

  • Ensure the container is clearly labeled for this specific waste stream.[1]

• Liquid Waste:

  • Collect solutions containing the compound in a labeled, leak-proof hazardous waste container.

  • The container should not be filled to more than 90% of its capacity to allow for expansion.[5]

  • For solutions in organic solvents (e.g., DMSO, ethanol), use a container designated for flammable organic waste.[6]

• Contaminated PPE:

  • Dispose of gloves, disposable lab coats, and other contaminated items in a designated hazardous waste bag or container separate from solid and liquid chemical waste.[1]

Accurate and clear labeling is a legal requirement and critical for safety. All hazardous waste containers must be labeled with the following information:

• The words "Hazardous Waste" .[7]

• The full chemical name: "Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate" .

• A clear indication of the hazards (e.g., "Irritant," "Ecotoxic").[7]

• The date of waste generation.

Store the sealed and labeled containers in a designated Satellite Accumulation Area (SAA) which should be near the point of generation and under the control of laboratory personnel.[7][8] Ensure secondary containment is used to prevent spills.[5]

In the event of a spill, a prompt and informed response is crucial.

• Alert Personnel: Immediately notify others in the vicinity.

• Don Appropriate PPE: At a minimum, this includes a lab coat, safety goggles, and double-layered nitrile gloves.

• Contain the Spill: Use an inert absorbent material like vermiculite or sand to contain the spill.[1]

• Collect and Clean: Carefully collect the absorbed material and place it in a labeled hazardous waste container. Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.[1]

The final step is the transfer of the waste to a licensed disposal facility.

• Coordinate with your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor.[1]

• Ensure all paperwork is completed accurately. Federal regulations require that generators of hazardous waste notify disposal facilities of the appropriate disposal technologies for each waste.[9]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.

Caption: Decision workflow for proper segregation and disposal.

Regulatory Framework: Adherence to EPA and OSHA Standards

The procedures outlined in this guide are designed to comply with the regulations set forth by two key federal agencies:

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), governs the management of hazardous waste from its generation to its final disposal.[5] This includes regulations on waste identification, labeling, storage, and transportation. Laboratories are typically classified as Very Small, Small, or Large Quantity Generators, each with specific compliance requirements.[7]

• Occupational Safety and Health Administration (OSHA): OSHA's regulations, particularly the Hazard Communication Standard (29 CFR 1910.1200) and the standard for Hazardous Chemicals in Laboratories (29 CFR 1910.1450), are designed to protect laboratory workers.[10] These standards mandate hazard assessment, employee training, and the availability of safety information, including Safety Data Sheets.[10]

By adhering to the protocols in this guide, your laboratory will not only foster a safer working environment but also ensure compliance with federal and state regulations, thereby building a foundation of trust and scientific integrity.

References

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• DuraLabel. (2025, December 16). OSHA Rules for Hazardous Chemicals. Retrieved from [Link]

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

• Scungio, D. J. (2019, June). Laboratory Waste Management: The New Regulations. MedicalLab Management. Retrieved from [Link]

• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• Georganics. (n.d.). Ethyl 2-aminothiazole-4-carboxylate. Retrieved from [Link]

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Personal protective equipment for handling Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

A Strategic Guide to the Safe Handling of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental activities. Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate, a substituted aminothiophene, represents a class of compounds with significant potential in medicinal chemistry. As a Senior Application Scientist, this guide is intended to provide a comprehensive framework for the safe handling, use, and disposal of this compound, ensuring the well-being of laboratory personnel and the integrity of your research. This document moves beyond a simple checklist, offering a procedural and educational resource grounded in established safety principles and practical experience.

Hazard Identification and Risk Assessment: A Proactive Approach

Key Hazard Considerations:

• Thiophene Moiety: Thiophene and its derivatives are known to be flammable and can cause skin and eye irritation.[1][2] Upon combustion, they can produce toxic sulfur oxides.[2][3] Some thiophene-containing drugs have been associated with toxicity due to metabolic activation by cytochrome P450 enzymes.[4]

• Aromatic Amine Functionality: Primary aromatic amines are a class of compounds that require careful handling due to their potential for toxicity, including carcinogenicity and mutagenicity.[5][6][7] They can often be absorbed through the skin.[5]

• Physical Form: As a solid, likely a powder, this compound presents an inhalation hazard and a risk of dust explosion if dispersed in the air in sufficient concentrations.

Risk Mitigation Strategy:

A thorough risk assessment should be conducted before any handling of the compound. This involves evaluating the specific procedures to be performed, the quantities being used, and the potential for exposure.

Personal Protective Equipment (PPE): Your Last Line of Defense

The selection and proper use of PPE are critical for minimizing exposure to Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.[8] The following table outlines the recommended PPE for various laboratory operations involving this compound.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring Solids	Safety glasses with side shields or safety goggles.	Double-layered nitrile gloves.[9][10]	Laboratory coat.	N95 or higher-rated respirator if not handled in a chemical fume hood.
Preparing Solutions	Safety goggles or a face shield worn over safety glasses.[9]	Double-layered nitrile gloves. Change outer glove immediately after contact.[11]	Chemical-resistant laboratory coat.	Work should be performed in a certified chemical fume hood.
Running Reactions and Work-up	Safety goggles and a face shield.	Double-layered nitrile gloves. Consider heavier duty gloves for extended operations.	Chemical-resistant laboratory coat.	All operations should be conducted within a chemical fume hood.
Handling Waste	Safety goggles.	Double-layered nitrile gloves or heavy-duty chemical-resistant gloves.	Chemical-resistant laboratory coat or apron.	Not generally required if handling sealed waste containers.

Important Considerations for PPE Usage:

• Glove Selection: Nitrile gloves are a good initial choice for incidental contact.[9] For prolonged handling or when working with solutions, consider gloves with a higher level of chemical resistance. Always inspect gloves for tears or punctures before use.

• Double Gloving: The practice of wearing two pairs of gloves provides an additional layer of protection and allows for the safe removal of the outer glove if it becomes contaminated.[10]

• Gown and Lab Coat: A laboratory coat should be worn at all times and should be buttoned completely. For procedures with a higher risk of splashes, a chemical-resistant apron or gown is recommended.

• Respiratory Protection: An N95 respirator can provide protection against airborne particulates when handling the solid compound outside of a fume hood. However, for handling volatile solutions or during reactions, a chemical fume hood is the primary engineering control.

Operational Plan: A Step-by-Step Guide to Safe Handling

A clear and well-defined operational plan is crucial for minimizing the risk of exposure and ensuring the safety of all laboratory personnel.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Labeling: Ensure the container is clearly labeled with the full chemical name and any relevant hazard warnings.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[12][13] The storage temperature should be at room temperature.[14][15]

Handling and Use

The following workflow diagram illustrates the key steps for the safe handling of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate.

Caption: A typical workflow for the safe handling of the compound.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent further contamination and exposure.

• Evacuate: Immediately evacuate the affected area and alert nearby personnel.

• Isolate: Secure the area to prevent unauthorized entry.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• PPE: Don the appropriate PPE, including respiratory protection if necessary.

• Containment: For solid spills, carefully sweep or vacuum the material into a labeled waste container. Avoid generating dust. For liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.[1]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials should be disposed of as hazardous waste.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation and Labeling:

All waste contaminated with Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate must be treated as hazardous waste.[1]

• Solid Waste: Collect contaminated solids (e.g., weighing paper, gloves, absorbent materials) in a designated, labeled, and sealed hazardous waste container.[1]

• Liquid Waste: Collect all liquid waste containing the compound in a clearly labeled, leak-proof container. Do not mix with other incompatible waste streams.[1]

• Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a designated sharps container.

Disposal Procedure:

Caption: A step-by-step procedure for the proper disposal of waste.

All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Never dispose of this compound or its waste down the drain or in the regular trash.

Emergency Procedures: Preparedness is Key

In the event of an emergency, a swift and informed response can significantly mitigate the consequences.

Emergency Situation	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact	Immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.
Inhalation	Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting unless directed to do so by medical personnel. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.

Always have the Safety Data Sheets for all chemicals in use readily accessible in case of an emergency.

By adhering to the principles and procedures outlined in this guide, you can foster a culture of safety in your laboratory and ensure the responsible handling of Ethyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate. Remember that safety is a shared responsibility, and proactive measures are the cornerstone of a safe research environment.

References

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• Scott, T. S. (1952). Precautions for Laboratory Workers Who Handle Carcinogenic Aromatic Amines. Occupational and Environmental Medicine, 9(3), 183-187.
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• Benchchem. (2025). Essential Guide to the Safe Disposal of 5-Hydroxy-2-(thiophen-3-YL)pyridine. Retrieved January 17, 2026.
• New Jersey Department of Health. (2000, December). HAZARD SUMMARY: Thiophene. Retrieved January 17, 2026.
• ResearchGate. (2023).
• NOAA. (n.d.). THIOPHENE. CAMEO Chemicals. Retrieved January 17, 2026.
• Oxford Lab Fine Chem LLP. (n.d.). MATERIAL SAFETY DATA SHEET THIOPHENE. Retrieved January 17, 2026.
• ECHEMI. (n.d.).
• Jaladanki, C. K., Taxak, N., Varikoti, R. A., & Bharatam, P. V. (2015). Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods. ACS Chemical Research in Toxicology, 28(7), 1373-1383.
• ACS Figshare. (2023, November 9).
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• Sigma-Aldrich. (2024, August 5).
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• Environmental Health and Safety, University of Washington. (n.d.).
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• National Institutes of Health. (n.d.). Thiophene. PubChem. Retrieved January 17, 2026.
• Georganics. (n.d.).

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